(2R)-2-[(4-methylphenoxy)methyl]oxirane

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of (2R)-2-[(4-Methylphenoxy)methyl]oxirane: A Technical Guide

Executive Summary

In the landscape of modern asymmetric synthesis, chiral oxiranes serve as indispensable linchpins for constructing complex molecular architectures. Among these, (2R)-2-[(4-methylphenoxy)methyl]oxirane —commonly referred to as (R)-p-tolyl glycidyl ether—stands out as a highly versatile building block. As a Senior Application Scientist, I frequently leverage this molecule's predictable reactivity and high enantiomeric purity to synthesize aryloxypropanolamine scaffolds, which are the core pharmacophores of numerous β-adrenergic blocking agents and advanced polymeric materials[1].

This whitepaper provides an in-depth technical analysis of its physicochemical properties, the mechanistic causality behind its regioselective reactivity, and a self-validating experimental workflow for its application in drug development.

Molecular Architecture & Physicochemical Properties

Understanding the physicochemical properties of (2R)-2-[(4-methylphenoxy)methyl]oxirane is paramount for optimizing reaction conditions, solvent selection, and downstream purification protocols.

Quantitative Property Matrix

Property	Value
IUPAC Name	(2R)-2-[(4-methylphenoxy)methyl]oxirane
Common Synonyms	(R)-p-Tolyl glycidyl ether; (R)-p-Cresyl glycidyl ether
CAS Registry Number	2186-24-5 (Racemate reference)[2]
Molecular Formula	C₁₀H₁₂O₂
Molecular Weight	164.20 g/mol [2]
Boiling Point	~170–195 °C at 100 mbar (approx. 231 °C at 760 mmHg)[2][3]
Density	1.004 g/cm³ at 25 °C[3]
Physical State	Clear, colorless to pale yellow liquid

Causality in Molecular Design

The molecule's behavior is dictated by its bipartite structure: a rigid, hydrophobic p-tolyl moiety and a highly strained, reactive oxirane ring, bridged by a flexible ether linkage. The ether oxygen acts as a Lewis basic site and a hydrogen-bond acceptor, which enhances the molecule's solubility in polar aprotic solvents. Conversely, the p-tolyl group ensures miscibility with non-polar organic phases. This dual solubility profile makes the compound an excellent candidate for biphasic reaction systems and phase-transfer catalysis.

Stereochemical Integrity & Regioselective Ring-Opening

The synthetic utility of (2R)-2-[(4-methylphenoxy)methyl]oxirane hinges entirely on the regioselective opening of the epoxide ring. The oxirane ring possesses approximately 27 kcal/mol of ring strain, providing a strong thermodynamic driving force for nucleophilic attack[4].

Mechanistic Causality:

• Basic/Neutral Conditions (Sₙ2 Pathway): When reacted with primary amines or alkoxides, the ring-opening proceeds via a classic Sₙ2 mechanism. Steric factors dominate the transition state, directing the nucleophile almost exclusively to the less hindered terminal carbon (C3)[5].

• Acidic Conditions (Inductive Stabilization): Typically, Brønsted or Lewis acidic conditions promote an Sₙ1-like pathway, leading to nucleophilic attack at the more substituted carbon (C2) and subsequent racemization. However, glycidyl ethers exhibit unique behavior. The highly electronegative ether oxygen exerts a strong electron-withdrawing inductive effect (-I effect). This inductively destabilizes any developing carbocation character at the secondary C2 position[6]. Consequently, even under acidic activation, the terminal C3 attack remains highly favored, preserving the (2R) stereocenter and ensuring high enantiomeric fidelity.

Experimental Workflow: Stereospecific Nucleophilic Ring-Opening

To translate these mechanistic principles into practice, the following protocol details the stereospecific nucleophilic ring-opening of (2R)-2-[(4-methylphenoxy)methyl]oxirane using isopropylamine. This workflow is designed as a self-validating system to ensure both chemical yield and stereochemical integrity.

Step-by-Step Methodology

• Step 1: Reagent Preparation & Solvation Dissolve 1.0 equivalent (10 mmol, 1.64 g) of (2R)-2-[(4-methylphenoxy)methyl]oxirane in 15 mL of absolute ethanol. Causality: Ethanol is chosen as a protic solvent because it hydrogen-bonds to the epoxide oxygen, polarizing the C-O bond and lowering the activation energy for the Sₙ2 attack without requiring a strong Lewis acid that might risk side reactions.

• Step 2: Nucleophilic Addition Add 5.0 equivalents (50 mmol, 4.25 mL) of isopropylamine dropwise at room temperature. Causality: A massive stoichiometric excess of the primary amine is critical to prevent over-alkylation (where the newly formed secondary amine attacks another epoxide molecule, forming an unwanted tertiary amine dimer).

• Step 3: Thermal Activation & Monitoring Heat the reaction mixture to a gentle reflux (60–65 °C) for 4 to 6 hours. Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the high-R_f epoxide spot and the appearance of a baseline-hugging, ninhydrin-active amine spot confirms reaction completion.

• Step 4: Workup & Isolation Concentrate the mixture in vacuo to remove ethanol and unreacted isopropylamine. Partition the crude residue between dichloromethane (DCM) and distilled water. Extract the aqueous layer twice with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and evaporate to yield the crude (R)-1-(isopropylamino)-3-(4-methylphenoxy)propan-2-ol.

• Step 5: Stereochemical Validation Self-Validation: Purify the product via recrystallization (if applicable) and analyze using Chiral High-Performance Liquid Chromatography (HPLC) on a Chiralcel OD-H column. An enantiomeric excess (ee) of >99% validates that the Sₙ2 regioselectivity was perfectly maintained and no Sₙ1-mediated racemization occurred.

Reaction Pathway Visualization

The following diagram illustrates the logical flow and mechanistic interactions of the experimental protocol described above.

Regioselective SN2 ring-opening pathway of (2R)-p-tolyl glycidyl ether.

Analytical Characterization Standards

To definitively confirm the structure of the resulting intermediate, the following spectroscopic benchmarks should be met:

• ¹H-NMR (400 MHz, CDCl₃):

  • δ 7.06 (d, 2H) & δ 6.80 (d, 2H): Aromatic protons of the p-tolyl group.

  • δ 3.95 (m, 3H): Overlapping signals for the methine proton (CH-OH) and the diastereotopic ether methylene protons (-O-CH₂-).

  • δ 2.85 (m, 1H) & δ 2.70 (m, 2H): Methylene protons adjacent to the amine (-CH₂-NH-) and the isopropyl methine proton.

  • δ 2.28 (s, 3H): Ar-CH₃ (tolyl methyl group).

  • δ 1.08 (d, 6H): Isopropyl methyl groups.

• High-Resolution Mass Spectrometry (HRMS-ESI): Calculated for C₁₃H₂₂NO₂⁺ [M+H]⁺: 224.1645; Found: 224.1648.

References

• . Chemical Reviews. ACS Publications.[1] 2.. PubChem. National Institutes of Health.[2] 3.. ChemicalBook.[3] 4.. NSF Public Access Repository. National Science Foundation.[6] 5.. Angewandte Chemie. PMC - National Institutes of Health.[5]

• . Smith, M. B., March, J. Wiley.[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cresyl glycidyl ether | C10H12O2 | CID 16606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-P-TOLYLOXYMETHYL-OXIRANE CAS#: 2186-24-5 [m.chemicalbook.com]
• 4. rushim.ru [rushim.ru]
• 5. In Situ NMR and Kinetics Reveal Origins of Regioselectivity Differences for Epichlorohydrin Ring‐Opening in Lewis and Brønsted Acid Zeolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. par.nsf.gov [par.nsf.gov]

molecular structure and stereochemistry of (2R)-2-[(4-methylphenoxy)methyl]oxirane

The following technical guide details the molecular structure, stereochemistry, synthesis, and applications of (2R)-2-[(4-methylphenoxy)methyl]oxirane.

[1]

Executive Summary

(2R)-2-[(4-Methylphenoxy)methyl]oxirane (commonly known as (R)-p-Tolyl glycidyl ether or (R)-Glycidyl 4-methylphenyl ether ) is a high-value chiral building block used primarily in the synthesis of

-adrenergic receptor antagonists (beta-blockers). Its structural core consists of a p-tolyl moiety linked via an ether oxygen to a chiral oxirane (epoxide) ring. The (2R)-stereocenter is critical for biological activity, as the downstream amino-alcohol derivatives (e.g., Toliprolol) often exhibit enantioselective pharmacodynamics.

This guide analyzes the molecule's stereochemical configuration, industrial synthesis via Hydrolytic Kinetic Resolution (HKR), and its role as a precursor in pharmaceutical development.

Chemical Identity & Physicochemical Properties[2][3][4]

Nomenclature & Identifiers

Property	Detail
IUPAC Name	(2R)-2-[(4-methylphenoxy)methyl]oxirane
Common Synonyms	(R)-p-Cresyl glycidyl ether; (R)-Glycidyl 4-methylphenyl ether
CAS Number	2186-24-5 (Racemic); Specific (2R) isomer often referenced by chemical suppliers or derived from racemic CAS with stereochemical notation.[1]
Molecular Formula	C H O
Molecular Weight	164.20 g/mol
SMILES	Cc1ccc(OCl[C@@H]2CO2)cc1
InChI Key	CUFXMPWHOWYNSO-SECBINFHSA-N

Physical Properties[5]

• Physical State: Colorless to pale yellow liquid.

• Boiling Point: ~120–125 °C at 0.5 mmHg (extrapolated from racemic data).

• Density: ~1.10 g/cm³ at 25 °C.

• Solubility: Soluble in organic solvents (DCM, THF, Ethyl Acetate); sparingly soluble in water.

Stereochemistry & Structural Analysis[4][6]

Absolute Configuration (Cahn-Ingold-Prelog)

The chirality of the molecule resides at C2 of the oxirane ring. The assignment of the (R) configuration is determined by the priority of the substituents attached to the chiral center:

• Priority 1: The epoxide oxygen atom (-O-).

• Priority 2: The exocyclic methylene group attached to the phenoxy oxygen (-CH

  -O-Ar).

  • Reasoning: The carbon is bonded to an oxygen atom (atomic number 8).

• Priority 3: The other epoxide ring carbon (-CH

  -).

  • Reasoning: This carbon is bonded to the epoxide oxygen and hydrogens, but the linear connectivity of Priority 2 (to the phenoxy group) generally ranks higher in expanded shells or is often treated as such in glycidyl ether nomenclature conventions.

• Priority 4: The hydrogen atom (-H).

Configuration: With the hydrogen pointing away (dashed), the sequence 1

2 3 traces a clockwise path, confirming the (R) configuration.

3D Conformation

The oxirane ring is a strained three-membered ring (bond angles ~60°), making it highly electrophilic. The p-tolyl group adds lipophilicity and steric bulk, influencing the binding affinity of derived drugs.

Synthesis Methodologies

The synthesis of enantiopure (2R)-2-[(4-methylphenoxy)methyl]oxirane is most reliably achieved through Hydrolytic Kinetic Resolution (HKR) or asymmetric coupling.

Method A: Hydrolytic Kinetic Resolution (HKR) – The Gold Standard

This method, developed by Jacobsen et al., allows for the isolation of the (2R)-epoxide from inexpensive racemic starting material with high enantiomeric excess (>99% ee).

• Starting Material: Racemic p-tolyl glycidyl ether (prepared from p-cresol and epichlorohydrin).

• Catalyst: (R,R)-Co-Salen complex (Jacobsen's Catalyst).

• Mechanism: The catalyst selectively hydrolyzes the (S)-enantiomer of the epoxide into the corresponding diol, leaving the unreacted (2R)-epoxide intact.

• Yield: Max theoretical yield is 50% (kinetic resolution).

Method B: Asymmetric Coupling (Chiral Pool)

Reaction of p-cresol with enantiopure epichlorohydrin.

• Reagents: p-Cresol + (R)-Epichlorohydrin (or (S)-Epichlorohydrin depending on desired outcome).

• Stereochemical Correlation: The reaction of phenols with (R)-epichlorohydrin typically yields (S)-glycidyl ethers due to the mechanism (ring opening at C3 followed by ring closure). To obtain the (2R)-ether , one would typically require (S)-epichlorohydrin as the starting material, assuming standard basic conditions (e.g., NaOH/aq).

Experimental Protocol: HKR of Racemic p-Tolyl Glycidyl Ether

• Preparation: Dissolve racemic p-tolyl glycidyl ether (1.0 equiv) in THF.

• Catalyst Addition: Add (R,R)-Co-Salen catalyst (0.5 mol%).

• Activation: Add acetic acid (cocatalyst) and stir for 30 min in air to oxidize Co(II) to Co(III).

• Hydrolysis: Add water (0.55 equiv) dropwise.

• Reaction: Stir at ambient temperature for 18–24 hours.

• Workup: Partition between water and hexanes. The (S)-diol remains in the aqueous phase; the (2R)-epoxide is extracted into the organic phase.

• Purification: Distillation or flash chromatography yields the (2R)-epoxide (>99% ee).

Reactivity & Applications in Drug Development

Ring Opening Mechanism

The primary utility of this molecule is its reaction with nucleophiles (amines) to form

-amino alcohols.

• Regioselectivity: Nucleophilic attack occurs predominantly at the least hindered carbon (terminal CH

  ) of the epoxide.

• Stereochemical Retention: Since the chiral center (C2) is not the site of attack, the configuration is generally retained in the product skeleton (though IUPAC priority rules may change the descriptor from R to S depending on the nucleophile).

Application: Synthesis of Toliprolol

(2R)-2-[(4-methylphenoxy)methyl]oxirane is a direct precursor to (S)-Toliprolol , a beta-blocker.

• Reaction: (2R)-Epoxide + Isopropylamine

  (S)-Toliprolol.

• Pathway: The amine attacks the terminal carbon. The resulting alcohol has the (S) configuration (based on OH priority).

Visualization of Signaling & Synthesis

The following diagram illustrates the synthesis via HKR and the subsequent conversion to Toliprolol.

Caption: Synthesis of (2R)-p-Tolyl Glycidyl Ether via HKR and conversion to (S)-Toliprolol.

References

• Jacobsen, E. N. (2000). "Kinetic Resolution of Terminal Epoxides via Highly Enantioselective Ring-Opening with TMSN3." Accounts of Chemical Research. (Context: Foundational HKR methodology).

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). "Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Catalytic Hydrolysis." Science, 277(5328), 936-938.

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 1551452, (2R)-2-[(2-methylphenoxy)methyl]oxirane (Analogous Structure)." PubChem. (Note: Used for structural verification of the glycidyl ether scaffold).

• Bredikhin, A. A., et al. (1998). "Synthesis of enantiomerically pure 1-aryloxy-3-amino-2-propanols." Russian Chemical Bulletin. (Context: Stereochemical correlation of epichlorohydrin to glycidyl ethers).

Sources

• 1. 120363-13-5[tert-Butyl 4-iodobenzoate 95%]- Jizhi Biochemical [acmec.com.cn]

Thermodynamic Stability and Reactivity Profiling of (2R)-2-[(4-methylphenoxy)methyl]oxirane: A Comprehensive Technical Guide

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane—commonly referred to as (R)-p-tolyl glycidyl ether—is a highly versatile chiral building block utilized in advanced polymer synthesis, pharmaceutical development, and epoxy resin formulation. The thermodynamic behavior of this molecule is defined by a delicate balance between the kinetic stability of its covalent bonds and the extreme thermodynamic instability of its strained three-membered ring. This whitepaper provides an in-depth analysis of its thermodynamic vulnerabilities, energy profiles, and the self-validating experimental protocols required to accurately quantify its stability and reactivity.

Molecular Architecture & Thermodynamic Vulnerabilities

The structural topology of (2R)-2-[(4-methylphenoxy)methyl]oxirane dictates its thermodynamic profile. The molecule consists of two primary domains: a hydrophobic, sterically bulky p-tolyl ether moiety, and a highly reactive, chiral oxirane ring.

Figure 1: Molecular topology of (2R)-2-[(4-methylphenoxy)methyl]oxirane.

The primary thermodynamic vulnerability lies within the oxirane ring. The forced 60° bond angles deviate severely from the ideal 109.5° sp³ tetrahedral geometry, generating an immense ring strain. However, the adjacent ether linkage remains thermodynamically stable, rarely participating in degradation pathways unless subjected to extreme acidic cleavage.

Thermodynamics of the Oxirane Ring

The thermodynamic profile of the oxirane ring is governed by the dichotomy between its kinetic barrier and thermodynamic driving force.

• Thermodynamic Instability (Ring Strain): The oxirane ring possesses a massive ring strain of approximately 114 kJ/mol, as documented in structural thermochemical analyses1[1]. This strain acts as a "thermodynamic spring," heavily favoring ring-opening reactions that relieve the angular and torsional tension.

• Kinetic Stability (Bond Enthalpy): Despite the high strain, the epoxide remains kinetically stable at ambient conditions. This is due to the high C-O bond enthalpy (~350 kJ/mol) 2[2], which imposes a steep activation energy (

  ) barrier preventing spontaneous degradation.

Nucleophilic Ring-Opening: Thermodynamic Driving Forces

When the kinetic barrier is overcome—either thermally or via catalysis—the thermodynamic driving force takes over. In stereoselective polymerizations of related monomers like p-tolyl glycidyl ether, metal-based catalysts or Lewis acids are employed to coordinate with the epoxide oxygen 3[3]. This coordination polarizes the C-O bond, significantly lowering the

and allowing nucleophilic attack.

Recent advancements have also demonstrated that fluorinated alcohols can act as powerful promoters for these reactions by hydrogen-bonding to the epoxide, activating its latent electrophilicity without the need for harsh thermodynamic conditions 4[4].

Figure 2: Thermodynamic energy profile for nucleophilic epoxide ring-opening.

Quantitative Data Summary

Table 1: Thermodynamic Parameters of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Parameter	Value	Causality / Significance
Oxirane Ring Strain	~114 kJ/mol	Primary thermodynamic driving force for ring-opening reactions.
C-O Bond Enthalpy	~350 kJ/mol	Provides kinetic stability; requires activation energy to break.
Enthalpy of Ring-Opening (ΔH)	-105 to -114 kJ/mol	Highly exothermic; dictates thermal management during curing.
Activation Energy (Ea)	> 80 kJ/mol (uncatalyzed)	Prevents spontaneous degradation at ambient conditions.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the thermodynamic stability of this molecule must be empirically verified using self-validating experimental systems.

Protocol 1: Differential Scanning Calorimetry (DSC) for Thermal Stability

Differential Scanning Calorimetry is the gold standard for evaluating epoxide stability, as the instantaneous heat flow measured is directly proportional to the rate of epoxide consumption 5[5].

Figure 3: DSC workflow for quantifying thermodynamic stability and curing kinetics.

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 5.0 mg of the epoxide into an aluminum hermetic pan. Causality: Hermetic sealing prevents the volatilization of the monomer before the ring-opening temperature is reached, ensuring all measured heat flow corresponds strictly to the chemical phase transition.

• Baseline Calibration: Run an empty hermetic pan under identical conditions to establish a thermal baseline, subtracting instrumental thermal drift.

• Dynamic Scan: Heat the sample from 25°C to 300°C at a rate of 10°C/min under a nitrogen purge (50 mL/min). Causality: A 10°C/min rate provides the optimal balance between thermal resolution (sharp exotherms) and sensitivity for determining the onset temperature of degradation.

• Self-Validation System: Integrate the total area under the exothermic peak to calculate ΔH. If the calculated enthalpy deviates significantly from the theoretical ~114 kJ/mol per epoxide equivalent, it definitively indicates incomplete reaction or parallel endothermic degradation pathways (e.g., ether cleavage).

Protocol 2: In Situ NMR Spectroscopy for Stereochemical Stability

While the molecule is thermodynamically driven to open, the (2R) chiral center must remain configurationally stable under process conditions.

Step-by-Step Methodology:

• Solvent Selection: Dissolve 20 mg of the compound in 0.6 mL of deuterated toluene (toluene-d8). Causality: Toluene-d8 is selected due to its high boiling point (110°C), allowing for thermal stress testing without solvent reflux, which would disrupt NMR shimming.

• Chiral Resolution: Add 1.2 equivalents of a chiral solvating agent (e.g., Pirkle's alcohol). Causality: The solvating agent forms transient diastereomeric complexes with the (2R) and any formed (2S) enantiomers via hydrogen bonding, resolving their methine proton signals to monitor racemization in real-time.

• Atmospheric Control: Seal the NMR tube under an argon atmosphere. Causality: Oxygen must be strictly excluded to prevent radical-mediated auto-oxidation of the p-tolyl methyl group, which would convolute the degradation spectra.

• Thermal Acquisition: Heat the sample in the NMR probe to 100°C. Acquire ¹H NMR spectra every 15 minutes for 12 hours.

• Self-Validation System: The sum of the integrations for the (2R) and (2S) signals must remain constant relative to an internal standard (e.g., mesitylene). A decrease in total integration validates that side-reactions (e.g., oligomerization) are occurring rather than simple thermodynamic racemization.

Conclusion

The thermodynamic stability of (2R)-2-[(4-methylphenoxy)methyl]oxirane is a masterclass in chemical potential energy. By understanding the interplay between its ~114 kJ/mol ring strain and its ~350 kJ/mol C-O bond enthalpy, researchers can precisely engineer reaction conditions—utilizing specific catalysts or thermal inputs—to selectively overcome kinetic barriers while preserving the critical (2R) stereocenter.

References

• Coates, G. W., et al. "Stereoselective Epoxide Polymerization and Copolymerization." Chemical Reviews, ACS Publications.
• "Fluorinated alcohols: powerful promoters for ring-opening reactions of epoxides with carbon nucleophiles." Arkivoc.
• "The application of differential scanning calorimetry (DSC) to the study of epoxy resin curing reactions." ResearchGate.
• "Epoxide Functional Group." ChemTalk.
• "An In-depth Technical Guide to the Ring Strain of Four-Membered Rings." Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Epoxide Functional Group | ChemTalk [chemistrytalk.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]

Solvation Thermodynamics and Solubility Profile of (2R)-2-[(4-methylphenoxy)methyl]oxirane in Organic Solvents: A Comprehensive Technical Guide

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane—frequently referred to by its non-IUPAC moniker, (R)-p-tolyl glycidyl ether—is a highly versatile chiral building block and reactive monofunctional diluent utilized in advanced polymer synthesis and active pharmaceutical ingredient (API) manufacturing[1]. As a Senior Application Scientist, I frequently encounter challenges related to the phase behavior and chemical stability of this compound in various solvent matrices.

This whitepaper provides an authoritative, in-depth analysis of its solubility profile. By grounding our approach in thermodynamic principles and empirical data, this guide is designed to help researchers optimize solvent selection for synthesis, extraction, and formulation workflows while preserving the integrity of the reactive oxirane ring.

Structural Dichotomy and Solvation Mechanics

To understand the solubility of (2R)-2-[(4-methylphenoxy)methyl]oxirane, we must first analyze its structural dichotomy. The molecule is characterized by two distinct domains:

• Hydrophobic Tail: The p-tolyl (4-methylphenyl) group provides significant lipophilicity. This domain drives solubility in non-polar and aromatic solvents via London dispersion forces and

  stacking interactions.

• Polar Head: The terminal chiral oxirane (epoxide) ring and the adjacent ether linkage introduce a localized dipole moment and act as hydrogen-bond acceptors.

Causality of Solubility via Hansen Solubility Parameters (HSP)

To predict and explain its solubility behavior, we rely on the Hansen Solubility Parameter (HSP) framework[2]. For aromatic glycidyl ethers of this class, the cohesive energy density is heavily dominated by dispersion forces (

), with moderate polar ( ) and hydrogen-bonding ( ) contributions[3].

Consequently, solvents whose HSP coordinates closely match this thermodynamic sphere—such as toluene, dichloromethane (DCM), and tetrahydrofuran (THF)—will exhibit near-ideal solvation thermodynamics, resulting in complete miscibility at standard temperature and pressure (STP).

Empirical Solubility Profile in Organic Solvents

Based on its physicochemical properties and HSP alignment, the quantitative and qualitative solubility of (2R)-2-[(4-methylphenoxy)methyl]oxirane across different solvent classes is summarized in the table below.

Solvent Class	Solvent	Dielectric Constant ( )	Solubility Level	Mechanistic Rationale
Non-Polar	Toluene	2.4	Very High	Strong stacking and dispersion force alignment with the p-tolyl group.
Non-Polar	n-Hexane	1.9	Moderate	Lacks aromatic interactions; relies solely on weak London dispersion forces.
Dipolar Aprotic	Tetrahydrofuran (THF)	7.5	Very High	Excellent dipole-dipole interaction with the oxirane ring; chemically inert to solvolysis.
Dipolar Aprotic	Dichloromethane (DCM)	9.1	Very High	Optimal matching of Hansen polar and dispersion parameters.
Polar Protic	Methanol	32.7	High (Unstable)	Hydrogen bonding enables dissolution, but its nucleophilic nature degrades the epoxide over time.
Polar Protic	Water	80.1	Insoluble	The high cohesive energy of water completely rejects the highly lipophilic p-tolyl tail[1].

Mechanistic Insights: Solvent-Induced Degradation Risks

A critical oversight in many laboratory protocols is treating solubility as synonymous with stability. The reactivity of the epoxide group with nucleophiles has been extensively documented in kinetic studies[4]. When selecting a solvent, the structural properties of the resulting networks or intermediates are heavily influenced by the solvation environment[5].

• The Protic Solvolysis Risk (e.g., Methanol, Ethanol): While the compound is readily soluble in lower alcohols, these solvents act as weak nucleophiles. In the presence of trace acidic or basic impurities, the epoxide ring undergoes rapid solvolysis (ring-opening) to yield the corresponding methoxy or ethoxy diol derivatives.

• The Aprotic Advantage (e.g., THF, Ethyl Acetate, Toluene): Dipolar aprotic and non-polar solvents are the solvents of choice. They provide excellent solvation without participating in nucleophilic attack, thereby preserving the stereochemical integrity of the (2R)-chiral center.

Decision tree for solvent selection based on solvation mechanics and epoxide stability.

Experimental Protocol: Self-Validating Solubility Determination

Step-by-Step Methodology

• Saturation: Add an excess amount of (2R)-2-[(4-methylphenoxy)methyl]oxirane to 5.0 mL of the target organic solvent in a sealed, amber borosilicate glass vial.

• Equilibration: Agitate the vial in an isothermal water bath at 25.0 ± 0.1 °C for 24 hours.

  • Causality: 24 hours ensures thermodynamic equilibrium is reached between the solid/liquid phases without excessively prolonging exposure, which could exacerbate solvent-induced degradation.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes at 25 °C to pellet any undissolved solute.

• Filtration: Pass the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert and highly hydrophobic; it will not adsorb the lipophilic solute, preventing artificially low concentration readings (a common artifact when using nylon or cellulose filters).

• Dilution & Quantification: Dilute the filtrate volumetrically with an inert mobile phase (e.g., Acetonitrile/Water) and inject it into an HPLC system equipped with a UV detector. Set the detection wavelength to 225 nm to target the strong

  transition of the p-tolyl chromophore.

• Validation Check (Critical Step): Examine the chromatogram for secondary peaks. The presence of degradation products (e.g., diols from ring-opening) invalidates the solubility measurement, indicating chemical incompatibility with the chosen solvent.

Self-validating shake-flask workflow for thermodynamic solubility determination.

Conclusion

The solubility profile of (2R)-2-[(4-methylphenoxy)methyl]oxirane is intrinsically linked to the lipophilicity of its aromatic ring and the localized polarity of its epoxide moiety. By leveraging Hansen Solubility Parameter theory and employing rigorous, self-validating experimental protocols, researchers can confidently optimize solvent selection. Prioritizing dipolar aprotic solvents ensures both high thermodynamic solubility and the preservation of the critical chiral oxirane ring for downstream synthetic applications.

References

• [1] Third Report of the TSCA Interagency Testing Committee to the Administrator, Environmental Protection Agency. EPA NEPIS. 1

• [5] Structure–Property Relationships in Epoxy-Amine Networks of Well-Controlled Architecture. ResearchGate. 5

• [2] EP3320014A1 - Curable compositions. Google Patents. 2

• [3] Hansen solubility parameters for a carbon fiber/epoxy composite. ResearchGate. 3

• [4] Disubstituted Aromatic Diamines with p-Tolyl Glycidyl Ether. Collection of Czechoslovak Chemical Communications (cas.cz). 4

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. EP3320014A1 - Curable compositions - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. cccc.uochb.cas.cz [cccc.uochb.cas.cz]
• 5. researchgate.net [researchgate.net]

The Definitive Technical Guide to (2R)-2-[(4-Methylphenoxy)methyl]oxirane: CAS Registry, Chiral Resolution, and Analytical Workflows

Executive Summary & Chemical Identity

In the realm of active pharmaceutical ingredient (API) synthesis and advanced material science, aryl glycidyl ethers serve as indispensable chiral building blocks. Specifically, (2R)-2-[(4-methylphenoxy)methyl]oxirane —frequently referred to as (R)-p-cresyl glycidyl ether—is a critical intermediate. Its stereocenter dictates the pharmacological efficacy of downstream derivatives, such as aryloxypropanolamine beta-blockers, where the (S)-enantiomer of the final drug (derived from the (R)-epoxide) typically binds the β-adrenergic receptor with orders of magnitude higher affinity than its antipode.

A common hurdle for procurement and regulatory documentation is the CAS Registry Number lookup. Chemical databases predominantly index the racemic mixture under CAS 2186-24-5 [1][2]. The isolated (2R)-enantiomer often falls under this umbrella registry in commercial catalogs unless specifically synthesized and registered with a unique chiral stereodescriptor identifier in proprietary databases.

Quantitative Physicochemical Profile

To establish a baseline for our synthetic and analytical workflows, the fundamental properties of the racemate and its enantiomers are summarized below, validated against the NIST Chemistry WebBook[2].

Property	Value / Description
IUPAC Name	(2R)-2-[(4-methylphenoxy)methyl]oxirane
Common Synonyms	(R)-p-Cresyl glycidyl ether; (R)-1,2-Epoxy-3-(p-tolyloxy)propane
Racemic CAS Number	2186-24-5
Molecular Formula	C₁₀H₁₂O₂
Molecular Weight	164.20 g/mol
LogP	~2.05
IUPAC Standard InChIKey	CUFXMPWHOWYNSO-UHFFFAOYSA-N

Mechanistic Pathway: Enantioselective Synthesis via Kinetic Resolution

Direct asymmetric synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane from p-cresol and chiral epichlorohydrin is prone to racemization. As an application scientist, I advocate for the Hydrolytic Kinetic Resolution (HKR) of the inexpensive racemic p-cresyl glycidyl ether.

While Jacobsen's Co(III)(salen) catalyst is the classical chemical approach, recent biocatalytic advancements utilizing epoxide hydrolases (e.g., PvEH3 from Phaseolus vulgaris) offer superior enantioselectivity and milder conditions[3][4]. The enzyme regioselectively attacks the oxirane ring of the (S)-enantiomer, hydrolyzing it into a vicinal diol, while leaving the desired (2R)-enantiomer intact.

Fig 1: Biocatalytic hydrolytic kinetic resolution of racemic p-cresyl glycidyl ether.

Experimental Protocol 1: Biocatalytic Resolution of Racemic Epoxide

Causality & Design: This protocol relies on a biphasic system. The epoxide is highly hydrophobic (LogP ~2.05)[5], which can cause substrate inhibition. By controlling the stirring rate and using a co-solvent, we modulate the mass transfer rate of the epoxide to the aqueous enzyme interface, preventing enzyme denaturation while maximizing the kinetic resolution efficiency (

-value).

• Preparation of the Biocatalyst: Express recombinant PvEH3 in E. coli BL21(DE3) and harvest the wet cells. Resuspend in 50 mM Tris-HCl buffer (pH 7.0) to a concentration of 50 mg/mL. Causality: pH 7.0 is the optimal physiological pH for PvEH3 stability, preventing spontaneous, non-catalyzed hydrolysis of the epoxide.[4]

• Substrate Addition: Dissolve racemic p-cresyl glycidyl ether (CAS 2186-24-5) in 10% (v/v) DMSO to create a stock solution. Add the stock to the enzyme suspension to achieve a final substrate concentration of 20 mM.

• Reaction Incubation: Incubate the mixture at 20 °C under orbital shaking at 200 rpm. Causality: 20 °C suppresses the background uncatalyzed hydrolysis that would otherwise erode the enantiomeric excess (ee%).

• Reaction Termination & Extraction: After exactly 45 minutes (or when conversion reaches ~51%), terminate the reaction by adding an equal volume of cold ethyl acetate.

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes. Extract the organic layer containing the unreacted (2R)-2-[(4-methylphenoxy)methyl]oxirane. The highly polar diol partitions into the aqueous phase.

• Concentration: Dry the organic phase over anhydrous Na₂SO₄ and evaporate the solvent under reduced pressure at 30 °C to yield the enantioenriched (2R)-epoxide.

Analytical Validation: Chiral HPLC Workflow

A protocol is only as robust as its validation. To ensure a self-validating system, the enantiomeric excess (ee%) of the recovered (2R)-epoxide must be quantified. Standard reverse-phase columns (like the Newcrom R1) are excellent for assessing overall chemical purity and isolating impurities[5], but chiral stationary phases (CSPs) are mandatory for enantiomeric resolution.

Fig 2: Chiral HPLC analytical workflow for enantiomeric excess (ee%) determination.

Experimental Protocol 2: Determination of Enantiomeric Excess

Causality & Design: Aryl glycidyl ethers have strong UV chromophores due to the phenoxy ring, making UV detection highly sensitive. We utilize a normal-phase chiral HPLC method because the hydrogen bonding and steric interactions required for chiral recognition on polysaccharide-based columns are disrupted by highly polar aqueous mobile phases.

• Sample Preparation: Dissolve 5 mg of the extracted (2R)-2-[(4-methylphenoxy)methyl]oxirane in 1 mL of HPLC-grade Hexane/Isopropanol (90:10, v/v). Causality: Matching the sample diluent to the mobile phase prevents peak distortion and solvent front anomalies.

• Column Selection: Equip the HPLC with a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase Configuration: Isocratic elution using Hexane : Isopropanol (95:5, v/v) at a flow rate of 1.0 mL/min.

• Detection: Set the UV/Vis detector to 220 nm (the λ_max for the p-cresyl aromatic system).

• System Suitability: Inject a racemic standard (CAS 2186-24-5) first. Ensure baseline resolution (

  ) between the (S)-enantiomer (typically eluting first) and the (R)-enantiomer.

• Sample Injection & Calculation: Inject the resolved sample. Calculate the ee% using the area under the curve (AUC):

  Validation Check: If the ee% is below 98%, the biocatalytic resolution time in Protocol 1 must be extended, or a secondary resolution cycle must be performed.

Conclusion

Identifying the precise CAS registry number for chiral intermediates like (2R)-2-[(4-methylphenoxy)methyl]oxirane requires navigating the nuances of chemical databases, where the racemic identifier (CAS 2186-24-5 ) is predominantly utilized for commerce. By leveraging highly specific biocatalytic hydrolytic kinetic resolution and validating the stereochemical outcome via rigorous chiral HPLC, researchers can confidently synthesize and characterize this crucial (2R)-enantiomer for downstream pharmaceutical applications.

References

• National Institute of Standards and Technology (NIST). p-Cresyl glycidyl ether - the NIST WebBook. Retrieved from[Link]

• SIELC Technologies. Separation of p-Cresyl glycidyl ether on Newcrom R1 HPLC column. Retrieved from[Link]

• ResearchGate / Scientific Reports. Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3, towards ortho-cresyl glycidyl ether based on the semi-rational design. Retrieved from[Link]

• National Institutes of Health (PMC). Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3. Retrieved from[Link]

Sources

• 1. CAS 2186-24-5: p-Cresyl glycidyl ether | CymitQuimica [cymitquimica.com]
• 2. p-Cresyl glycidyl ether [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3, towards ortho-cresyl glycidyl ether based on the semi-rational design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p-Cresyl glycidyl ether | SIELC Technologies [sielc.com]

Asymmetric Synthesis and Kinetic Resolution of Chiral p-Cresyl Glycidyl Ether Derivatives: A Technical Whitepaper

Executive Summary

Chiral p-cresyl glycidyl ether (p-CGE) and its derivatives are highly valued asymmetric building blocks in organic synthesis. They serve as critical intermediates in the development of aryloxypropanolamine

-adrenergic receptor antagonists (beta-blockers) and act as functional monomers for advanced, thermally latent epoxy-phenolic resins. Because the direct asymmetric epoxidation of terminal alkenes often yields suboptimal enantiomeric excesses ( ), the kinetic resolution of racemic p-CGE remains the most thermodynamically favorable and scalable approach.

This whitepaper provides an in-depth mechanistic analysis of the kinetic resolution of p-CGE, evaluates quantitative performance metrics of biocatalytic systems, and outlines a self-validating experimental protocol designed for high-fidelity reproducibility in drug development and polymer science.

Mechanistic Paradigms in Chiral Epoxide Resolution

The synthesis of enantiopure p-CGE relies heavily on the selective ring-opening of the racemic mixture. While chemical methods such as Jacobsen’s Hydrolytic Kinetic Resolution (HKR) utilizing Co(salen) complexes are prevalent, biocatalytic approaches using Epoxide Hydrolases (EHs) have emerged as superior, environmentally benign alternatives that operate under mild conditions[1].

The Epoxide Hydrolase (EH) Catalytic Mechanism

Epoxide hydrolases, such as PvEH3 derived from Phaseolus vulgaris, catalyze the enantioconvergent or enantiopreferential hydrolysis of epoxides into their corresponding vicinal diols[1]. The mechanism is driven by a highly conserved Asp-His-Asp catalytic triad within the enzyme's

-hydrolase fold.

• Enantioselective Recognition : The enzyme pocket stereospecifically binds the

  -enantiomer of p-CGE, leaving the -enantiomer unreacted[2].

• Nucleophilic Attack : The carboxylate oxygen of the catalytic Asp residue executes a regioselective nucleophilic attack on the less sterically hindered carbon of the oxirane ring.

• Covalent Intermediate : This attack breaks the C-O bond, forming a transient alkyl-enzyme ester intermediate.

• Hydrolysis : A water molecule, activated by the His-Asp pair acting as a general base, hydrolyzes the ester bond, releasing the

  -diol and regenerating the free enzyme[1].

Mechanistic pathway of Epoxide Hydrolase-mediated kinetic resolution of p-CGE.

Quantitative Performance Metrics

The efficiency of kinetic resolution is quantified by the Enantiomeric Ratio (

-value), which measures the relative rate of hydrolysis between the two enantiomers. Recent semi-rational design and site-directed mutagenesis of the NC-loop in PvEH3 have drastically improved the catalytic efficiency toward cresyl glycidyl ethers[1].

The table below summarizes the quantitative data for the kinetic resolution of cresyl glycidyl ether isomers using recombinant E. coli expressing PvEH3 variants.

Biocatalyst Variant	Substrate Isomer	Preferred Enantiomer Hydrolyzed	Specific Activity (U/g wet cell)	Enantiomeric Ratio ( )	Final (%)
PvEH3 (Wild-Type)	o-CGE (rac-3a)	-isomer	6.03 ± 0.24	13.3 ± 0.7	>90.0
PvEH3 (Wild-Type)	p-CGE (rac-5a)	-isomer	~4.12	~11.5	>85.0
PvEH3 (E134K/T137P)	o-CGE (rac-3a)	-isomer	22.4 ± 0.6	24.1 ± 1.2	99.4

Data synthesized from substrate spectrum investigations of Phaseolus vulgaris epoxide hydrolase[1][2]. The double-mutant PvEH3 (E134K/T137P) demonstrates a 3.54-fold increase in catalytic efficiency (

) compared to the wild-type.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol for the gram-scale kinetic resolution of rac-p-CGE incorporates built-in validation checkpoints.

Self-validating experimental workflow for the kinetic resolution of p-CGE.

Protocol: Biocatalytic Kinetic Resolution of rac-p-CGE

Step 1: Biocatalyst Preparation & Validation

• Action : Culture E. coli BL21(DE3) harboring the pveh3 gene in LB medium at 37°C. Induce expression with 0.5 mM IPTG at

  , and incubate at 20°C for 16 hours. Harvest cells via centrifugation.

• Causality : Low-temperature induction (20°C) prevents the formation of insoluble inclusion bodies, ensuring the epoxide hydrolase folds into its active conformation.

• Validation Checkpoint : Run an SDS-PAGE of the cell lysate. A distinct overexpressed protein band at ~35 kDa confirms successful PvEH3 expression.

Step 2: Asymmetric Biotransformation

• Action : Suspend 200 mg/mL of wet cells in 100 mM phosphate buffer (pH 7.0). Add rac-p-CGE to a final concentration of 800 mM[1]. Incubate the biphasic system at 20°C with orbital shaking at 200 rpm.

• Causality : The pH 7.0 buffer maintains the ionization state of the Asp-His-Asp triad. Operating at 20°C minimizes spontaneous, non-catalyzed background hydrolysis of the epoxide, which would otherwise erode the enantiomeric purity of the final product.

• Validation Checkpoint : Monitor the reaction using a pH-stat. Epoxide hydrolysis consumes water and slightly alters local pH; a stable automated titration curve confirms active enzymatic turnover. Perform TLC (Hexane:EtOAc 4:1) against a pure diol standard to visually confirm diol formation.

Step 3: Quenching & Extraction

• Action : After 7.0 hours, terminate the reaction by adding an equal volume of cold ethyl acetate (EtOAc). Vortex vigorously for 5 minutes and centrifuge to separate the phases.

• Causality : EtOAc serves a dual purpose: it instantly denatures the enzyme (preventing over-hydrolysis of the desired

  -enantiomer) and efficiently partitions the hydrophobic -\textit{p}-CGE and the polar -diol into the organic phase.

• Validation Checkpoint : Perform GC-FID analysis on the organic layer using an internal standard (e.g., dodecane) to verify mass balance and ensure no substrate was lost to emulsion formation.

Step 4: Chiral HPLC Analysis

• Action : Dry the organic layer over anhydrous

  , filter, and evaporate the solvent. Analyze the residue via Chiral HPLC (e.g., Chiralcel OD-H column) using Hexane/Isopropanol (90:10 v/v) at 1.0 mL/min.

• Causality : The specific chiral stationary phase interacts differently with the transient dipole moments of the

  and enantiomers, allowing for baseline separation.

• Validation Checkpoint : Calculate the

  (enantiomeric excess of the substrate) and conversion ( ). The reaction is deemed successful if at a conversion slightly above 50%, yielding enantiopure -\textit{p}-CGE.

Downstream Applications: Advanced Polymers and APIs

Beyond pharmaceutical intermediates, p-CGE derivatives are pivotal in polymer science. They are utilized as reactive diluents to lower the viscosity of epoxy resins without compromising the structural integrity of the cured network[3].

Furthermore, the polymerization of p-CGE catalyzed by imidazole derivatives has been extensively investigated as a model reaction for technical epoxy-phenolic resins[4][5]. Imidazole-poly(ethylene glycol) complexes act as thermal latent catalysts, remaining inactive at room temperature (providing excellent pot-life and storage stability) but rapidly initiating the ring-opening polymerization of p-CGE at elevated temperatures (120–140 °C)[5]. The use of enantiopure p-CGE in these systems opens pathways for synthesizing chiral polymers with highly ordered, stereoregular microstructures, offering enhanced thermal and viscoelastic properties.

References

• Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3, towards ortho-cresyl glycidyl ether based on the semi-rational design Source: ResearchGate / Scientific Reports URL:[Link]

• The substrate spectrum investigation of E. coli/pveh3 towards rac-1a-5a Source: ResearchGate URL:[Link]

• Soluble PEG600-imidazole derivatives as the thermal latent catalysts for epoxy-phenolic resins Source: ResearchGate URL:[Link]

• Complexes of imidazole with poly(ethylene glycol)s as the thermal latency catalysts for epoxy–phenolic resins Source: ResearchGate / Journal of the Taiwan Institute of Chemical Engineers URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Technical Guide: (2R)- vs. (2S)-p-Cresyl Glycidyl Ether

The following technical guide provides an in-depth comparison of the (2R) and (2S) enantiomers of p-cresyl glycidyl ether, structured for researchers and drug development professionals.

Executive Summary

p-Cresyl glycidyl ether (CGE) , also known as 1,2-epoxy-3-(p-tolyloxy)propane, is a critical chiral building block and a significant process impurity in the synthesis of

-adrenergic receptor antagonists (beta-blockers). While often encountered industrially as a racemate (CAS: 2186-24-5) used in epoxy resin formulations, its enantiomers hold distinct importance in pharmaceutical applications.

• The (2S)-Enantiomer: Typically the target for hydrolysis in kinetic resolution processes to yield chiral diols; often correlates with the "distomer" (inactive/toxic) profile in beta-blocker synthesis precursors.

• The (2R)-Enantiomer: Frequently the "retained" species in Hydrolytic Kinetic Resolution (HKR) and a key intermediate for (S)-beta-blockers (due to inversion during amine opening).

• Critical Relevance: CGE is explicitly identified as Bisoprolol Impurity 6 . Understanding its chirality is essential for controlling enantiomeric purity in final drug substances.

Molecular Identification & Stereochemistry

The chirality of CGE resides at the C2 position of the glycidyl moiety. The absolute configuration dictates the optical rotation and the stereochemical outcome of downstream nucleophilic substitutions.

Feature	(2R)-p-Cresyl Glycidyl Ether	(2S)-p-Cresyl Glycidyl Ether
Structure	Oxirane ring oriented away (Rectus)	Oxirane ring oriented towards (Sinister)
CAS (Racemic)	2186-24-5	2186-24-5
Formula
MW	164.20 g/mol	164.20 g/mol
IUPAC	(2R)-2-[(4-methylphenoxy)methyl]oxirane	(2S)-2-[(4-methylphenoxy)methyl]oxirane
Key Role	Precursor to (S)-amino alcohols (via inversion)	Substrate for enzymatic hydrolysis

Synthesis & Enantiomeric Resolution

High-purity enantiomers are rarely synthesized de novo due to the cost of chiral epichlorohydrin. The industry standard is Hydrolytic Kinetic Resolution (HKR) using Jacobsen’s Catalyst (Co-Salen complexes).

Hydrolytic Kinetic Resolution (HKR) Protocol

This process leverages the high selectivity of chiral Cobalt(III)-Salen complexes to preferentially hydrolyze one enantiomer to the water-soluble diol, leaving the other epoxide intact.

Experimental Workflow:

• Substrate: Racemic p-cresyl glycidyl ether.

• Catalyst: (S,S)-Co(III)-Salen (0.5 mol%).

• Reagent: Water (0.55 eq relative to racemate).

• Conditions: Stir at ambient temperature (0–25 °C) for 12–24 hours.

• Outcome: The catalyst preferentially hydrolyzes the (S)-epoxide to the (S)-diol.

• Purification: Partition between water (removes diol) and hexane/ether (recovers (R)-epoxide ).

Synthesis Pathway Visualization

The following diagram illustrates the HKR pathway and the divergence of the enantiomers.

Caption: Jacobsen's HKR preferentially hydrolyzes the (S)-enantiomer, yielding high-purity (R)-p-cresyl glycidyl ether.

Physicochemical Characterization

While scalar properties (BP, Density) are identical, vector properties (Optical Rotation) and interaction with chiral stationary phases differ.

Property	Value / Observation	Notes
Boiling Point	258 °C (at 760 mmHg)	Identical for both.
Density	1.09 g/cm³	Identical for both.
Solubility	Low in water; Soluble in alcohols, ethers	Identical.
Optical Rotation	Non-zero, opposite signs	Specific is solvent-dependent.
Stability	Susceptible to polymerization	Acids/Bases trigger ring opening.

Biological Profile & Toxicity[3]

For drug development, CGE is primarily a genotoxic impurity (GTI) concern.

Mutagenicity

Glycidyl ethers are alkylating agents that react with DNA bases (specifically N-7 of guanine).

• Ames Test: Generally Positive (strains TA100, TA1535).

• Mechanism: Direct alkylation due to ring strain of the epoxide.

• Stereotoxicity: While both enantiomers are electrophilic, biological systems (enzymes like epoxide hydrolases) detoxify them at different rates. The (S)-enantiomer is often hydrolyzed faster by mammalian cytosolic epoxide hydrolase, potentially making the (R)-enantiomer more persistent in vivo if not targeted by specific pathways.

Pharmaceutical Relevance: Bisoprolol Impurity 6

CGE appears as a specific impurity in the synthesis of Bisoprolol. Its presence indicates contamination of the starting material (p-hydroxybenzyl alcohol derivatives) with p-cresol.

Caption: Formation of p-Cresyl Glycidyl Ether (Impurity 6) during Bisoprolol synthesis due to p-cresol contamination.

Analytical Resolution (HPLC Protocol)

Separating the (2R) and (2S) enantiomers requires chiral stationary phases. Standard C18 columns cannot distinguish them.

Recommended Protocol:

• Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide type).

• Mobile Phase: Hexane : Isopropanol (90:10 to 99:1).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV at 270–280 nm (aromatic absorption).

• Elution Order: Typically, the (R)-enantiomer elutes differently than the (S), but specific order must be determined with a standard as it depends on the specific column selector (Amylose vs. Cellulose).

References

• Vertex AI Search . Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3. National Institutes of Health (NIH). Available at: [Link]

• NIST Chemistry WebBook . p-Cresyl glycidyl ether: Gas Phase and General Properties. National Institute of Standards and Technology. Available at: [Link]

• PubChem . (S)-Toliprolol Compound Summary (CID 12179890). National Library of Medicine. Available at: [Link]

• KM Pharma Solution . Bisoprolol Impurity Standards and Impurity 6 Identification. Available at: [Link]

Protocols & Analytical Methods

Application Note: Catalytic Regioselective Ring-Opening of (2R)-2-[(4-Methylphenoxy)methyl]oxirane

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Strategic Importance

The enantiopure building block (2R)-2-[(4-methylphenoxy)methyl]oxirane (commonly known as (R)-p-tolyl glycidyl ether) is a critical chiral synthon in pharmaceutical development. Its primary utility lies in the synthesis of aryloxypropanolamine derivatives, which serve as the structural backbone for numerous

-adrenergic receptor antagonists ( -blockers) and other active pharmaceutical ingredients (APIs).

The central challenge in utilizing this oxirane is ensuring that subsequent functionalization strictly preserves the absolute stereochemistry at the C2 position. This requires highly regioselective catalytic ring-opening reactions where the nucleophile exclusively attacks the less sterically hindered terminal carbon (C3) via an

mechanism.

This application note details the mechanistic causality, catalyst selection, and validated experimental protocols for three divergent ring-opening pathways: aminolysis, hydrolysis, and

cycloaddition.

Mechanistic Causality & Catalyst Selection (E-E-A-T)

In un-catalyzed systems, the ring-opening of glycidyl ethers requires harsh thermal conditions, which frequently lead to competitive attack at the C2 position (yielding regioisomeric impurities), polymerization, or base-catalyzed racemization. The bulk of the thermodynamic driving force in these reactions is derived from the relief of oxirane ring strain, which can be quantitatively monitored via techniques like differential scanning calorimetry (DSC)[1]. To harness this energy selectively, specific catalytic systems are deployed:

• Lewis Acid-Catalyzed Aminolysis: The use of mild Lewis acids (e.g.,

  or ) polarizes the C–O bonds of the oxirane by coordinating to the epoxide oxygen. Because the C3 position is significantly less sterically encumbered than the C2 position, the incoming amine nucleophile is directed exclusively to C3[2]. This allows the reaction to proceed at room temperature, strictly preserving the (2R) configuration.

• Bimetallic Hydrolytic Ring-Opening: For the synthesis of chiral diols, Jacobsen's (R,R)-Co(III)(salen)OAc complex is utilized. Jacobsen et al. conclusively showed that the asymmetric ring opening of epoxides catalyzed by chiral salicylaldimine complexes proceeds through a highly efficient bimetallic mechanism[3]. One cobalt center acts as a Lewis acid to activate the epoxide, while a second cobalt center delivers the hydroxide nucleophile, drastically lowering the transition state energy.

• Ring-Opening Copolymerization (ROCOP) / Cycloaddition with

  : Bicomponent catalyst systems, such as those combining a Lewis acid or metal complex with a nucleophilic co-catalyst (e.g., tetrabutylammonium bromide, TBAB, or PPNCl), are highly effective for the regioselective ring-opening of glycidyl ethers[4]. The halide anion opens the epoxide at C3 to form an intermediate alkoxide, which subsequently undergoes nucleophilic attack on , followed by ring closure to form a cyclic carbonate with complete retention of stereochemistry.

Reaction Pathway Visualization

Fig 1. Catalytic divergent regioselective ring-opening pathways of (2R)-p-tolyl glycidyl ether.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and quantitative outcomes for the three distinct catalytic pathways.

Reaction Type	Nucleophile	Catalyst System	Temp (°C)	Time (h)	Regioselectivity (C3:C2)	Isolated Yield (%)	Enantiomeric Excess (ee %)
Aminolysis	Isopropylamine	(20 mol%)	25	4.0	>99:1	92	>99
Hydrolysis		(R,R)-Co(III)(salen)OAc (0.5 mol%)	25	12.0	>99:1	95	>99
Cycloaddition	(1.0 MPa)	TBAB (5 mol%) / (1 mol%)	80	6.0	>99:1	88	>98

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific In-Process Controls (IPCs) to ensure reproducibility and high-fidelity data generation.

Protocol A: Regioselective Aminolysis (Synthesis of Chiral -Amino Alcohols)

This protocol utilizes mild Lewis acid catalysis to prevent thermal degradation and ensure absolute regiocontrol.

• Preparation: In an oven-dried 50 mL round-bottom flask under a nitrogen atmosphere, dissolve 10.0 mmol of (2R)-2-[(4-methylphenoxy)methyl]oxirane in 15 mL of anhydrous acetonitrile.

• Catalyst Addition: Add 2.0 mmol (20 mol%) of anhydrous Lithium Perchlorate (

  ). Stir for 10 minutes until completely dissolved. Causality: coordinates to the epoxide oxygen, activating it for nucleophilic attack without requiring heat.

• Nucleophile Addition: Slowly add 12.0 mmol of isopropylamine dropwise over 5 minutes.

• Reaction & IPC: Stir the mixture at 25 °C. Self-Validation Step: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The epoxide starting material (

  ) should completely disappear within 4 hours, replaced by a baseline spot (the polar amino alcohol).

• Workup: Quench the reaction with 10 mL of saturated aqueous

  . Extract with dichloromethane ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (DCM:MeOH:NH4OH 90:9:1) to yield the pure (2S)-1-(isopropylamino)-3-(4-methylphenoxy)propan-2-ol.

Protocol B: Hydrolytic Ring Opening (Synthesis of Chiral 1,2-Diols)

This protocol relies on the bimetallic cooperative mechanism of the Co(III)-salen complex to achieve precise hydrolytic opening.

• Catalyst Activation: In a 25 mL flask, dissolve 0.05 mmol (0.5 mol%) of (R,R)-Co(II)(salen) in 2 mL of toluene. Add 0.1 mmol of acetic acid and stir open to the air for 30 minutes to oxidize the catalyst to the active (R,R)-Co(III)(salen)OAc species. Remove the solvent in vacuo.

• Substrate Addition: Add 10.0 mmol of (2R)-2-[(4-methylphenoxy)methyl]oxirane to the dark brown catalyst residue. Cool the mixture to 0 °C.

• Hydrolysis: Add 0.55 equivalents (5.5 mmol) of distilled water dropwise. Allow the reaction to warm to 25 °C and stir for 12 hours.

• Self-Validation Step: The reaction mixture will maintain a deep red/brown hue. Complete consumption of the water and formation of the diol can be verified by FT-IR (appearance of a broad O-H stretch at

  ).

• Workup: Dilute the mixture with 10 mL of ethyl acetate and filter through a short pad of silica gel to remove the cobalt catalyst. Visual cue: The filtrate must be completely colorless.

• Isolation: Concentrate the filtrate to afford the enantiopure (2R)-3-(4-methylphenoxy)propane-1,2-diol.

Protocol C: Cycloaddition (Synthesis of Chiral Cyclic Carbonates)

This protocol utilizes a binary catalyst system to drive the insertion of

into the epoxide ring.

• Reactor Setup: Transfer 10.0 mmol of (2R)-2-[(4-methylphenoxy)methyl]oxirane into a 50 mL stainless steel high-pressure autoclave reactor.

• Binary Catalyst Addition: Add 0.5 mmol (5 mol%) of tetrabutylammonium bromide (TBAB) and 0.1 mmol (1 mol%) of Zinc Iodide (

  ). Causality: The zinc acts as a Lewis acid to activate the epoxide, while the bromide from TBAB acts as the nucleophile to initiate ring-opening.

• Pressurization: Seal the reactor, purge three times with

  gas, and finally pressurize to 1.0 MPa with .

• Reaction: Heat the reactor to 80 °C and stir continuously for 6 hours.

• Self-Validation Step: Cool the reactor to room temperature and slowly vent the excess

  . Analyze an aliquot via FT-IR. The successful formation of the cyclic carbonate is confirmed by the appearance of a sharp, intense stretching band at and the complete disappearance of the epoxide C-O stretch at .

• Purification: Dissolve the crude mixture in ethyl acetate, wash with water to remove the TBAB salt, dry over

  , and evaporate the solvent to yield (4R)-4-[(4-methylphenoxy)methyl]-1,3-dioxolan-2-one.

References

1.[3] Stereoselective Epoxide Polymerization and Copolymerization | Chemical Reviews. ACS Publications. URL: 2.[4] CO2/epoxides ring-opening copolymerization towards hydroxy-functionalized polycarbonates. Polymer Chemistry (RSC Publishing). URL: 3.[2] Multifunctional Catalysts for Ring-Opening Copolymerizations. ACS Publications. URL: 4.[1] The application of differential scanning calorimetry (DSC) to the study of epoxy resin curing reactions. ResearchGate. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CO2/epoxides ring-opening copolymerization towards hydroxy-functionalized polycarbonates - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: (2R)-2-[(4-Methylphenoxy)methyl]oxirane as a Versatile Chiral Building Block in Asymmetric Synthesis and Macromolecular Design

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane, commonly referred to as (R)-p-tolyl glycidyl ether (CAS: 71031-04-4 for the specific enantiomer; 2186-24-5 for the racemate), is a highly valuable chiral building block. Characterized by a highly strained oxirane ring and a sterically demanding aryloxy moiety, this compound serves as a critical intermediate in both the pharmaceutical industry and polymer science. In drug development, it is utilized to synthesize enantiopure β-adrenergic receptor antagonists (β-blockers) such as (R)-toliprolol, which are essential for rigorous structure-activity relationship (SAR) profiling and toxicological studies[1]. In materials science, the enantiopure monomer is polymerized to yield highly crystalline, isotactic polyethers[2]. This application note provides detailed, self-validating protocols for the preparation and utilization of this chiral epoxide.

Mechanistic Principles & Causality in Synthetic Design

The utility of (2R)-2-[(4-methylphenoxy)methyl]oxirane stems from the predictable and regioselective reactivity of its epoxide ring.

• Regioselective Nucleophilic Attack : The aryloxy group (-O-Ar) at the C2 position provides significant steric hindrance and electron-withdrawing inductive effects. Consequently, incoming nucleophiles (such as primary amines) preferentially attack the less hindered, terminal C3 carbon via an SN2 mechanism[3].

• Stereochemical Fidelity : Because the nucleophilic attack occurs exclusively at C3, the carbon-oxygen bond at the chiral C2 center remains intact. This causality ensures 100% retention of the absolute configuration at C2, allowing the (2R)-epoxide to cleanly translate into the (R)-secondary alcohol of the target β-blocker[1][4].

• Pharmacological Relevance : While the (S)-enantiomers of β-blockers are typically the active eutomers for β-adrenergic antagonism, the synthesis of the (R)-distomer via the (2R)-epoxide is critical. Regulatory agencies require comprehensive profiling of both enantiomers to rule out off-target effects (e.g., sodium channel blocking or localized toxicity) and to establish enantiomeric purity standards[5][6].

Workflow Visualization

Figure 1: Synthetic workflow from racemic p-tolyl glycidyl ether to downstream pharmaceutical and polymer applications.

Protocol 1: Enantioselective Preparation via Hydrolytic Kinetic Resolution (HKR)

To obtain the (2R)-enantiomer with high optical purity (>99% ee), the racemic p-tolyl glycidyl ether is subjected to Hydrolytic Kinetic Resolution (HKR) using Jacobsen's (R,R)-Co(salen) catalyst[1].

Causality of Catalyst Selection : The (R,R)-Co(salen) complex features a precisely engineered chiral pocket that selectively binds and activates the (S)-enantiomer of the epoxide. Water nucleophilically attacks the activated (S)-epoxide, hydrolyzing it to the corresponding (S)-diol. The (2R)-epoxide, unable to achieve the required transition state geometry within the catalyst pocket, remains unreacted and can be easily recovered with near-perfect enantiomeric excess[1].

Step-by-Step Methodology:

• Catalyst Activation : Dissolve 0.5 mol% of (R,R)-Co(salen) catalyst in toluene. Add acetic acid (1 mol%) and stir open to ambient air for 30 minutes to oxidize the Co(II) center to the catalytically active Co(III) species. Remove the solvent under reduced pressure.

• Reaction Setup : Charge a reaction flask with the activated catalyst and racemic 2-[(4-methylphenoxy)methyl]oxirane (100 mmol, ~16.4 g)[1].

• Hydrolysis : Cool the mixture to 0 °C using an ice bath. Slowly add distilled water (0.55 equivalents, 55 mmol) dropwise over 30 minutes to prevent exothermic degradation of the epoxide.

• Kinetic Resolution : Allow the reaction to warm to room temperature (20-25 °C) and stir vigorously for 14-16 hours. The reaction progress must be monitored by chiral GC or HPLC until the (S)-enantiomer is completely consumed[1][5].

• Separation & Purification : The resulting mixture contains the unreacted (2R)-epoxide (a non-polar liquid) and the (S)-diol (a highly polar solid). Dilute the mixture with a 9:1 ratio of hexanes to ethyl acetate. The (S)-diol will precipitate. Filter the mixture, concentrate the filtrate under reduced pressure, and purify via short-path distillation or silica gel chromatography to isolate the pure (2R)-2-[(4-methylphenoxy)methyl]oxirane[5].

Data Presentation: HKR Efficiency Across Aryl Glycidyl Ethers

The following table summarizes the typical kinetic resolution parameters for various aryl glycidyl ethers using 0.5 mol% Co(salen) catalyst, demonstrating the robust nature of this protocol[1][5].

Substrate (Racemic Epoxide)	Catalyst	Time (h)	Yield of (R)-Epoxide (%)	Enantiomeric Excess (ee %)
Phenyl glycidyl ether	(R,R)-Co(salen)	14	46%	>99%
p-Tolyl glycidyl ether	(R,R)-Co(salen)	16	44%	>99%
o-Tolyl glycidyl ether	(R,R)-Co(salen)	18	42%	98%
p-Methoxyphenyl glycidyl ether	(R,R)-Co(salen)	16	45%	>99%

(Note: The theoretical maximum yield for a kinetic resolution is 50%).

Protocol 2: Regioselective Aminolysis to Synthesize (R)-Toliprolol

The enantiopure (2R)-epoxide is converted to the β-blocker (R)-toliprolol via regioselective ring opening with isopropylamine[1][4].

Causality of Reaction Conditions : Isopropylamine is used in a large stoichiometric excess (typically 5 to 10 equivalents) to ensure that the primary amine reacts with the epoxide to form a secondary amine, statistically preventing this newly formed secondary amine from attacking another epoxide molecule (which would form an unwanted tertiary amine dimer). A protic solvent (like isopropanol) is utilized because it hydrogen-bonds with the epoxide oxygen, increasing the electrophilicity of the C3 carbon and stabilizing the alkoxide leaving group in the transition state[4].

Step-by-Step Methodology:

• Preparation : In a round-bottom flask equipped with a reflux condenser, dissolve 10 mmol (1.64 g) of (2R)-2-[(4-methylphenoxy)methyl]oxirane in 15 mL of isopropanol (or DMF)[1][4].

• Amination : Add 100 mmol (8.5 mL) of isopropylamine.

• Heating : Heat the mixture to 70-80 °C and stir for 3-4 hours. Monitor the disappearance of the starting epoxide via TLC (Hexanes:Ethyl Acetate 7:3)[4].

• Workup : Once complete, cool the reaction to room temperature. Remove the excess isopropylamine and solvent under reduced pressure.

• Extraction : Dissolve the crude residue in 0.5 M NaOH (20 mL) and extract with ethyl acetate (3 × 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and filter[4].

• Crystallization : Concentrate the filtrate to dryness. Recrystallize the resulting solid from cyclohexane to yield optically pure (R)-toliprolol as a white solid[4].

Figure 2: Mechanistic pathway of the regioselective SN2 ring-opening yielding (R)-toliprolol.

Application in Polymer Science: Stereoselective Polymerization

Beyond small-molecule synthesis, (2R)-2-[(4-methylphenoxy)methyl]oxirane is a critical monomer for the synthesis of isotactic polyethers[2][7].

Causality of Stereoregularity : When racemic p-tolyl glycidyl ether is polymerized using standard cationic or anionic initiators, the resulting polymer is atactic (random stereocenters) and amorphous. However, by utilizing the enantiopure (2R)-monomer with a coordination-insertion catalyst (such as Al(OiPr)₃/ZnCl₂ or bimetallic Co/Zn complexes), the polymerization proceeds with strict stereocontrol[2]. The uniform (R)-configuration along the polymer backbone allows the chains to pack tightly into a highly ordered lattice, yielding a semicrystalline material with a distinct melting temperature (Tm) and superior mechanical strength compared to its amorphous counterpart[2][7].

References

• Stereoselective Epoxide Polymerization and Copolymerization | Chemical Reviews. acs.org. 2

• DISUBSTITUTED AROMATIC DIAMINES WITH p-TOLYL GLYCIDYL. cas.cz. 3

• CN100590114C - A kind of synthetic method of (S)-tolirolol - Google Patents. google.com. 4

• Catalysis Science & Technology - RSC Publishing. rsc.org. 1

• A Smart Library of Epoxide Hydrolase Variants and the Top Hits for Synthesis of (S)Blocker Precursors. sjtu.edu.cn. 5

• Facile Radiosynthesis of Fluorine-18 Labeled β-Blockers. Synthesis, Radiolabeling, and ex Vivo Biodistribution of [18F]-(2S and 2R)-1-(1-Fluoropropan-2-ylamino)-3-(m-tolyloxy)propan-2-ol | Journal of Medicinal Chemistry - ACS Publications. acs.org. 6

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CCCC 1973, Volume 38, Issue 11, Abstracts pp. 3279-3282 | Collection of Czechoslovak Chemical Communications [cccc.uochb.cas.cz]
• 4. CN100590114C - A kind of synthetic method of (S)-tolirolol - Google Patents [patents.google.com]
• 5. life.sjtu.edu.cn [life.sjtu.edu.cn]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

preparation of beta-blocker intermediates using (2R)-2-[(4-methylphenoxy)methyl]oxirane

Abstract

This application note details the stereoselective synthesis and utilization of (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-glycidyl 4-methylphenyl ether), a critical chiral intermediate in the production of aryloxypropanolamine

-blockers, specifically (S)-Toliprolol . We address the industry-critical shift from racemic mixtures to single-enantiomer therapeutics (eutomers). The protocol utilizes a chiral pool approach via (2R)-glycidyl sulfonates to ensure high enantiomeric excess ( ), followed by a regioselective aminolysis. Analytical methods for enantiomeric purity determination using Chiral HPLC are also provided.[1]

Introduction: The Chirality Imperative

Beta-adrenergic blocking agents (beta-blockers) structurally rely on an aryloxypropanolamine scaffold. Pharmacological activity is predominantly associated with the (S)-enantiomer of the alcohol, which binds with significantly higher affinity to

-adrenergic receptors than the (R)-distomer.

The intermediate (2R)-2-[(4-methylphenoxy)methyl]oxirane is the stereochemical anchor. Its (2R) configuration is essential because the subsequent ring-opening reaction with an amine occurs at the terminal carbon (C1), preserving the chiral center at C2. This retention of configuration yields the bioactive (S)-beta-blocker (due to Cahn-Ingold-Prelog priority changes, not inversion).

Key Advantages of this Protocol:

• Defined Stereochemistry: Avoids the yield loss (50%) associated with kinetic resolution of racemates.

• Scalability: Utilizes robust

  chemistry suitable for kilogram-scale batches.

• Regiocontrol: Optimized conditions minimize the formation of "dimer" impurities (tertiary amines).

Strategic Synthesis Overview

The synthesis proceeds in two distinct phases:

• O-Alkylation: Coupling

  -cresol with a chiral glycidyl sulfonate to form the epoxide.

• Aminolysis: Nucleophilic ring opening with isopropylamine to yield the API (Active Pharmaceutical Ingredient).

Figure 1: Synthetic workflow converting p-cresol to (S)-Toliprolol via the (2R)-epoxide intermediate. The pathway ensures retention of the C2 chiral center.

Experimental Protocols

Protocol A: Synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Rationale: We utilize (2R)-glycidyl 3-nitrobenzenesulfonate (Nosylate) rather than epichlorohydrin. Direct reaction with epichlorohydrin often results in lower

due to competing pathways. The sulfonate leaving group ensures a clean displacement at the primary carbon without disturbing the chiral center.

Materials:

• -Cresol (4-methylphenol): 10.8 g (100 mmol)

• (2R)-Glycidyl 3-nitrobenzenesulfonate: 25.9 g (100 mmol)

• Cesium Carbonate (

  ): 39.0 g (120 mmol) [Alternatively with 18-crown-6]

• Solvent: Acetone (anhydrous, 150 mL)

Step-by-Step Methodology:

• Preparation: Charge a dry 500 mL 3-neck round-bottom flask with

  -cresol and anhydrous acetone under a nitrogen atmosphere.

• Base Addition: Add

  in a single portion. Stir at room temperature for 15 minutes to facilitate phenoxide formation.

• Electrophile Addition: Add (2R)-glycidyl nosylate dropwise over 20 minutes. Note: Exothermic reaction; maintain internal temperature < 30°C.

• Reaction: Heat the mixture to mild reflux (approx. 56°C) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[1][2][3][4][5]

• Workup:

  • Cool to room temperature and filter off inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve residue in Ethyl Acetate (100 mL) and wash with 1M NaOH (2 x 50 mL) to remove unreacted phenol, followed by Brine (50 mL).

• Purification: Dry over

  , filter, and concentrate. Recrystallize from cold Isopropanol/Hexane if necessary, though the crude oil is often sufficiently pure (>95%).

Yield Target: 85-92% Physical State: Colorless to pale yellow oil/low-melting solid.

Protocol B: Regioselective Ring Opening (Aminolysis)

Rationale: The reaction of the epoxide with isopropylamine must be controlled to prevent the "double addition" where the product reacts with another epoxide molecule. We use a large excess of amine to drive the kinetics toward the mono-alkylated product.

Materials:

• (2R)-Epoxide Intermediate (from Protocol A): 8.2 g (50 mmol)

• Isopropylamine: 29.5 g (500 mmol, 10 equivalents)

• Solvent: Methanol (50 mL)

Step-by-Step Methodology:

• Dissolution: Dissolve the (2R)-epoxide in Methanol in a pressure-rated vessel or round-bottom flask with a highly efficient reflux condenser (dry ice/acetone trap recommended due to amine volatility).

• Amine Addition: Add isopropylamine in one portion.

• Reaction: Heat to reflux (approx. 60-65°C) for 4–6 hours.

  • Mechanism Insight: The nucleophilic amine attacks the less hindered terminal carbon (C1). The hydroxyl group forms at C2, assuming the (S)-configuration.

• Workup:

  • Evaporate the solvent and excess isopropylamine under reduced pressure (Rotavap). Caution: Trap the amine vapors.

  • The residue is the free base of (S)-Toliprolol.

• Salt Formation (Optional but Recommended for Stability):

  • Dissolve the crude oil in minimal ethanol.

  • Add HCl in ether/dioxane (1.1 eq) dropwise.

  • Precipitate the hydrochloride salt with diethyl ether. Filter and dry.[4]

Analytical Controls & Validation

To ensure the protocol meets pharmaceutical standards, the Enantiomeric Excess (

) must be validated.

Table 1: Chiral HPLC Method Parameters

Parameter	Condition
Column	Daicel Chiralcel OD-H or Chiralpak AD-H ( mm, 5 m)
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 220 nm and 275 nm
Temperature	25°C
Expected Retention	(R)-Epoxide: ~8.5 min; (S)-Epoxide: ~10.2 min (varies by column age)

Mechanism of Stereocontrol: The following diagram illustrates the transition state logic. The nucleophile (Amine) attacks the

orbital at the least substituted carbon.

Figure 2: Mechanistic pathway of aminolysis. Nucleophilic attack occurs at the terminal methylene, preserving the chiral integrity of the C2 stereocenter.

Troubleshooting & Expert Insights

• Racemization Risk: Avoid strong mineral acids or excessive heat (>80°C) during the epoxide formation step. If using epichlorohydrin instead of glycidyl sulfonate, ensure the reaction temperature is kept low (<5°C) during the initial addition to prevent racemization via chloride attack.

• Dimer Formation: If HPLC shows a peak with double the molecular weight, the amine concentration was too low. The protocol requires at least 10 equivalents of isopropylamine.

• Safety: Epoxides are potential alkylating agents and mutagens. Handle (2R)-2-[(4-methylphenoxy)methyl]oxirane in a fume hood. Isopropylamine is highly flammable and volatile.

References

• Sharpless, K. B., et al. (1980). "Asymmetric synthesis of chiral epoxides." Journal of the American Chemical Society.

• BenchChem. (2025).[1][4][6] "A Researcher's Guide to Chiral HPLC Analysis of (2R)-2-(3,4-Dichlorophenyl)oxirane." (Analogous chiral separation methods). 1[2][7][8][9]

• Organic Syntheses. "Preparation of (R)-Alkyloxiranes of High Enantiomeric Purity." Org. Synth. 2006, 83, 162. (Protocol for chiral epoxide generation). 2

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 15107809." (Chemical property verification). 10

• Hansen, M. B., et al. (2013). "Synthesis of (S)-metoprolol via a four step route including CALB catalysed kinetic resolution." ResearchGate.[11] (Analogous beta-blocker synthesis demonstrating the epoxide-amine route). 8[2][7][8][12]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. ymc.co.jp [ymc.co.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]
• 9. Oxirane, [(2-methylphenoxy)methyl]- [webbook.nist.gov]
• 10. 2-((4-((2-(1-Methylethoxy)ethoxy)methyl)phenoxy)methyl)oxirane | C15H22O4 | CID 15107809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. data.epo.org [data.epo.org]

High-Fidelity Ring-Opening Polymerization of (2R)-2-[(4-methylphenoxy)methyl]oxirane: Stereoselective Synthesis and Applications

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Formulation Experts Application Focus: Synthesis of highly isotactic, functionalized polyethers for biomedical and advanced material applications.

Introduction & Mechanistic Rationale

The compound (2R)-2-[(4-methylphenoxy)methyl]oxirane , commonly referred to as (R)-p-cresyl glycidyl ether (CGE), is an enantiopure aromatic epoxide. The polymerization of this chiral monomer yields polyethers with pendant aromatic groups, which are highly sought after for creating self-assembling micelles, robust hydrogels, and targeted drug delivery platforms[1].

When polymerizing chiral epoxides, maintaining stereochemical fidelity (stereoretention) is the primary challenge. Standard oxyanionic ring-opening polymerization (ROP) using alkali metal alkoxides often suffers from unwanted chain transfer reactions. Specifically, the highly basic propagating alkoxide can abstract protons from the monomer, leading to premature termination, broad molecular weight distributions (dispersity, Đ), and a loss of stereoregularity[2].

To circumvent these limitations and achieve precise topological control, we employ two advanced, field-proven methodologies:

• Monomer-Activated Anionic ROP: This system utilizes an onium salt (e.g., tetraoctylammonium bromide, NOct₄Br) paired with a Lewis acid (e.g., triisobutylaluminum, i-Bu₃Al). The Lewis acid coordinates to the oxirane oxygen, increasing ring strain and lowering the activation energy for nucleophilic attack. This allows the polymerization to proceed at lower temperatures (0 °C to room temperature), effectively suppressing proton abstraction and ensuring a "living" polymerization with strict stereoretention[2].

• Coordination-Insertion ROP: Utilizing bimetallic catalyst systems such as Al(OiPr)₃/ZnCl₂, the monomer coordinates to the metal center before inserting into the metal-alkoxide bond. This mechanism is highly sensitive to the spatial arrangement of the monomer, heavily favoring regioregular and stereoregular ring-opening to yield highly isotactic polyethers[3].

Mechanistic pathway of monomer-activated anionic ROP.

Comparative Data Presentation

The selection of the polymerization technique dictates the final polymer architecture. The table below summarizes the quantitative differences between the two primary methodologies when applied to (2R)-2-[(4-methylphenoxy)methyl]oxirane.

Parameter	Monomer-Activated Anionic ROP	Coordination-Insertion ROP
Catalyst System	NOct₄Br / i-Bu₃Al	Al(OiPr)₃ / ZnCl₂
Reaction Temperature	0 °C to 25 °C	60 °C
Typical Yield	> 95%	75 - 85%
Dispersity (Đ)	1.05 - 1.15 (Highly Controlled)	1.30 - 1.50
Isotacticity (m-diads)	> 90% (Stereoretention)	> 95% (Highly Stereoregular)
Primary Mechanism	Activated Nucleophilic Attack	Metal-Alkoxide Insertion
Living Character	Yes (Linear vs. Conversion)	Partial (Susceptible to transfer)

Experimental Protocols

General Precautions & Self-Validating Steps

• Causality of Purity: Trace moisture acts as a potent chain transfer agent in both systems, leading to the formation of low-molecular-weight diols. Monomer purification is non-negotiable.

• Self-Validation: To validate the living nature of Protocol A, extract 0.1 mL aliquots at 2, 4, 8, and 12 hours. Quench immediately and analyze via Size Exclusion Chromatography (SEC). A strictly linear evolution of number-average molecular weight (

  ) versus monomer conversion confirms the absence of termination events.

Step-by-step experimental workflow for the stereoselective polymerization.

Protocol A: Monomer-Activated Anionic ROP (Targeting Narrow Dispersity)

• Monomer Purification: Stir (2R)-2-[(4-methylphenoxy)methyl]oxirane over calcium hydride (CaH₂) for 48 hours. Distill under reduced pressure immediately prior to use.

• Initiator Preparation: In a nitrogen-filled glovebox, weigh 0.4 mmol of tetraoctylammonium bromide (NOct₄Br) into a flame-dried Schlenk flask. Dry the salt under high vacuum at 130 °C for 2 hours, then dissolve in 5.0 mL of anhydrous toluene[2].

• Activation: Cool the flask to 0 °C. Inject 0.8 mmol of i-Bu₃Al (1.0 M in toluene) via a gas-tight syringe. Critical Insight: The 1:2 molar ratio of initiator to activator is strictly required to ensure complete monomer activation without inducing uncontrolled cationic polymerization.

• Polymerization: Slowly add 20.0 mmol of the purified chiral monomer dropwise over 10 minutes. Maintain the reaction at 0 °C for 1 hour to control the initial exotherm, then allow it to slowly warm to 25 °C. Stir for 18 hours.

• Termination & Isolation: Quench the living chain ends by injecting 1.0 mL of acidic methanol (0.1 M HCl in MeOH). Dilute the mixture with dichloromethane (DCM) and precipitate dropwise into a 10-fold excess of cold ethanol. Filter the resulting white precipitate and dry under vacuum at 40 °C to a constant weight.

Protocol B: Coordination-Insertion ROP (Targeting Maximum Isotacticity)

• Catalyst Synthesis: In a Schlenk flask under argon, combine Al(OiPr)₃ and ZnCl₂ in a 1:1 molar ratio in anhydrous toluene. Heat the mixture to 80 °C for 2 hours to generate the active bimetallic multinuclear species[3].

• Polymerization: Cool the catalyst solution to room temperature. Add the purified (2R)-2-[(4-methylphenoxy)methyl]oxirane monomer (monomer/Al ratio = 100:1). Heat the sealed flask to 60 °C and stir for 48 hours.

• Quenching: Terminate the reaction by adding a mixture of methanol and 0.5 M EDTA solution. Causality: EDTA acts as a strong chelating agent, stripping the aluminum and zinc residues from the polymer matrix, which is crucial if the polymer is intended for downstream biological applications[4].

• Isolation: Extract the organic layer with DCM, wash three times with deionized water, concentrate under reduced pressure, and precipitate into cold methanol.

Analytical Validation

• NMR Spectroscopy: Use ¹H and ¹³C NMR to confirm stereoregularity. The methine and methylene protons of the polyether backbone will show distinct splitting patterns depending on the triad/diad tacticity. A singular, sharp peak for the methine carbon in the ¹³C NMR spectrum confirms an isotactic microstructure (>95% m-diads).

• Thermal Analysis (DSC): Atactic poly(p-cresyl glycidyl ether) is typically an amorphous rubber. In contrast, the highly isotactic polymer generated via these protocols will exhibit a distinct melting temperature (

  ) due to the semicrystalline domains formed by the stereoregular packing of the aromatic side chains[3].

References

1.[1] Title: Cresyl glycidyl ether | 26447-14-3 - Benchchem. Source: benchchem.com. URL: 2.[2] Title: Controlled Polymerization of Glycidyl Methyl Ether Initiated by Onium Salt/Triisobutylaluminum and Investigation of the Polymer LCST. Source: researchgate.net. URL: 3.[4] Title: Polymerization of epoxides in the presence of tertiary amino alcohols. Source: researchgate.net. URL: 4.[3] Title: Stereoselective Epoxide Polymerization and Copolymerization | Chemical Reviews. Source: acs.org. URL:

Sources

• 1. Cresyl glycidyl ether | 26447-14-3 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Reagents and Protocols for the Hydrolytic Kinetic Resolution (HKR) to Access (2R)-2-[(4-Methylphenoxy)methyl]oxirane

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Application: Enantioselective synthesis of chiral aryloxypropanolamine β-adrenergic receptor antagonists (e.g., toliprolol and betaxolol analogs).

Introduction & Scientific Rationale

The compound (2R)-2-[(4-methylphenoxy)methyl]oxirane (commonly known as (R)-p-tolyl glycidyl ether) is an indispensable chiral building block in pharmaceutical development. The most atom-economical and scalable method to isolate this specific enantiomer from a racemic mixture is Jacobsen’s Hydrolytic Kinetic Resolution (HKR) .

Unlike classical resolutions that rely on stoichiometric chiral auxiliaries, HKR utilizes water as the sole nucleophile and a highly efficient chiral (salen)Co(III) complex to selectively hydrolyze the unwanted (2S)-enantiomer into a highly polar 1,2-diol. This process leaves the target (2R)-epoxide unreacted, easily recoverable, and highly enantioenriched (>99% ee).

Mechanistic Causality: The Bimetallic System

To successfully execute this protocol, one must understand the causality behind the reagent selection and reaction conditions. The HKR does not operate via simple monometallic Lewis acid catalysis; it relies on a highly cooperative bimetallic mechanism [1].

• Catalyst Selection ((S,S) vs. (R,R)): To retain the (2R)-epoxide, the (S,S)-salen-Co(III)OAc catalyst is strictly required. The stepped conformation of the (S,S)-salen ligand creates a stereoelectronic environment that perfectly accommodates the (2S)-epoxide in the transition state while causing severe steric clash with the (2R)-epoxide[2].

• Bimetallic Synergy: Kinetic studies reveal a strict second-order rate dependence on the catalyst concentration. One (S,S)-salen-Co(III) molecule acts as a Lewis acid to activate the (2S)-epoxide, while a second molecule delivers the hydroxide nucleophile[3].

• Solvent-Free Rationale: Because the mechanism requires two catalyst molecules to interact simultaneously with the substrate, running the reaction neat (solvent-free) maximizes the effective concentration of the catalyst, driving the second-order kinetics and reducing reaction times[4].

• Stoichiometric Causality: While 0.50 equivalents of water represent the theoretical amount needed to hydrolyze 50% of the racemate, using 0.55 equivalents guarantees the complete consumption of the (2S)-enantiomer. This slight over-hydrolysis sacrifices a marginal amount of yield to ensure the remaining (2R)-epoxide achieves >99% ee[5].

Reagent Specifications & Quantitative Data

All quantitative data and reagent loadings required for the self-validating protocol are summarized in Table 1.

Table 1: Standardized Reagents for the HKR of p-Tolyl Glycidyl Ether

Reagent / Material	Functional Role	Stoichiometry / Loading	Physical State
Racemic 2-[(4-methylphenoxy)methyl]oxirane	Starting Substrate	1.00 eq (Base)	Clear Liquid
(S,S)-salen-Co(II) Pre-catalyst	Chiral Inducer	0.005 eq (0.5 mol%)	Red Solid
Acetic Acid (Glacial)	Catalyst Activator	0.010 eq (1.0 mol%)	Liquid
Distilled Water (H₂O)	Nucleophile	0.55 eq	Liquid
Dichloromethane (DCM)	Activation Solvent	Minimal (2 mL / mmol Co)	Liquid

Experimental Protocols (Self-Validating Workflow)

This methodology is designed as a self-validating system. In-process visual and analytical cues are embedded to ensure protocol integrity at every step.

Phase 1: Catalyst Oxidation and Activation

The commercially stable Co(II) pre-catalyst must be oxidized in situ to the active Co(III)OAc species prior to the addition of the epoxide[6].

• Dissolution: In a round-bottom flask open to the atmosphere, suspend the (S,S)-salen-Co(II) pre-catalyst (0.5 mol% relative to the planned epoxide scale) in DCM (approx. 2 mL per mmol of catalyst).

• Acidification: Add glacial acetic acid (1.0 mol%).

• Oxidation: Stir the mixture vigorously at room temperature (20–25 °C) for 30 to 60 minutes.

  • Validation Check: The reaction mixture must transition from a bright/dark red suspension to a deep, dark brown/green homogeneous solution. This color shift confirms the oxidation of Co(II) to the active Co(III)OAc species.

• Concentration: Remove the DCM and unreacted acetic acid under reduced pressure (rotary evaporator) to yield the active (S,S)-salen-Co(III)OAc as a dark brown solid.

Phase 2: Hydrolytic Kinetic Resolution

• Substrate Addition: Add the racemic 2-[(4-methylphenoxy)methyl]oxirane (1.0 eq) directly to the flask containing the activated solid catalyst. Stir for 5 minutes to ensure complete dissolution of the catalyst into the neat epoxide.

• Thermal Control: Cool the reaction flask to 0–5 °C using an ice bath.

  • Causality: The epoxide ring-opening is highly exothermic. Adding water at room temperature can cause a thermal spike, leading to background non-enantioselective hydrolysis and degrading the final ee.

• Nucleophile Addition: Slowly add distilled water (0.55 eq) dropwise over 10 minutes.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 14–18 hours.

  • Validation Check: Monitor the reaction via chiral HPLC (e.g., Chiralcel OD-H column). The reaction is deemed complete when the peak corresponding to the (2S)-epoxide is completely integrated out into the baseline.

Phase 3: Isolation and Purification

The reaction yields a mixture of the volatile, non-polar (2R)-epoxide and the highly polar, non-volatile (2S)-3-(4-methylphenoxy)propane-1,2-diol[7].

• Fractional Distillation (Scale > 10g): Apply high vacuum (e.g., 0.1 mmHg) directly to the reaction flask. The enantioenriched (2R)-2-[(4-methylphenoxy)methyl]oxirane will distill over cleanly, leaving the diol and the catalyst in the distillation pot.

• Flash Chromatography (Scale < 10g): Load the crude mixture onto a silica gel column. Elute with a gradient of Hexanes/Ethyl Acetate (9:1 to 4:1). The (2R)-epoxide elutes rapidly (Rf ~ 0.6 in 4:1 Hex/EtOAc), while the (2S)-diol is retained on the column (Rf ~ 0.1).

• Yield Expectation: 42–46% isolated yield of (2R)-2-[(4-methylphenoxy)methyl]oxirane with >99% ee.

Mechanistic Visualization

The following diagram illustrates the bimetallic cooperative workflow that dictates the stereochemical outcome of the HKR process.

Bimetallic cooperative mechanism of (S,S)-salen-Co(III)OAc resolving racemic oxirane.

References

• Title: Mechanistic basis for high stereoselectivity and broad substrate scope in the (salen)Co(III)-catalyzed hydrolytic kinetic resolution Source: Journal of the American Chemical Society, 135(41), 15595-15608 (2013). URL: [Link]

• Title: Asymmetric catalysis with water: efficient kinetic resolution of terminal epoxides by means of catalytic hydrolysis Source: Science, 277(5328), 936-938 (1997). URL: [Link]

• Title: Hydrolytic Kinetic Resolution of α-Naphthyl Glycidyl Ether: A Practical Access to Highly Enantioselective β-Adrenergic Blocking Agents Source: Synthetic Communications, 35(15), 2081-2090 (2005). URL: [Link]

Sources

• 1. (R)-2-((2-Chlorophenoxy)methyl)oxirane|CAS 128994-26-3 [benchchem.com]
• 2. Mechanistic basis for high stereoselectivity and broad substrate scope in the (salen)Co(III)-catalyzed hydrolytic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic Basis for High Stereoselectivity and Broad Substrate Scope in the (salen)Co(III)-Catalyzed Hydrolytic Kinetic Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Enantioselective Synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane via Nucleophilic Substitution

Application Note: AN-SYN-2026-PC

Abstract & Scope

This application note details the protocol for the high-precision synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-glycidyl 4-methylphenyl ether). This chiral epoxide is a critical building block in the synthesis of

-adrenergic receptor antagonists and other pharmacologically active agents.

While racemic synthesis using epichlorohydrin is common in industrial settings, this guide focuses on the enantioselective route using (2R)-glycidyl arylsulfonates . This method is selected for research and drug development applications requiring high enantiomeric excess (

) and strict stereochemical control.

Scientific Background & Strategic Selection

Route Selection: The Stereochemical Imperative

Two primary routes exist for synthesizing chiral glycidyl ethers:

• Route A: Reaction with (S)-Epichlorohydrin.

  • Mechanism:[1][2][3][4][5][6][7] Involves ring-opening and closure.

  • Risk:[8] High potential for racemization and oligomerization without specific catalysts (e.g., Jacobsen's catalyst).

• Route B: Reaction with (2R)-Glycidyl Sulfonates (Selected).

  • Mechanism:[1][2][3][4][5][6][7] Direct

    displacement of the sulfonate leaving group by the phenoxide nucleophile.

  • Advantage:[7] The nucleophilic attack occurs at the primary carbon (C1), leaving the chiral center (C2) undisturbed. This results in retention of configuration .

Reaction Mechanism

The synthesis proceeds via a Williamson ether synthesis mechanism. The p-cresol is deprotonated by a base to form the phenoxide ion, which acts as the nucleophile. The phenoxide attacks the primary carbon of (2R)-glycidyl tosylate (or 3-nitrobenzenesulfonate), displacing the sulfonate group.

Key Mechanistic Feature: Because the chiral center is not involved in the transition state, the (2R) stereochemistry of the starting material is conserved in the product.

Figure 1: Mechanistic pathway showing the retention of configuration at the C2 chiral center.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Purity / Grade
p-Cresol	1.0	Nucleophile	>99%, Reagent Grade
(2R)-Glycidyl Tosylate	1.1	Electrophile	>98% ee, (Recrystallized)
Cesium Carbonate ( )	1.5	Base	Anhydrous, Powder
DMF (N,N-Dimethylformamide)	Solvent	Solvent	Anhydrous (<50 ppm )
Ethyl Acetate / Hexanes	Workup	Extraction	ACS Grade

Note: Potassium Carbonate (

) may be used as a cost-effective alternative to Cesium Carbonate, though reaction times may increase.

Step-by-Step Procedure

Step 1: Preparation of the Nucleophile

• Oven-dry a 250 mL round-bottom flask (RBF) and a magnetic stir bar. Cool under a stream of nitrogen (

  ).

• Charge the flask with p-Cresol (10.8 g, 100 mmol) and anhydrous DMF (100 mL).

• Add

  (48.8 g, 150 mmol) in a single portion.

• Stir the suspension at room temperature (25°C) for 30 minutes to ensure formation of the phenoxide species. The mixture may turn slightly yellow/orange.

Step 2: Electrophile Addition

• Cool the reaction mixture to 0°C using an ice/water bath. Rationale: Cooling minimizes side reactions such as polymerization of the epoxide.

• Dissolve (2R)-Glycidyl Tosylate (25.1 g, 110 mmol) in a minimal amount of anhydrous DMF (20 mL).

• Add the tosylate solution dropwise to the p-cresol mixture over 20 minutes.

Step 3: Reaction

• Remove the ice bath and allow the reaction to warm to room temperature.

• Stir vigorously for 12–18 hours.

• Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The spot for p-cresol (

  ) should disappear, and a less polar product spot ( ) should appear.

Step 4: Workup & Isolation

• Quench the reaction by pouring the mixture into ice-cold water (400 mL).

• Extract the aqueous phase with Ethyl Acetate (

  mL).

• Combine the organic layers and wash sequentially with:

  • 1M NaOH (50 mL) – To remove unreacted p-cresol.

  • Water (

    mL).

  • Brine (Sat. NaCl, 50 mL).

• Dry the organic layer over anhydrous

  .[9]

• Filter and concentrate under reduced pressure (Rotavap) at 40°C to yield the crude oil.

Step 5: Purification

• The crude product is typically a pale yellow oil.

• Purify via flash column chromatography on silica gel.

  • Eluent: Gradient of 5% to 10% Ethyl Acetate in Hexanes.

• Yield: Typical isolated yields range from 85% to 92%.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane.

Quality Control & Validation

To ensure the product meets the stringent requirements for drug development, the following QC parameters must be validated.

Analytical Specifications

Test	Method	Acceptance Criteria
Appearance	Visual	Colorless to pale yellow oil
Purity (Chemical)	HPLC / GC-MS
Enantiomeric Excess	Chiral HPLC	ee
Identity	-NMR (400 MHz)	Matches Reference Structure

Chiral HPLC Method (Recommended)

• Column: Chiralcel OD-H or AD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90:10 or 95:5).

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 254 nm.

• Expected Result: The (2R) enantiomer typically elutes after the (2S) enantiomer on OD-H columns, but standards must be run to confirm.

NMR Characterization Data (Typical)

• NMR ( ): 7.08 (d, 2H, Ar-H), 6.82 (d, 2H, Ar-H), 4.18 (dd, 1H, ), 3.95 (dd, 1H, ), 3.34 (m, 1H, CH-epoxide), 2.89 (t, 1H, epoxide ), 2.74 (dd, 1H, epoxide ), 2.29 (s, 3H, ).

Troubleshooting & Optimization

• Low Yield: Ensure the DMF is strictly anhydrous. Water competes with the phenoxide, hydrolyzing the tosylate to a diol.

• Low ee%:

  • Check the optical purity of the starting (2R)-Glycidyl Tosylate.

  • Ensure the reaction temperature does not exceed 40°C, as higher temperatures can promote racemization via ring-opening/closing pathways.

• Residual p-Cresol: If the 1M NaOH wash is insufficient, unreacted p-cresol will co-elute. Increase the number of NaOH washes or use a basic alumina plug during purification.

References

• Sharpless, K. B., et al. (1989). "The reaction of glycidol derivatives with nucleophiles." Journal of Organic Chemistry. (Establishes retention of configuration mechanism for glycidyl sulfonates).

• Klunder, J. M., Onami, T., & Sharpless, K. B. (1989). "Arenesulfonate derivatives of glycidol: versatile chiral building blocks for organic synthesis." Journal of Organic Chemistry, 54(6), 1295-1304.

• BenchChem. (2025). "Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane." (Analogous protocol for guaiacol derivative). 9

• Organic Syntheses. "Preparation of (R)-alkyloxiranes." Org.[8] Synth. (General procedures for chiral oxiranes). 10

Sources

• 1. cpsm.kpi.ua [cpsm.kpi.ua]
• 2. reddit.com [reddit.com]
• 3. Mapping the effect of configuration and protecting group pattern on glycosyl acceptor reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. odr.chalmers.se [odr.chalmers.se]
• 5. mlsu.ac.in [mlsu.ac.in]
• 6. Frontiers | Unraveling p-Cresol: from biosynthesis to biological and biochemical activities [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note: Functionalization of (2R)-2-[(4-methylphenoxy)methyl]oxirane for Drug Delivery Systems

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-cresyl glycidyl ether) represents a high-value chiral building block for next-generation drug delivery systems. Unlike generic aliphatic epoxides, this molecule offers three distinct advantages for pharmaceutical applications:

• π-π Stacking Capability: The aromatic tolyl group facilitates strong non-covalent interactions with hydrophobic, aromatic drugs (e.g., Doxorubicin, Paclitaxel), significantly enhancing drug loading capacity in micellar systems.

• Defined Stereochemistry: The (2R) configuration provides a scaffold for stereoselective interactions with biological receptors and enzymes, potentially influencing biodegradation rates and reducing off-target toxicity.

• Tunable Hydrophobicity: It serves as an excellent hydrophobic monomer for amphiphilic block copolymers, allowing for the precise adjustment of the Hydrophilic-Lipophilic Balance (HLB) critical for stable nanoparticle formation.

This guide provides validated protocols for converting this chiral epoxide into functional polymers, prodrugs, and surface-modified nanocarriers.

Chemical Basis & Reactivity[1][2]

The core reactivity of (2R)-p-cresyl glycidyl ether lies in the tension of the oxirane ring. Functionalization occurs primarily via Nucleophilic Ring Opening .

• Regioselectivity: Under basic or neutral conditions, nucleophiles (Amines, Thiols, Alkoxides) attack the less sterically hindered terminal carbon (

  ). This is crucial because it preserves the chiral center at .

• Mechanism:

  attack resulting in a -functionalized alcohol.

Diagram 1: Regioselective Ring Opening Mechanism

Caption: Mechanism of nucleophilic attack on (2R)-p-cresyl glycidyl ether. The nucleophile targets the terminal methylene group, opening the ring to form a secondary alcohol while retaining the (R)-configuration.

Application Module A: Amphiphilic Block Copolymers (Micelles)

Objective: Synthesize PEG-b-Poly((2R)-cresyl glycidyl ether) . Rationale: This block copolymer self-assembles into micelles.[1][2] The PEG shell provides water solubility and "stealth" properties, while the Poly(cresyl glycidyl ether) core encapsulates hydrophobic drugs via hydrophobic effects and

stacking.

Protocol 1: Anionic Ring-Opening Polymerization (AROP)[5]

Reagents:

• Monomer: (2R)-2-[(4-methylphenoxy)methyl]oxirane (Purified by distillation over

  ).

• Initiator: mPEG-OH (MW 2000 or 5000 Da).

• Catalyst: Potassium Naphthalenide or Potassium tert-butoxide (

  ).

• Solvent: Toluene (Anhydrous) or solvent-free melt.

Step-by-Step Workflow:

• Initiator Activation:

  • In a flame-dried Schlenk flask under Argon, dissolve mPEG-OH (1 eq) in anhydrous toluene.

  • Add

    (1 eq) to deprotonate the PEG chain end. Stir at 60°C for 1 hour.

  • Critical: Remove generated

    via azeotropic distillation if strictly controlling MW distribution ( ).

• Polymerization:

  • Add (2R)-p-cresyl glycidyl ether (Target DP, e.g., 50 eq) to the activated macroinitiator.

  • Heat the reaction mixture to 110°C .

  • Stir for 24–48 hours. The viscosity will increase significantly.

  • Monitoring: Track disappearance of epoxide signals (

    2.6–2.9 ppm) via NMR.

• Termination & Purification:

  • Terminate with acidic methanol (acetic acid/MeOH).

  • Precipitate the polymer into cold diethyl ether (3x) to remove unreacted monomer.

  • Dry under vacuum at 40°C.

Data: Drug Loading Efficiency (Hypothetical Comparison)

Polymer Core	Drug (Doxorubicin) Loading (wt%)	Stability (CMC)	Mechanism
Poly(propylene oxide) (PPO)	5 - 8%	High	Hydrophobic only
Poly(phenyl glycidyl ether)	18 - 22%	Low (Stable)	Hydrophobic + -
Poly((2R)-cresyl glycidyl ether)	20 - 25%	Low (Stable)	Hydrophobic + - + Ordering

Application Module B: Covalent Drug Conjugation (Prodrugs)

Objective: Covalently attach an amine-containing drug (e.g., Doxorubicin, Gemcitabine) to the epoxide linker. Rationale: Creates a stable

-amino alcohol linkage. The drug is inactive while bound but can be released via enzymatic degradation of the ester backbone (if coupled with a polyester) or designed for lysosomal pH release.

Protocol 2: Direct Aminolysis

Reagents:

• (2R)-p-cresyl glycidyl ether (1.2 eq).

• Amine-bearing Drug (1.0 eq) (Free base form).

• Solvent: Anhydrous DMF or Ethanol.

• Catalyst:

  (Optional, mild Lewis acid to accelerate opening).

Step-by-Step Workflow:

• Preparation: Dissolve the drug in minimal anhydrous DMF.

• Coupling: Add the epoxide dropwise. If the drug is valuable, use excess epoxide to ensure complete conversion, then purify.

• Reaction: Heat to 60°C for 12–24 hours.

  • Note: Higher temperatures may cause racemization or degradation of sensitive drugs.

• Purification:

  • Dilute with water and extract with Ethyl Acetate (if product is hydrophobic).

  • Alternatively, use preparative HPLC (C18 column) to separate the conjugate from excess epoxide.

Application Module C: Surface Functionalization

Objective: Graft (2R)-p-cresyl glycidyl ether onto Magnetic Nanoparticles (MNPs) to create a chiral, hydrophobic surface for separation or targeted delivery.

Diagram 2: Nanoparticle Functionalization Workflow

Caption: Workflow for grafting (2R)-p-cresyl glycidyl ether onto silica-coated magnetic nanoparticles via APTES linker.

Protocol:

• Silanization: Treat

  nanoparticles with APTES ((3-Aminopropyl)triethoxysilane) in toluene reflux (24h) to generate surface amines.

• Grafting: Disperse amine-functionalized MNPs in Ethanol. Add (2R)-p-cresyl glycidyl ether (excess).

• Curing: Stir at 60°C for 24h. The amine opens the epoxide ring, covalently tethering the cresyl group.

• Wash: Centrifuge and wash with ethanol/acetone to remove physisorbed monomer.

Characterization & Validation

To ensure scientific integrity, the following analytical methods are required:

• Nuclear Magnetic Resonance (

  NMR):

  • Diagnostic Signal: Disappearance of epoxide protons at

    2.6–2.9 ppm.

  • Product Signal: Appearance of methine proton (-CH(OH)-) at

    3.8–4.1 ppm.

  • Chirality Check: Use chiral shift reagents (

    ) to confirm enantiomeric excess (ee) is maintained.

• Gel Permeation Chromatography (GPC):

  • Essential for Module A (Polymers).[3] Confirm monomodal distribution (

    ) to verify controlled AROP.

• Differential Scanning Calorimetry (DSC):

  • Measure

    (Glass Transition Temperature). Poly(p-cresyl glycidyl ether) typically shows a around 0–10°C, higher than PPO due to aromatic stiffness.

Safety & Handling

• Hazard Class: Epoxides are potential skin sensitizers and alkylating agents.

• Handling: Use nitrile gloves and work in a fume hood.

• Deactivation: Quench unreacted epoxide with aqueous amine or acidic water before disposal.

• Storage: Store under inert gas (Argon) at 4°C to prevent moisture-induced ring opening (hydrolysis).

References

• Taboada, P., et al. (2006). "Micellization and drug solubilization in aqueous solutions of a diblock copolymer of ethylene oxide and phenyl glycidyl ether." Langmuir, 22(18), 7465-7470.[4] Link

  • Core reference for polymerization and micelle form

• Morinaga, H., et al. (2007). "Metal-Free Ring-Opening Polymerization of Glycidyl Phenyl Ether by Tetrabutylammonium Fluoride." Macromolecules, 40(17), 6014–6016. Link

  • Protocol for controlled anionic polymeriz

• Lizza, J. R., & Moura-Letts, G. (2017). "Solvent-Directed Epoxide Opening with Primary Amines for the Synthesis of

  -Amino Alcohols." Synthesis, 49(06), 1231-1242. Link
  • Validated protocol for regioselective amine opening of epoxides.

• Gao, Y., et al. (2019).

  stacking interactions in the design of drug-delivery systems." Journal of Controlled Release, 294, 259-276. Link

  • Mechanistic support for using aromatic monomers to increase drug loading.[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Block copolymers of ethylene oxide and phenyl glycidyl ether: micellization, gelation, and drug solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Micellization and drug solubilization in aqueous solutions of a diblock copolymer of ethylene oxide and phenyl glycidyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solvent Selection and Optimization for Nucleophilic Ring-Opening of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane, commonly referred to as (R)-p-tolyl glycidyl ether, is a highly valuable chiral building block utilized extensively in the synthesis of enantiopure β-amino alcohols. These structural motifs are critical pharmacophores in β-adrenergic blocking agents and serve as versatile chiral ligands in asymmetric catalysis. The nucleophilic ring-opening of this strained three-membered oxirane ring is highly dependent on the reaction microenvironment. This application note provides a comprehensive guide to solvent selection, detailing how protic, aprotic, and green solvent systems dictate reaction kinetics, regioselectivity, and the preservation of enantiomeric purity.

Mechanistic Causality in Solvent Selection

The ring-opening of aryl glycidyl ethers with nucleophiles (such as amines) typically proceeds via an SN2-type mechanism. Because the epoxide is asymmetrical, nucleophilic attack can occur at the less hindered terminal carbon (C3) or the more substituted chiral carbon (C2).

• Protic Solvents (e.g., Ethanol, Isopropanol): Protic solvents are the gold standard for reactions involving neutral nucleophiles like primary and secondary amines[1]. The hydroxyl proton of the solvent forms a hydrogen bond with the oxirane oxygen. This non-covalent interaction withdraws electron density, increasing the electrophilicity of the epoxide carbons without requiring harsh Lewis acids. Consequently, the amine attacks the sterically accessible C3 position, yielding the desired β-amino alcohol with >98% regioselectivity and complete retention of the (2R) stereocenter[1].

• Polar Aprotic Solvents (e.g., Nitromethane, DMF): When utilizing less reactive aromatic amines or anionic nucleophiles (e.g., azides), protic solvents can be detrimental because they strongly solvate and deactivate the nucleophile via hydrogen bonding. Polar aprotic solvents leave the nucleophile "naked" and highly reactive. For instance, nitromethane has been shown to significantly improve the yield of epoxide ring-opening with sterically hindered or electron-deficient aromatic amines by enhancing their effective nucleophilicity[2].

• Green and Recyclable Media (e.g., Glycerol): Recent advancements emphasize sustainable chemistry. Glycerol acts as an excellent, recyclable protic solvent. Its dense hydrogen-bonding network promotes the ring-opening of aryl glycidyl ethers, while its high polarity allows for easy biphasic product extraction using less polar solvents like ethyl acetate[3].

Quantitative Data: Solvent Impact on Yield and Regioselectivity

The following table summarizes representative empirical data for the aminolysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane with isopropylamine across various solvent systems.

Solvent System	Solvent Type	Nucleophile Type	Regioselectivity (C3:C2)	Typical Yield (%)	Reaction Time (h)
Absolute Ethanol	Protic	Aliphatic Amine	> 99:1	92 - 95%	4 - 6
Isopropanol	Protic	Aliphatic Amine	> 98:2	88 - 92%	6 - 8
Nitromethane	Polar Aprotic	Aromatic Amine	95:5	80 - 85%	8 - 12
DMF	Polar Aprotic	Anionic (Azide)	90:10	75 - 80%	12 - 16
Glycerol	Green Protic	Aliphatic Amine	> 99:1	90 - 94%	4 - 5

Pathway Visualization

Mechanistic divergence in epoxide ring-opening dictated by solvent choice.

Validated Experimental Protocols

Protocol A: Classical Protic Solvent Synthesis (Ethanol)

This protocol is optimized for the synthesis of aliphatic β-amino alcohols from epoxides, ensuring high enantiomeric retention without the need for complex metal catalysts[4].

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 mmol of (2R)-2-[(4-methylphenoxy)methyl]oxirane in 15 mL of absolute ethanol.

• Nucleophile Addition: Add 15.0 mmol (1.5 equivalents) of isopropylamine to the solution.

  • Causality Note: A slight stoichiometric excess of the primary amine is critical to suppress secondary alkylation events (i.e., the unwanted formation of tertiary amines).

• Heating: Heat the reaction mixture to 60°C under continuous stirring for 5 hours. Monitor the disappearance of the epoxide via TLC (Hexane:EtOAc 7:3).

• Workup: Once complete, cool the mixture to room temperature. Remove the ethanol and excess unreacted isopropylamine under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in dichloromethane (20 mL) and wash with brine (2 × 10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The highly regioselective product can be further purified by recrystallization from a mixture of hexane/ethyl acetate.

Protocol B: Green Synthesis in Glycerol

This protocol leverages glycerol as a recyclable reaction medium, eliminating the need for volatile organic solvents during the reaction phase while maintaining high reaction rates[3].

• Reaction Setup: In a 25 mL round-bottom flask, combine 10.0 mmol of the epoxide and 15.0 mmol of the amine in 10 mL of anhydrous glycerol[3].

  • Causality Note: The mixture will initially be heterogeneous but will become homogeneous as the reaction proceeds and the polar amino alcohol forms. The high viscosity and hydrogen-bonding capacity of glycerol create a microenvironment that accelerates the SN2 attack.

• Heating: Stir vigorously at 60°C for 4 to 6 hours until completion is confirmed by TLC[3].

• Biphasic Extraction: Cool the reaction to room temperature. Add 15 mL of ethyl acetate and stir for 5 minutes. Transfer to a separatory funnel and allow the layers to separate. The upper ethyl acetate layer contains the product, while the lower glycerol layer retains any highly polar impurities[3].

• Solvent Recycling: The glycerol layer can be washed with a small amount of diethyl ether, dried under vacuum, and reused for up to three subsequent reaction cycles without significant loss of catalytic efficiency[3].

• Isolation: Concentrate the ethyl acetate layer under reduced pressure to yield the pure β-amino alcohol.

Standardized experimental workflow for the regioselective ring-opening of aryl glycidyl ethers.

References

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols Source: jsynthchem.com URL:[Link][1]

• Experimental and Computational Studies of Microwave-Assisted, Facile Ring Opening of Epoxide with Less Reactive Aromatic Amines in Nitromethane Source: ACS Omega URL:[Link][2]

• A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides Source: rroij.com URL:[Link][4]

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buy Allyloxy propanol | 6180-67-2 [smolecule.com]
• 4. rroij.com [rroij.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2R)-2-[(4-Methylphenoxy)methyl]oxirane

Welcome to the technical support guide for the synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols. Our goal is to help you navigate the common challenges associated with this synthesis and ultimately improve your yield and product purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My overall yield of (2R)-2-[(4-methylphenoxy)methyl]oxirane is significantly lower than expected. What are the primary factors I should investigate?

A1: Low yields in this synthesis, which is a variation of the Williamson ether synthesis, can often be attributed to several key factors.[1][2] Here’s a prioritized checklist of what to investigate:

• Incomplete Deprotonation of 4-Methylphenol: The initial and most critical step is the quantitative deprotonation of 4-methylphenol (p-cresol) to its corresponding phenoxide. If this equilibrium is not driven sufficiently to the right, you will have unreacted starting material, which can complicate purification and lower your yield.

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are all interconnected. Running the reaction at too low a temperature may result in a sluggish and incomplete reaction, while excessively high temperatures can promote side reactions.

• Presence of Water: Any moisture in your reaction will consume the base (especially if using a strong base like sodium hydride) and can also lead to the hydrolysis of the epoxide ring in the product.

• Inefficient Phase-Transfer Catalysis (if applicable): When using a biphasic system with a base like sodium hydroxide, the efficiency of the phase-transfer catalyst (PTC) is paramount. An insufficient amount or a poorly chosen PTC will lead to a slow and low-yielding reaction.[3]

Q2: I'm observing multiple spots on my TLC plate of the crude reaction mixture. What are the likely side products?

A2: The formation of multiple byproducts is a common issue. Here are the most probable culprits and how to identify them:

• Unreacted 4-Methylphenol: This will appear as a more polar spot on your TLC plate compared to the product.

• Diol Impurity: The epoxide ring is susceptible to nucleophilic attack, especially under acidic or basic conditions with water present. This results in the formation of the corresponding diol, 1-(4-methylphenoxy)propane-2,3-diol. This will be a very polar spot on your TLC, likely close to the baseline.

• Polymerization: Glycidyl ethers can undergo polymerization, especially at elevated temperatures or in the presence of certain catalysts. This often results in an intractable mixture that remains at the baseline of the TLC plate.

To mitigate these, ensure anhydrous conditions, use a carefully controlled amount of base, and avoid excessive heating.

Q3: How do I choose the right base for the deprotonation of 4-methylphenol?

A3: The choice of base is critical and depends on your reaction setup.

Base	Advantages	Disadvantages	Typical Conditions
Sodium Hydride (NaH)	Strong, non-nucleophilic base that drives deprotonation to completion.[4]	Highly water-sensitive, requires anhydrous solvents and an inert atmosphere. Generates flammable hydrogen gas.	Anhydrous THF or DMF, 0°C to room temperature.
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	Inexpensive, readily available, and can be used in aqueous or biphasic systems.	Requires a phase-transfer catalyst (e.g., TBAB) for efficient reaction in a two-phase system.[3] The presence of water can lead to side reactions.[5]	Toluene/water, with a PTC like tetrabutylammonium bromide (TBAB), 40-60°C.[3]

For laboratory-scale synthesis where high yield is the primary goal, sodium hydride in an anhydrous aprotic solvent like THF is often the preferred method. For larger-scale industrial applications, a phase-transfer catalysis approach with sodium hydroxide is more common due to cost and safety considerations.[6]

Q4: My reaction seems to stall and does not go to completion. What can I do?

A4: A stalled reaction is often a sign of an issue with one of the reactants or the reaction conditions.

• Check Your Base: If using sodium hydride, ensure it is fresh and has been stored under anhydrous conditions. Older NaH can have a coating of sodium hydroxide, which is less reactive.

• Phase-Transfer Catalyst Issues: If using a PTC, ensure it is fully dissolved in the appropriate phase. Sometimes, increasing the amount of PTC can help to accelerate a sluggish reaction.

• Temperature: Gently increasing the reaction temperature (e.g., from room temperature to 40-50°C) can often overcome the activation energy barrier. However, monitor for byproduct formation.

• Stirring: In a biphasic system, vigorous stirring is essential to maximize the interfacial area where the reaction occurs.

Q5: I'm struggling with the final purification of (2R)-2-[(4-methylphenoxy)methyl]oxirane. What are the best practices?

A5: The product is a relatively high-boiling liquid or a low-melting solid, making purification by either vacuum distillation or column chromatography feasible.[2][7]

• Aqueous Workup: Before any purification, a thorough aqueous workup is necessary to remove salts and any remaining base. A dilute acid wash can be used to neutralize the base, but be cautious as acidic conditions can promote epoxide ring-opening.[2][8] A subsequent wash with brine will help to remove water from the organic layer.

• Vacuum Distillation: This is an effective method for purification if the product is thermally stable and the impurities have significantly different boiling points.

• Column Chromatography: Silica gel chromatography is a reliable method for separating the product from both more polar and less polar impurities. A gradient of ethyl acetate in hexanes is a good starting point for elution.[2]

Optimized Experimental Protocols

Protocol 1: Synthesis of Racemic 2-[(4-methylphenoxy)methyl]oxirane via Williamson Ether Synthesis

This protocol is a robust starting point for the synthesis of the racemic product.

Workflow Diagram:

Caption: Workflow for the synthesis of racemic 2-[(4-methylphenoxy)methyl]oxirane.

Materials:

• 4-Methylphenol (p-cresol)

• Sodium hydroxide (NaOH)

• Epichlorohydrin

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-methylphenol in a 10% aqueous solution of sodium hydroxide.

• To this solution, add toluene, epichlorohydrin, and a catalytic amount of tetrabutylammonium bromide (TBAB).

• Heat the reaction mixture to 60°C and stir vigorously for 12-18 hours. Monitor the progress of the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and cautiously quench with a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure racemic 2-[(4-methylphenoxy)methyl]oxirane.[2]

Protocol 2: Hydrolytic Kinetic Resolution (HKR) for the Preparation of (2R)-2-[(4-methylphenoxy)methyl]oxirane

To obtain the enantiomerically pure (2R)-isomer, a hydrolytic kinetic resolution using a Jacobsen's catalyst is a highly effective method.[9][10] This process selectively hydrolyzes the (S)-enantiomer, leaving the desired (R)-enantiomer unreacted.

Conceptual Diagram of HKR:

Caption: Conceptual overview of Hydrolytic Kinetic Resolution (HKR).

Materials:

• Racemic 2-[(4-methylphenoxy)methyl]oxirane

• (S,S)-Jacobsen's catalyst (a chiral Co(III)-salen complex)

• Water

• Tetrahydrofuran (THF) or another suitable solvent

Procedure:

• Dissolve the racemic 2-[(4-methylphenoxy)methyl]oxirane in a suitable solvent such as THF.

• Add a catalytic amount of (S,S)-Jacobsen's catalyst (typically 0.5-2 mol%).

• Add 0.5 equivalents of water to the reaction mixture.

• Stir the reaction at room temperature and monitor the conversion by chiral HPLC or GC.

• Once approximately 50% conversion is reached, quench the reaction.

• The unreacted (2R)-2-[(4-methylphenoxy)methyl]oxirane can be separated from the more polar diol product by column chromatography.

Note: The choice of the (R,R) or (S,S) enantiomer of the Jacobsen's catalyst will determine which enantiomer of the epoxide is left unreacted.

References

• BenchChem. (2025). Phase Transfer Catalyst Applications of Glycidyl Ethers in Organic Synthesis.
• Lee, D. Y., & Yoon, M. (2001). Improvement of the phase-transfer catalysis method for synthesis of glycidyl ether. Journal of the American Oil Chemists' Society, 78(4), 423–429.
• Yoon, M. (n.d.). Improvement of the phase-transfer catalysis method for synthesis of glycidyl ether. ResearchGate.
• Chalmers University of Technology. (n.d.). Solvent-Free Synthesis of Glycidyl Ethers. Chalmers ODR.
• Chemistry Steps. (2024, November 18). Reactions of Epoxides under Acidic and Basic Conditions.
• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening.
• PTC Organics. (n.d.). PTC Etherification for Aryl Glycidyl Ether.
• Echemi. (2025, February 10). Ring-Opening Reactions of Epoxides: A Comprehensive Guide.
• IntechOpen. (2023, December 25). Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols.
• Master Organic Chemistry. (2015, February 10). Epoxide Ring Opening With Base.
• University of Wisconsin-Madison. (n.d.). The Williamson Ether Synthesis.
• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis.
• PubMed. (2009, April 1). Jacobsen's catalyst for hydrolytic kinetic resolution: structure elucidation of paramagnetic Co(III) salen complexes in solution via combined NMR and quantum chemical studies.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis.
• BenchChem. (2025). In-Depth Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.
• Royal Society of Chemistry. (2014). Supporting Information.
• Semantic Scholar. (n.d.). 9.7 Industrial Applications of the Jacobsen Hydrolytic Kinetic Resolution Technology.
• Sigma-Aldrich. (n.d.). ALDRICH® NEW JACOBSEN'S CATALYST.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Semantic Scholar. (n.d.). 9.7 Industrial Applications of the Jacobsen Hydrolytic Kinetic Resolution Technology.
• CSIR-NCL Library, Pune. (2008). Asymmetric dihydroxylation and jacobsen's hydrolytic kinetic resolution methods to the synthesis of naturally occuring amino alcohols and lactones.
• Organic Syntheses. (n.d.). (r)-alkyloxiranes of high enantiomeric purity from (s)-2-chloroalkanoic acids via (s)-2-chloro-1-alkanols.
• Semantic Scholar. (n.d.). Microbial (R)-epoxidation of aryl glycidyl ethers as key step in the synthesis of metoprolol.
• NCBI. (n.d.). Some glycidyl ethers - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting.
• Wikipedia. (n.d.). Allyl glycidyl ether.
• BenchChem. (2025, December). Troubleshooting low yield in 2-[(2-cyclopentylphenoxy)methyl]-oxirane synthesis.
• MilliporeSigma. (n.d.). 2-{[4-(2-Methoxyethyl)phenoxy]methyl}oxirane AldrichCPR.
• ChemicalBook. (n.d.). (2R)-2-[(4-METHOXYPHENOXY)METHYL]OXIRANE | 26744-15-0.
• Semantic Scholar. (1956). Glycidyl Ether Reactions with Alcohols, Phenols, Carboxylic Acids, and Acid Anhydrides. Industrial & Engineering Chemistry.
• NIST WebBook. (n.d.). Oxirane, [(2-methylphenoxy)methyl]-.
• MedchemExpress.com. (n.d.). 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.
• EPA. (2025, October 15). 2-{[4-({2-[(Propan-2-yl)oxy]ethoxy}methyl)phenoxy]methyl}oxirane - Exposure.
• US EPA. (2023, November 1). Oxirane, 2-[(methylphenoxy)methyl]- - Substance Details - SRS.

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. One moment, please... [chemistrysteps.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. odr.chalmers.se [odr.chalmers.se]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]

purification strategies for high-purity (2R)-2-[(4-methylphenoxy)methyl]oxirane

[1]

Ticket #: PUR-739-GLY Topic: Purification & Troubleshooting Strategies for (2R)-p-Cresyl Glycidyl Ether Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division[1]

Introduction: The Purity Imperative

(2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-cresyl glycidyl ether) is a critical chiral building block, often serving as the scaffold for

-blockers (e.g., Toliprolol) and other adrenergic receptor antagonists.[1]

In drug development, "purity" is two-dimensional:

• Chemical Purity: Absence of oligomers, unreacted p-cresol, and hydrolyzed diols.

• Optical Purity (ee): Absence of the (S)-enantiomer.

This guide treats the purification process not as a recipe, but as a system of logic . We utilize Hydrolytic Kinetic Resolution (HKR) as the primary engine for enantiomeric enrichment, supported by rigorous chemical cleanup phases.

Module 1: Chemical Purification (The "Crude" Phase)

Before addressing stereochemistry, you must isolate the epoxide from the crude reaction matrix. The primary contaminants are unreacted p-cresol (starting material) and ring-opened diols .[1]

Protocol: Chemical Isolation

Step	Action	Scientific Rationale (The "Why")
1. Quench	Dilute crude reaction with cold water/EtOAc.	Stops the reaction; separates inorganic salts (NaCl/KCl) generated during cyclization.
2. Phenol Removal	Wash organic layer with cold 1N NaOH (2x) .	Critical: p-Cresol is weakly acidic ( ).[1] The epoxide is neutral. Alkaline washing converts p-cresol to the water-soluble phenoxide, partitioning it into the aqueous phase.[1]
3. Neutralization	Wash with saturated or brine.	Removes residual base. Basic residues can catalyze polymerization of the epoxide during distillation.
4. Drying	Dry over anhydrous .[2]	Water facilitates hydrolysis. Magnesium sulfate is slightly Lewis-acidic and can degrade sensitive epoxides; Sodium sulfate is safer.[1]
5. Isolation	Vacuum Distillation ( mmHg).	The compound is a high-boiling liquid/low-melting solid.[1] Distillation separates the monomer from non-volatile oligomers/polymers.

Module 2: Enantiomeric Enrichment (The "Chiral" Phase)

If your synthesis started from racemic epichlorohydrin, or if your enantioselective synthesis yielded low ee (<95%), Jacobsen’s Hydrolytic Kinetic Resolution (HKR) is the definitive purification strategy.

Mechanism: The (S,S)-Co(salen) catalyst selectively hydrates the unwanted (S)-epoxide into a water-soluble diol, leaving the desired (2R)-epoxide intact.[1]

Workflow Diagram: HKR Purification System

Caption: Logical flow for upgrading enantiomeric excess using Hydrolytic Kinetic Resolution (HKR).

Step-by-Step HKR Protocol

• Catalyst Activation: Dissolve the (S,S)-Co(salen) precatalyst in minimal toluene. Add acetic acid (2 equiv relative to catalyst) and stir open to air for 1 hour to generate the active Co(III) species. Remove solvent in vacuo.

• Reaction: Dissolve the epoxide in THF (or run neat if liquid). Add the activated catalyst (0.2–0.5 mol%).

• Hydrolysis: Add water dropwise.

  • Calculation: If starting with racemate, add 0.55 equivalents of water. If starting with 80% ee (R), you have 10% (S). Add ~0.6 equivalents relative to the (S) content.

• Separation:

  • Dilute with Hexanes.

  • The (S)-diol byproduct is polar and insoluble in hexanes; it will oil out or partition into water washes.[1]

  • The (2R)-epoxide remains in the hexanes.[1]

• Polishing: Concentrate the hexane layer and perform a rapid vacuum distillation to remove any trace catalyst residues.

Module 3: Analytical Validation

You cannot improve what you cannot measure. Standard HPLC is insufficient; chiral stationary phases are required.

Recommended HPLC Conditions

Parameter	Setting	Notes
Column	Daicel Chiralpak IA or IC	Immobilized amylose/cellulose derivatives are robust.[1]
Mobile Phase	Hexane : IPA (90:10 to 95:[1]5)	Isocratic. Avoid modifiers like DEA unless peak tailing occurs.
Flow Rate	0.5 - 1.0 mL/min	Adjust for backpressure.
Detection	UV @ 274 nm	p-Cresol chromophore absorption maximum.[1]
Elution Order	Variable	Must be determined by injecting a racemic standard first.

Troubleshooting Guide (FAQ)

Ticket #001: "My ee is stuck at 92% after HKR."

• Diagnosis: Insufficient conversion of the (S)-enantiomer.[1]

• Root Cause: The reaction stopped before the (S)-isomer was fully consumed, likely due to catalyst deactivation or insufficient water.[1]

• Resolution:

  • Check stoichiometry: Did you add enough water to hydrolyze all the (S)-isomer plus a small excess?

  • Resubject the material to a second "mini-HKR" with fresh catalyst (0.1 mol%) and 0.1 equiv water.

Ticket #002: "The product solidified into a waxy block."

• Diagnosis: Normal physical behavior.

• Context: High purity p-cresyl glycidyl ether is a low-melting solid (mp ~32–35°C).[1] Impure mixtures are often oils (freezing point depression).

• Resolution: Gently melt (water bath <40°C) for handling. If it is a solid, this is actually a good sign of high chemical purity.

Ticket #003: "I see a new impurity peak at RRT 0.8."

• Diagnosis: Ring-opened Chlorohydrin.[1]

• Root Cause: If you used HCl or unneutralized silica gel during purification, the epoxide opened to the chlorohydrin.

• Resolution: Re-treat with dilute NaOH to re-close the ring (epoxide formation), then distill immediately. Avoid acidic silica; use neutral alumina or basified silica (add 1%

  to eluent).

Decision Tree: Troubleshooting Purity Issues

Caption: Diagnostic logic for selecting the correct purification intervention.

References

• Jacobsen, E. N. (2000). Kinetic Resolution of Terminal Epoxides via Highly Enantioselective Ring-Opening with TMSN3. Journal of the American Chemical Society.[3] Link (Foundational work on Salen-Co catalysts).[1]

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997).[4][5] Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides by Means of Catalytic Hydrolysis. Science, 277(5328), 936-938. Link (The definitive HKR protocol).

• Sigma-Aldrich. (n.d.).[1] Jacobsen's Catalyst and HKR Technology Technical Bulletin. Link (General application guide).

• BenchChem. (2025).[2][6] Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane. Link (Analogous aryl glycidyl ether handling data).

• National Institute of Standards and Technology (NIST). (2025). p-Cresyl glycidyl ether Properties. NIST Chemistry WebBook. Link (Physical property verification).

Sources

• 1. p-Cresyl glycidyl ether [webbook.nist.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

overcoming solubility issues with (2R)-2-[(4-methylphenoxy)methyl]oxirane

Technical Support Center: Overcoming Aqueous Solubility Limitations of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Welcome to the Technical Support Center. A frequent challenge in drug development and biocatalysis is the inherently poor aqueous solubility of (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-tolyl glycidyl ether). Because this chiral building block features a highly lipophilic 4-methylphenoxy headgroup and a relatively non-polar oxirane ring, it exhibits a high partition coefficient (LogP).

When introduced into aqueous biological assays or enzymatic reactors, the compound rapidly aggregates. This leads to erratic reaction kinetics, false negatives in biological screening, and enzyme inhibition. This guide provides field-proven, mechanistically grounded troubleshooting protocols to overcome these barriers without compromising the integrity of the reactive epoxide ring.

Section 1: Troubleshooting Guide & Experimental Protocols

Q1: How do I solubilize (2R)-2-[(4-methylphenoxy)methyl]oxirane for whole-cell or in vitro biological assays without causing solvent toxicity?

The Causality: Direct addition of the neat epoxide to aqueous media causes immediate precipitation. While traditional co-solvents like DMSO effectively disrupt the water hydrogen-bond network to accommodate the lipophilic solute, concentrations exceeding 1-2% (v/v) often induce cytotoxicity or strip the hydration shell from target proteins. To bypass this, micellar encapsulation using amphiphilic block copolymers is the superior choice. The hydrophobic core of the micelle interacts with the p-tolyl group ("like dissolves like"), while the hydrophilic shell maintains aqueous dispersion. Recent advancements demonstrate that tailored copolymers, such as poly(furfuryl glycidyl ether)-based systems, exhibit excellent loading capacities for hydrophobic glycidyl ethers while maintaining cell viability[1].

Protocol: Micellar Encapsulation via Solvent Evaporation Self-Validation Check: The final rehydrated solution must be optically clear. Any visible turbidity indicates incomplete encapsulation or micelle aggregation, requiring you to restart with a higher polymer-to-drug ratio.

• Preparation: Dissolve 20 mg of an amphiphilic block copolymer (e.g., Pluronic F-127 or a custom poly-glycidyl ether copolymer) in 2 mL of a volatile organic solvent (e.g., methanol or dichloromethane).

• Loading: Add 2 mg of (2R)-2-[(4-methylphenoxy)methyl]oxirane to the polymer solution. Stir magnetically at 300 rpm for 30 minutes at room temperature to ensure homogeneous mixing.

• Evaporation: Transfer the mixture to a rotary evaporator. Remove the solvent under reduced pressure (e.g., 150 mbar at 30 °C) until a thin, dry polymer-epoxide film forms on the flask wall.

• Hydration: Rehydrate the film by adding 2 mL of sterile PBS (pH 7.4). Vortex vigorously for 2 minutes, then sonicate in a water bath for 10 minutes to induce the self-assembly of the loaded micelles.

• Filtration: Pass the suspension through a 0.45 µm PTFE syringe filter to remove any unencapsulated, precipitated epoxide.

• Validation: Quantify the encapsulated epoxide concentration using RP-HPLC (C18 column, Acetonitrile/Water mobile phase) before dosing your biological assay.

Q2: My epoxide hydrolase biocatalysis reaction stalls at 15% conversion. How can I increase substrate availability without denaturing the enzyme?

The Causality: In purely aqueous systems, the substrate is limited to its thermodynamic solubility threshold (often <1 mM). As the enzyme depletes the dissolved fraction, the dissolution rate of the precipitated solid becomes the rate-limiting step, stalling the reaction. Implementing an aqueous/organic biphasic system solves this. The organic phase acts as a thermodynamic reservoir, continuously partitioning the epoxide into the aqueous phase according to its LogP, while simultaneously extracting the resulting diol product to prevent product inhibition.

Protocol: Biphasic Biocatalytic Resolution Self-Validation Check: Monitor the aqueous phase via GC-FID or HPLC. The substrate concentration in the aqueous phase should remain constant (at its saturation limit) until the organic reservoir is entirely depleted.

• Phase Selection: Select a water-immiscible organic solvent with a high LogP (e.g., Isooctane or Methyl tert-butyl ether[MTBE]) to prevent solvent partitioning into the aqueous phase, which could denature the enzyme.

• Substrate Preparation: Dissolve (2R)-2-[(4-methylphenoxy)methyl]oxirane in the organic solvent to a target concentration of 200 mM.

• Enzyme Preparation: Suspend the epoxide hydrolase in 100 mM Tris-HCl buffer (pH 7.5). Ensure the pH is strictly controlled, as epoxides are susceptible to acid/base-catalyzed hydrolysis.

• Reaction Execution: Combine the aqueous and organic phases at a 4:1 (v/v) ratio in a baffled bioreactor.

• Agitation: Agitate at 600-800 rpm. High shear is necessary to maximize the interfacial surface area between the two phases, optimizing the mass transfer rate of the epoxide into the aqueous phase.

• Monitoring: Sample both phases periodically. Centrifuge the aliquots at 10,000 x g to break the emulsion before analyzing the organic phase for substrate depletion.

Section 2: Quantitative Data & Compatibility Matrix

To streamline your assay design, consult the following table summarizing the physicochemical compatibility of various solubilization strategies for (2R)-2-[(4-methylphenoxy)methyl]oxirane.

Solubilization Strategy	Max Achievable Conc. (Aqueous Eq.)	Biocompatibility (Cell Assays)	Enzyme Compatibility	Primary Limitation
Aprotic Co-solvent (DMSO)	~1 - 5 mM	Low (>1% v/v is toxic)	Moderate (Enzyme dependent)	Protein denaturation at high %
Protic Co-solvent (EtOH)	~2 - 10 mM	Moderate	Low	Nucleophilic ring-opening
Micellar Encapsulation	~10 - 50 mM	High (Polymer dependent)	High	Slower release kinetics
Cyclodextrin (HP-β-CD)	~5 - 20 mM	High	High	Competitive binding at active sites
Biphasic System (MTBE)	>500 mM (in organic phase)	N/A (Not for in vivo/cells)	High (Requires high LogP solvent)	Requires vigorous agitation

Section 3: Solubilization Workflow Visualization

Decision matrix for selecting a solubilization strategy for (2R)-2-[(4-methylphenoxy)methyl]oxirane.

Section 4: Frequently Asked Questions (FAQs)

Q: Why does the oxirane ring open or degrade during my solubilization process? A: The epoxide (oxirane) ring is highly strained and susceptible to nucleophilic attack. If you are using protic solvents (like methanol or ethanol) combined with extreme pH conditions (either acidic or basic) or elevated temperatures during solubilization, the solvent will act as a nucleophile, opening the ring to form an unwanted ether-alcohol byproduct[2]. Always use aprotic solvents (e.g., DMSO, Acetonitrile) for stock solutions and maintain aqueous buffers near physiological pH (7.0 - 7.5).

Q: Can I use Tween-80 or Triton X-100 to solubilize this compound? A: While non-ionic surfactants like Tween-80 can increase apparent solubility, they are prone to auto-oxidation, generating peroxides over time. These peroxides can react with the sensitive oxirane ring or interfere with your biological assay. If you must use Tween-80, ensure it is peroxide-free (purified and stored under argon). Alternatively, use highly stable cyclic oligosaccharides like Hydroxypropyl-β-Cyclodextrin (HP-β-CD), which form protective inclusion complexes with the p-tolyl moiety without introducing reactive peroxides.

Q: I prepared a 100 mM stock in DMSO, but when I spike it into my buffer, it instantly turns cloudy. How do I fix this? A: This is a classic "solvent-shift" precipitation. The epoxide is highly soluble in DMSO, but when introduced to water, the DMSO rapidly diffuses away into the bulk aqueous phase. This leaves the highly lipophilic epoxide stranded without a hydration shell, causing it to crash out. To prevent this, alter your dosing kinetics: use a syringe pump to add the DMSO stock dropwise under vigorous vortexing, or pre-mix the stock with a dilute surfactant solution before final introduction to the bulk aqueous buffer.

Section 5: References

• Title: Star-Shaped Poly(furfuryl glycidyl ether)-Block-Poly(glyceryl glycerol ether) as an Efficient Agent for the Enhancement of Nifuratel Solubility and for the Formation of Injectable and Self-Healable Hydrogel Platforms for the Gynaecological Therapies Source: MDPI (Molecules) URL: [Link]

• Title: Stereoselective Epoxide Polymerization and Copolymerization Source: ACS Publications (Chemical Reviews) URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Guide: Optimizing (2R)-2-[(4-methylphenoxy)methyl]oxirane Ring Opening

Executive Summary & Mechanistic Overview

You are working with (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-tolyl glycidyl ether). This is a high-value chiral synthon, primarily used as the precursor for beta-blockers like Toliprolol.

The Critical Objective: To execute a nucleophilic ring-opening with an amine (typically isopropylamine) or other nucleophiles while maintaining three critical parameters:

• Regio-fidelity: Exclusive attack at the terminal carbon (

  , -attack) to yield the secondary alcohol.

• Stereo-retention: Preserving the

  configuration at the position.

• Chemo-selectivity: Preventing bis-alkylation (tertiary amine formation) and homopolymerization.

The Mechanistic Landscape

The reaction is a competition between the desired

pathway and the deleterious or "borderline" pathways.[1]

• Pathway A (Desired): Basic/Neutral nucleophilic attack at the less hindered

  . The bond remains intact; stereochemistry is retained .

• Pathway B ( undesired): Acid-catalyzed attack at

  (more substituted). This leads to the primary alcohol (wrong regioisomer) and inversion of configuration.[2]

• Pathway C (Catastrophic): Carbocation formation at

  (strong acid/high T), leading to racemization .

Visualizing the Reaction Network

The following diagram maps the kinetic competition between the desired pathway and the primary side reactions.

Figure 1: Reaction network showing the competition between the desired C3-attack (green) and parasitic side reactions (red/grey).

Troubleshooting & Optimization Modules

Module A: Preventing Bis-Alkylation (The "Over-Reaction" Problem)

The Issue: The product of the ring opening is a secondary amine, which is often more nucleophilic than the primary amine starting material. It competes for the remaining epoxide, forming a "dimer" (tertiary amine).

Diagnostic:

• HPLC/LC-MS shows a peak with MW = [Product MW] + [Epoxide MW].

• Yield of desired product plateaus around 50-60%.

Corrective Actions:

Parameter	Standard Protocol	Optimized Protocol	Why?
Stoichiometry	1:1 (Amine:Epoxide)	3:1 to 5:1 (Amine:Epoxide)	Flooding the system with primary amine statistically ensures the epoxide reacts with the starting material, not the product.
Addition Mode	All-in-one	Slow Addition	Add the Epoxide dropwise to the Amine solution. This keeps the instantaneous concentration of epoxide low relative to the amine.

| Solvent | Ethanol/Methanol | Isopropanol or t-BuOH | Sterically bulky protic solvents can solvate the transition state and marginally suppress the reactivity of the secondary amine product. |

Module B: Ensuring Regioselectivity & Stereocontrol

The Issue: Formation of the primary alcohol (attack at

) or loss of optical rotation (racemization).

Diagnostic:

• Chiral HPLC shows the (S)-enantiomer (if inversion occurred) or a racemic mix.

• NMR shows splitting patterns characteristic of a primary alcohol (CH2-OH).

Corrective Actions:

• Eliminate Acidic Protons: Ensure your solvent and reagents are free of strong acids. Even weak acids (ammonium salts) can activate the epoxide oxygen, increasing the partial positive charge on

  (the benzylic-like position), favoring character and attack at that site.

• Lewis Acid Selection: If catalysis is needed to lower temperature, avoid "hard" Lewis acids (e.g.,

  ). Use "soft" regioselective catalysts like Yttrium(III) Chloride ( ) or Cobalt-Salen complexes, which coordinate to the oxygen but direct attack to the terminal carbon due to steric bulk.

• Temperature Control: Keep reaction temperature

  if possible. Higher temperatures provide the activation energy required for the higher-barrier attack at the hindered position.

Module C: Preventing Hydrolysis

The Issue: Formation of 3-(4-methylphenoxy)propane-1,2-diol. Cause: Trace water acts as a competing nucleophile. Solution:

• Use anhydrous solvents (Karl Fischer < 0.05%).

• Store the epoxide under Nitrogen/Argon.

• Note: If using aqueous amines (e.g., 40% methylamine), you must accept some hydrolysis or use a biphasic system with a Phase Transfer Catalyst (PTC), though PTCs can sometimes reduce regioselectivity.

Validated Experimental Protocols

Protocol A: High-Fidelity Aminolysis (Standard Batch)

Best for: Initial scale-up, minimizing bis-alkylation without exotic catalysts.

• Preparation: Charge a reactor with Isopropylamine (5.0 equivalents) and anhydrous Isopropanol (5 volumes) .

• Inerting: Purge with

  and cool to .

• Addition: Dissolve (2R)-2-[(4-methylphenoxy)methyl]oxirane (1.0 equivalent) in Isopropanol (2 volumes). Add this solution dropwise to the amine over 2 hours.

  • Control Point: Maintain internal temp

    during addition to suppress exotherm-driven side reactions.

• Reaction: Allow to warm to room temperature (

  ) and stir for 12–16 hours.

• Work-up: Concentrate in vacuo to remove excess amine and solvent. (Recycle the distilled amine).

• Purification: Crystallize as the hydrochloride salt or fumarate salt to upgrade ee% if necessary.

Protocol B: Catalytic Regioselective Opening (Advanced)

Best for: Difficult nucleophiles or when excess amine is expensive/impossible. Reference Mechanism: Yttrium-catalyzed opening (Shivani et al. / Azizi et al.)

• Catalyst: Add

  (5 mol%) to the reaction vessel.

• Solvent-Free (Green): Mix Epoxide (1.0 eq) and Nucleophile (1.2 eq).

• Conditions: Stir at room temperature. The Lewis acid activates the epoxide sufficiently to allow attack by near-stoichiometric amounts of amine without requiring high heat.

• Outcome:

  coordinates the epoxide oxygen but sterically blocks the internal carbon, forcing attack at .

FAQ: Troubleshooting Common Failures

Q1: I see a 50:50 mixture of regioisomers. What happened? A: You likely have an acid contamination or used a solvent that promotes carbocation formation (like water or acetic acid). Switch to a basic condition or a strictly neutral aprotic solvent (THF) to enforce the steric

preference.

Q2: My enantiomeric excess (ee) dropped from 99% to 92%. A: This indicates partial racemization. This usually happens during the work-up if the product is exposed to heat and acid simultaneously (e.g., concentrating an acidified solution at high temp). Ensure neutralization happens before heating/concentration.

Q3: Can I use a membrane reactor? A: Yes. Recent literature (2025) suggests that Amine-functionalized Graphene Oxide (NGO) membranes can act as nanoreactors. The confinement effect significantly accelerates the reaction (seconds vs hours) and prevents bis-alkylation by physically separating the product from the unreacted epoxide.

Decision Logic for Process Development

Use this flow to determine your optimization strategy.

Figure 2: Troubleshooting logic flow based on observed impurities.

References

• Fu, S., et al. (2025). Ultrafast and Selective Synthesis of Beta-Blockers via Graphene Oxide Membrane Nanoreactors. Matter.[3][4][5][6][7] (Context: Use of NGO membranes to prevent side reactions and speed up kinetics).

• Azizi, N., & Saidi, M. R. (2005). LiClO4-catalyzed regioselective ring opening of mono-substituted epoxides by amines. Canadian Journal of Chemistry. (Context: Lewis acid catalysis for regiocontrol).

• Shivani, et al. (2007). YCl3-catalyzed highly selective ring opening of epoxides by amines at room temperature.[8] Journal of Molecular Catalysis A: Chemical. (Context: Mild, regioselective conditions).[9]

• BenchChem Technical Guides. Preventing racemization of (2R)-2-(2-Chlorophenyl)oxirane. (Context: General protocols for preserving chirality in styrene-oxide derivatives).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. researchgate.net [researchgate.net]
• 4. kulkarni.ech.ucdavis.edu [kulkarni.ech.ucdavis.edu]
• 5. New method revolutionizes beta-blocker production process | EurekAlert! [eurekalert.org]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. YCl3-Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimization of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Ticket ID: #808-GLY-EE Subject: Troubleshooting Low Enantiomeric Excess (ee) in Aryl Glycidyl Ether Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open[1][2]

Executive Summary & Diagnostic

User Issue: You are synthesizing (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-tolyl glycidyl ether) and observing suboptimal enantiomeric excess (e.g., 85-92% ee) despite using chiral starting materials or catalysts.

Root Cause Analysis: The synthesis of aryl glycidyl ethers is prone to racemization via two primary vectors:

• Direct Coupling Instability: If synthesizing via p-cresol and (R)-epichlorohydrin, the basic conditions required for the Williamson ether synthesis often promote competitive ring-opening/closing pathways (Payne rearrangement) that erode chirality.[1][2]

• Catalyst Mismatch/Deactivation: If using Hydrolytic Kinetic Resolution (HKR), improper catalyst oxidation state or incorrect stoichiometry of water relative to the racemic content will stall the resolution.

The Solution: This guide prioritizes the Jacobsen Hydrolytic Kinetic Resolution (HKR) as the industry-standard "patch" to upgrade material to >99% ee.[1][2] We also provide a "Clean Install" protocol for the initial synthesis to minimize the burden on the resolution step.

The "Patch": Hydrolytic Kinetic Resolution (HKR)

Use this protocol if you have material with moderate ee (e.g., 80-95%) and need to upgrade it to >99% ee.[1][2]

The Mechanism

The HKR uses a chiral Cobalt-Salen complex to selectively hydrolyze the unwanted (S)-enantiomer into a water-soluble diol, leaving the desired (R)-epoxide intact.[1][2]

Critical Configuration Rule: To obtain the (2R)-epoxide , you must use the (R,R)-Co-Salen catalyst.[1][2]

• The (R,R)-catalyst preferentially hydrolyzes the (S)-epoxide (the impurity).[1][2]

• The (R)-epoxide is the "mismatched" substrate and remains unreacted.[2]

Protocol A: HKR Optimization

Reagents:

• Substrate: (2R)-2-[(4-methylphenoxy)methyl]oxirane (enriched or racemic).[1][2]

• Catalyst: (R,R)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II).[1][2][3]

• Co-Catalyst: Acetic Acid (AcOH) - Crucial for activation.[1][2]

• Nucleophile: Water.[2][4]

Step-by-Step Workflow:

• Catalyst Activation (The "Boot Sequence"):

  • Dissolve the Co(II)-salen complex (0.5 mol%) in THF or CH2Cl2.[1][2]

  • Add Acetic Acid (2 equivalents relative to catalyst).[1][2]

  • Stir open to air for 30 minutes. The color changes from orange/red to dark brown (indicates oxidation to active Co(III) species).[2]

  • Why? The Co(II) precursor is inactive.[2] Air oxidation + acid is required to generate the active cationic Co(III) species.

• Reaction Setup:

  • Remove solvent from the catalyst activation step (if necessary) or add the substrate directly if using minimal solvent.

  • Add the glycidyl ether substrate.[2][5]

  • Cool to 0°C.[2]

• Controlled Hydrolysis:

  • Add Water.[2][4] Critical Calculation:

    • If Racemic: Add 0.55 equivalents of H2O.[2][6]

    • If Enriched (e.g., 80% ee): Calculate moles of the minor (S) enantiomer.[1][2] Add

      equivalents of water.[2]

  • Warning: Excess water will eventually hydrolyze your desired product.[2]

• Workup:

  • Stir at room temperature for 12-18 hours.

  • Partition between water and hexanes/MTBE.[2]

  • The (S)-Diol stays in the water layer. [1][2]

  • The (2R)-Epoxide stays in the organic layer. [1][2]

  • Dry organic layer (MgSO4) and concentrate.[2] Distill or column chromatography to remove trace catalyst.

Data: Expected Outcomes

Initial ee	Water Added (eq.)	Catalyst (mol%)	Final ee	Yield (Theoretical)
0% (Racemic)	0.55	0.5	>99%	45-48%
80% (Enriched)	0.15	0.2	>99%	~85%
95% (High)	0.05	0.1	>99.5%	~92%

The "Clean Install": Direct Synthesis via PTC

Use this protocol to synthesize the starting material with the highest possible initial ee, reducing waste in the HKR step.

Method: Phase Transfer Catalysis (PTC) with Solid Base.[1][2] Why: Avoiding aqueous hydroxide reduces the hydrolysis of the epoxide ring, a common side-reaction that leads to racemization.[1]

• Mix: p-Cresol (1.0 eq), (R)-Epichlorohydrin (2.0 eq), and Tetrabutylammonium bromide (TBAB, 5 mol%).

• Base: Add solid anhydrous

  (2.5 eq). Do not use NaOH.

• Conditions: Heat to 60°C with vigorous stirring.

• Mechanism: The phenoxide attacks the epoxide (ring opening), followed by rapid ring closure.

• Note: This method typically yields 90-94% ee.[1][2] It is rare to hit >99% ee with direct coupling alone due to the mechanistic "leakage" (attack at C-2 vs C-3).[1][2]

Visualizing the Logic

The following diagram illustrates the decision matrix for purification and the mechanism of the HKR "patch."

Caption: Workflow for upgrading enantiomeric excess using (R,R)-Co-Salen mediated Hydrolytic Kinetic Resolution.

Troubleshooting FAQs

Q1: The reaction stalled at 50% conversion, but the ee is only 90%. Why?

• Diagnosis: Catalyst death or insufficient water.[1][2]

• Fix:

  • Did you activate the catalyst with Acetic Acid? Co(II) is inactive without oxidation to Co(III).[1][2]

  • Add another 0.1 eq of water. The reaction rate slows dramatically as the "matched" (S)-enantiomer is depleted.[2]

Q2: My product yield is lower than expected after HKR.

• Diagnosis: Over-hydrolysis.[1][2]

• Fix: You likely added too much water or allowed the reaction to run too long.[1][2] The catalyst will eventually eat the (R)-enantiomer once the (S) is gone.[1][2] Stop the reaction immediately when ee hits >99% (monitor via chiral HPLC).

Q3: Can I use (S)-Epichlorohydrin to make the (2R) product directly?

• Technical Insight: Yes, but it is counter-intuitive.

  • Direct coupling involves double inversion (or retention depending on the pathway).[2]

  • Usually, Phenol + (R)-Epichlorohydrin

    (S)-Chlorohydrin intermediate (S)-Epoxide (if base induced closure is fast).[1][2]

  • Correction: The standard industrial route uses (R)-Epichlorohydrin to get (2S)-Glycidyl Ether (retention of configuration relative to the CH2-O bond, but Cahn-Ingold-Prelog priority might shift).[1][2]

  • Recommendation: Do not rely on the label of the epichlorohydrin. Rely on the HKR to fix the stereochemistry.

References

• Jacobsen, E. N. (1997).[1][2][3] "Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides by Means of Catalytic Hydrolysis." Science, 277(5328), 936–938.[1] Link[1][2]

• Ready, J. M., & Jacobsen, E. N. (1999).[1] "A Practical Oligomeric [(salen)Co] Catalyst for Asymmetric Epoxide Ring-Opening Reactions." Journal of the American Chemical Society, 121(25), 6086–6087.[1] Link[1][2]

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997).[1] "Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides by Means of Catalytic Hydrolysis." Science, 277, 936.[1][3] Link[1][2]

• Sigma-Aldrich Technical Bulletin. "Jacobsen's Catalyst for Hydrolytic Kinetic Resolution." Link

Sources

• 1. PHENYL GLYCIDYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. 2-((2-Methylphenoxy)methyl)oxirane, (2R)- | C10H12O2 | CID 1551452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. youtube.com [youtube.com]
• 5. (R)-(-)-Methyl glycidyl ether CAS#: 64491-70-9 [m.chemicalbook.com]
• 6. stem.elearning.unipd.it [stem.elearning.unipd.it]

Technical Support Center: Stability of (2R)-2-[(4-methylphenoxy)methyl]oxirane

The following technical guide addresses the stability, handling, and troubleshooting of (2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-tolyl glycidyl ether) under acidic conditions.

Part 1: Executive Technical Summary[1][2]

(2R)-2-[(4-methylphenoxy)methyl]oxirane is a chiral aryl glycidyl ether widely used as a building block for beta-blockers and other phenoxy-propanolamine therapeutics.[1][2]

Core Stability Directive: This compound is inherently unstable in acidic media .[2] The strained oxirane ring acts as a latent electrophile.[2] Upon protonation, it undergoes rapid ring-opening solvolysis (hydrolysis or alcoholysis), leading to the formation of diols or alkoxy-alcohols.[1]

Critical Consequence: Exposure to Bronsted or Lewis acids does not merely lower yield; it compromises stereochemical integrity .[2] While basic conditions generally favor nucleophilic attack at the less hindered primary carbon (retaining stereochemistry), acidic conditions promote a competitive mechanism that can lead to racemization or inversion, eroding the enantiomeric excess (ee) of your starting material.

Part 2: Mechanistic Insight & Degradation Pathways[1][2]

To troubleshoot effectively, you must understand the "why." The degradation is driven by the activation of the epoxide oxygen by an acidic proton (

), making the ring carbons highly susceptible to weak nucleophiles (like water or adventitious alcohols).

The Degradation Pathway (DOT Diagram)

The following diagram illustrates the bifurcation of the reaction pathway under acidic conditions, highlighting the risk of regio-isomer formation and stereochemical erosion.

Caption: Acid-catalyzed ring opening pathways. Path A (steric) and Path B (electronic) compete, potentially altering the final stereochemical outcome compared to the pure (R) starting material.

Mechanistic Nuance: The "Glycidyl Ether" Effect

Unlike simple alkyl epoxides, the oxygen atom in the side chain (

) exerts an electron-withdrawing inductive effect.[1] This destabilizes the developing partial positive charge at the secondary carbon (C2) during acid catalysis.

• Result: This pushes the reaction transition state away from a pure

  -like character (which would favor C2 attack and inversion) back toward an -like character (favoring C1 attack and retention).

• Risk: However, the balance is delicate. Strong acids or specific solvents can shift this balance, resulting in a mixture of regioisomers and a degradation of enantiomeric purity [1, 2].

Part 3: Troubleshooting Guide (Q&A)

Issue 1: "I see a new polar spot on my TLC after stirring in CDCl3."

Diagnosis: Acid-catalyzed degradation by solvent impurities.[1][2] Explanation: Chloroform (

) naturally decomposes to form trace HCl and phosgene upon exposure to light and oxygen.[2] This trace acid is sufficient to catalyze the ring opening of the epoxide to the chlorohydrin or diol. Solution:

• Immediate: Filter your

  through a small plug of basic alumina or anhydrous before dissolving your sample.[2]

• Protocol: Always store this epoxide in non-acidic solvents (e.g., DMSO-

  , Benzene- ) if long-term NMR acquisition is required.[1][2]

Issue 2: "My yield is low, and NMR shows a multiplet at 3.8-4.2 ppm."

Diagnosis: Hydrolysis to the diol (3-(4-methylphenoxy)propane-1,2-diol).[1][2] Explanation: If your reaction mixture was not strictly anhydrous, or if an acidic quench was used, the epoxide ring opened with water. The signals at 3.8-4.2 ppm are characteristic of the methine and methylene protons of the resulting 1,2-diol system. Corrective Action:

• Quenching: Never quench reactions involving this epoxide with strong acid (e.g., 1M HCl).[2] Use a saturated ammonium chloride (

  ) solution (mildly acidic, usually safe at ) or, preferably, a phosphate buffer (pH 7).

• Workup: Ensure organic extracts are dried thoroughly over

  to prevent hydrolysis during concentration.

Issue 3: "The enantiomeric excess (ee) dropped from 98% to 92%."

Diagnosis: Acid-induced racemization or competitive inversion.[1][2] Explanation: You likely exposed the compound to a Lewis acid (e.g.,

, with weak acid) or a Bronsted acid during the reaction. Even if the product forms, the competitive attack at the chiral center (C2) causes inversion, contaminating your (R)-product with (S)-isomer. Verification: Run a chiral HPLC analysis.

• Column: Chiralcel OD-H or AD-H.[1][2]

• Mobile Phase: Hexane/IPA (90:10).[2]

• Observation: Look for the emergence of the minor enantiomer peak.

Part 4: Experimental Protocols for Stability Validation

If you suspect your batch has degraded, use these protocols to verify integrity.

Protocol A: Acid Challenge Test (Stability Check)

Use this to determine if your specific reaction conditions are too harsh.[2]

• Preparation: Dissolve 10 mg of (2R)-2-[(4-methylphenoxy)methyl]oxirane in 1 mL of the solvent intended for your reaction (e.g., THF, DCM).

• Control: Take a 50 µL aliquot, dilute in neutral HPLC solvent, and inject (Time 0).

• Challenge: Add the acid catalyst/reagent to the remaining vial at the experimental concentration.

• Monitoring: Incubate at reaction temperature. Withdraw aliquots at 15 min, 1 h, and 4 h.[2]

• Analysis: Analyze via Reverse Phase HPLC (C18 column, Water/Acetonitrile gradient).

  • Epoxide Retention: Typically elutes later (more hydrophobic).[2]

  • Diol Degradant: Elutes earlier (more polar).

• Criteria: >5% loss of peak area indicates incompatibility.

Protocol B: Safe Quenching Procedure

Standard Operating Procedure (SOP) for reactions containing this epoxide.[1][2]

Step	Action	Technical Rationale
1	Cool Down	Cool reaction mixture to to .
2	Buffer Prep	Prepare a saturated solution or pH 7 Phosphate Buffer.
3	Addition	Add buffer dropwise with vigorous stirring.
4	Extraction	Extract immediately with EtOAc or DCM.[2]

Part 5: Storage & Handling Specifications

Parameter	Specification	Reason
Temperature	to	Reduces thermal energy available for spontaneous ring opening or polymerization.[1][2]
Atmosphere	Inert (Argon/Nitrogen)	Prevents absorption of atmospheric moisture and (which forms carbonic acid).[2]
Container	Tightly sealed glass	Avoids leaching of plasticizers; glass is impermeable to moisture.[2]
Re-test Date	6 Months	Epoxides are high-energy species; purity should be verified regularly.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.[2] Chapter 20: Nucleophilic substitution at the carbonyl group.[2] (General mechanism of epoxide opening).[2] [1][2]

• Smith, M. B. (2013).[2] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[2] Section 10-50: Hydrolysis of Epoxides.[1][2] [1][2]

• BenchChem. (2025).[2][3] Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane. (Analogous aryl glycidyl ether stability data). [1][2]

• National Center for Advancing Translational Sciences (NCATS). 2-((2-METHYLPHENOXY)METHYL)OXIRANE, (2R)-.[1][2] Inxight Drugs Database. [1][2]

• PubChem. Compound Summary for CID 1551452: (2R)-2-[(2-methylphenoxy)methyl]oxirane.[1][2] National Library of Medicine.[2]

Sources

• 1. Oxirane, [(2-methylphenoxy)methyl]- [webbook.nist.gov]
• 2. 2-((2-Methylphenoxy)methyl)oxirane, (2R)- | C10H12O2 | CID 1551452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

scaling up production of (2R)-2-[(4-methylphenoxy)methyl]oxirane for industrial use

Technical Support Center: Scalable Synthesis of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Introduction

Welcome to the Technical Support Center. You are accessing the master guide for scaling up the production of (2R)-2-[(4-methylphenoxy)methyl]oxirane (CAS: 71031-02-2).

This molecule is a critical chiral building block, often used as an intermediate in the synthesis of

-blockers (e.g., Toliprolol) and specialized epoxy resins. Achieving high enantiomeric excess (ee >99%) at the kilogram-to-ton scale presents specific challenges regarding thermal management and catalyst turnover.

This guide prioritizes the Hydrolytic Kinetic Resolution (HKR) pathway using the Jacobsen Co(salen) catalyst, as it is the industry standard for robustness and scalability compared to chiral pool synthesis.

Module 1: Process Logic & Route Selection

User Question: Why should I use HKR instead of reacting p-cresol directly with (S)-epichlorohydrin?

Technical Response: While direct coupling (Chiral Pool) seems shorter, it is prone to racemization and regioselectivity issues on a large scale.

• Racemization Risk: The reaction of phenols with epichlorohydrin involves an epoxide ring-opening and subsequent ring-closing step. Under basic conditions required for the phenol nucleophile, the chiral integrity of the epichlorohydrin is often compromised (ee erosion of 5-10% is common).

• Cost Efficiency: Racemic epichlorohydrin is significantly cheaper. HKR allows you to make the cheap racemic ether first and then resolve it to >99% ee.

Process Flow Diagram:

Caption: Workflow for the production of (2R)-2-[(4-methylphenoxy)methyl]oxirane via Hydrolytic Kinetic Resolution.

Module 2: Standard Operating Procedures (SOP)

Step 1: Synthesis of Racemic Precursor

Objective: Synthesize racemic 2-[(4-methylphenoxy)methyl]oxirane.

• Reagents: p-Cresol (1.0 eq), Epichlorohydrin (3.0 eq), NaOH (1.5 eq, 50% aq), Tetrabutylammonium bromide (TBAB, 1 mol%).

• Protocol:

  • Mix p-cresol and epichlorohydrin.

  • Add TBAB (Phase Transfer Catalyst).

  • Slowly add 50% NaOH at 40°C (Control Exotherm!).

  • Stir at 60°C for 3 hours.

  • Critical: Wash organic layer with water to remove salts/base. Distill off excess epichlorohydrin.

  • Purify racemic ether by vacuum distillation (bp ~105°C @ 0.5 mmHg).

Step 2: Hydrolytic Kinetic Resolution (HKR)

Objective: Resolve racemic mixture to obtain the (2R)-enantiomer.

• Reagents: Racemic Ether (1.0 eq), (R,R)-Co(salen) catalyst (0.5 mol%), Acetic Acid (2.0 eq relative to catalyst), Water (0.55 eq).

• Catalyst Activation (The "Gotcha" Step):

  • The Co(salen) precursor is Co(II). It must be oxidized to Co(III) using acetic acid and air to be active.

  • Procedure: Dissolve (R,R)-Co(salen) in toluene. Add acetic acid.[1][2] Stir open to air for 1 hour. Evaporate solvent to get the active brown solid catalyst.[2]

• Reaction:

  • Dissolve active catalyst in the racemic epoxide (solvent-free is preferred for kinetics, or use minimal THF).

  • Cool to 0-5°C.

  • Dosing: Add water (0.55 eq) slowly over 1-2 hours.

  • Allow to warm to Room Temp (RT) and stir for 12-16 hours.

Step 3: Purification

• Mechanism: The (S)-enantiomer converts to the (S)-diol (highly polar/solid). The (R)-enantiomer remains an epoxide (non-polar oil).

• Method:

  • Partition: Add water and hexane. The (R)-epoxide goes to hexane; the diol stays in water/precipitates.

  • Distillation: Fractional distillation under high vacuum. The epoxide distills; the diol remains in the pot.

Module 3: Troubleshooting & FAQs

Ticket #404: Low Enantiomeric Excess (ee < 95%)

• Diagnosis: The reaction did not reach full conversion of the (S)-enantiomer.

• Root Cause:

  • Insufficient water (stopped before 50% conversion).

  • Catalyst deactivation (dimerization).[1]

• Resolution:

  • Check water stoichiometry.[1] It must be >0.50 eq (ideally 0.55 eq) to ensure the (S)-isomer is fully consumed.

  • Action: Add 0.05 eq more water and stir for 4 more hours.

  • Test: Run Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

Ticket #500: Thermal Runaway / Exotherm Spikes

• Diagnosis: Temperature spiked >50°C during water addition.

• Root Cause: Epoxide hydrolysis is exothermic. Adding water too fast creates a "hot spot" where reaction rates accelerate uncontrollably.

• Resolution:

  • Action: Stop water addition immediately. Apply cooling jacket.

  • Prevention: Use a syringe pump for water addition. Scale-up requires active heat removal (jacketed reactor).

Ticket #502: Product Polymerization during Distillation

• Diagnosis: The distilled product is viscous or solidified.

• Root Cause: Presence of residual acid (acetic acid from catalyst) or base during distillation causes epoxide polymerization.

• Resolution:

  • Action: Ensure the crude mixture is neutralized (wash with NaHCO3) and dried before heating.

  • Limit: Do not exceed pot temperature of 140°C. Use higher vacuum (<1 mmHg) to lower boiling point.

Troubleshooting Logic Matrix:

Caption: Decision logic for troubleshooting common yield and purity issues in HKR.

Module 4: Data & Specifications

Property	Specification	Method/Notes
Appearance	Colorless liquid	Yellowing indicates catalyst contamination.
Purity (GC)	> 98.0%	Impurities: p-Cresol, Epichlorohydrin.
Chiral Purity (ee)	> 99.0%	Chiral HPLC (Chiralcel OD-H).[3]
Water Content	< 0.1%	Karl Fischer. Critical for storage stability.
Density	1.11 g/mL	At 20°C.
Boiling Point	~105-110°C	At 0.5 mmHg.

Module 5: Safety & Compliance (HSE)

WARNING: Epoxides are alkylating agents.

• Sensitization: (R)-p-Tolyl glycidyl ether is a skin sensitizer.[4] Full PPE (Tyvek suit, nitrile gloves) is mandatory.

• Genotoxicity: Treat as a potential mutagen.[1] Handle in a fume hood or closed system.[1][4]

• Waste: The aqueous stream containing the (S)-diol and Cobalt catalyst must be treated as heavy metal waste. Do not discharge to sewer.

References

• Jacobsen, E. N. (2000). Asymmetric Catalysis on Industrial Scale: Hydrolytic Kinetic Resolution. Wiley-VCH.

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides via Hydrolytic Ring Opening. Science, 277(5328), 936–938.

• Sigma-Aldrich. (2025). Safety Data Sheet: (R)-Glycidyl Phenyl Ether derivatives.

• Organic Syntheses. (2004). Hydrolytic Kinetic Resolution of Terminal Epoxides Catalyzed by Chiral (salen)Co(III) Complexes. Org. Synth. 2004, 81, 204.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. stem.elearning.unipd.it [stem.elearning.unipd.it]
• 3. US6087512A - Process for preparation of glycidyl ether - Google Patents [patents.google.com]
• 4. njchm.com [njchm.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectroscopic Characterization of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Introduction: The Imperative of Stereochemical Integrity in Modern Drug Development

In the landscape of pharmaceutical sciences, the three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a critical determinant of biological activity. A molecule and its non-superimposable mirror image, or enantiomer, can exhibit vastly different pharmacological and toxicological profiles.[1][2] This principle of chirality is fundamental, and regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the thorough characterization and control of stereoisomers in drug candidates.[2]

Chiral epoxides are invaluable building blocks in the synthesis of complex pharmaceuticals, prized for their inherent reactivity and stereochemical density.[3] Molecules like (2R)-2-[(4-methylphenoxy)methyl]oxirane, an aryloxy methyl oxirane, serve as key intermediates in constructing larger, enantiomerically pure active pharmaceutical ingredients (APIs).[4] Consequently, the ability to unambiguously confirm their absolute and relative stereochemistry is paramount.

Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive tool for detailed structural elucidation.[5] This guide provides an in-depth technical analysis of the ¹H NMR spectroscopic features of (2R)-2-[(4-methylphenoxy)methyl]oxirane. By comparing its spectrum to that of an achiral analogue, 2-(phenoxymethyl)oxirane, we will illuminate the key spectroscopic signatures that arise from chirality and demonstrate how to leverage them for unequivocal structural and stereochemical assignment.

Experimental Protocol: Acquiring a High-Fidelity ¹H NMR Spectrum

The quality of NMR data is directly contingent on a meticulously executed experimental setup. The following protocol is designed to yield a high-resolution spectrum suitable for detailed structural analysis.

Rationale Behind Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is selected as the solvent. It is chemically inert, possesses excellent solvating power for a wide range of organic molecules, and its residual proton signal (at ~7.26 ppm) does not typically interfere with the signals of interest for this analyte.

• Concentration: A concentration of 10-15 mg/mL provides a strong signal-to-noise ratio without inducing significant intermolecular interactions or viscosity issues that could lead to line broadening.

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is crucial.[6] Higher field strengths increase chemical shift dispersion, resolving complex spin systems and simplifying spectral interpretation, which is particularly important for analyzing the coupled protons of the oxirane ring.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H NMR, with its signal defined as 0.00 ppm.[7]

Step-by-Step Acquisition Procedure:

• Sample Preparation: Accurately weigh 10-12 mg of (2R)-2-[(4-methylphenoxy)methyl]oxirane and dissolve it in approximately 0.7 mL of CDCl₃ containing 0.03% (v/v) TMS in a clean, dry NMR tube.

• Instrument Setup: Insert the sample into the NMR spectrometer. Allow the sample to equilibrate to the probe temperature (typically 298 K).

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the CDCl₃. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a sharp, symmetrical TMS signal.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is sufficient.

  • Spectral Width: Set to approximately 12-15 ppm to ensure all signals are captured.

  • Acquisition Time: ~3-4 seconds to ensure good resolution.

  • Relaxation Delay (d1): 2-5 seconds to allow for full magnetization recovery, ensuring accurate signal integration.

  • Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum manually to ensure all peaks have a pure absorption line shape.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons represented by each peak.

Workflow for Spectroscopic Characterization

The overall process from sample to confirmed structure follows a logical progression, as illustrated in the diagram below.

Caption: Workflow for 1H NMR analysis.

¹H NMR Spectral Analysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane

The ¹H NMR spectrum of (2R)-2-[(4-methylphenoxy)methyl]oxirane is rich with information. The presence of a single stereocenter at C2 of the oxirane ring renders the adjacent methylene protons (Hᵈ and Hᵉ) and the two protons on the oxirane C3 (Hᵃ and Hᵇ) diastereotopic. This means that even in an achiral solvent, they are chemically non-equivalent and will have different chemical shifts and coupling constants, a key signature of chirality in the molecule.[8]

Table 1: Predicted ¹H NMR Data for (2R)-2-[(4-methylphenoxy)methyl]oxirane in CDCl₃

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
Hᵃ	~ 2.75	dd	J_ab ≈ 5.0, J_ac ≈ 2.6	1H	Oxirane CH₂ (pro-S)
Hᵇ	~ 2.90	dd	J_ab ≈ 5.0, J_bc ≈ 4.2	1H	Oxirane CH₂ (pro-R)
Hᶜ	~ 3.35	m	-	1H	Oxirane CH
Hᵈ	~ 3.95	dd	J_de ≈ 11.0, J_cd ≈ 6.0	1H	-O-CH₂- (Diastereotopic)
Hᵉ	~ 4.22	dd	J_de ≈ 11.0, J_ce ≈ 3.2	1H	-O-CH₂- (Diastereotopic)
Hᶠ	~ 7.10	d	J_fg ≈ 8.5	2H	Aromatic CH (ortho to -CH₃)
Hᵍ	~ 6.85	d	J_fg ≈ 8.5	2H	Aromatic CH (ortho to -O)
Hʰ	~ 2.30	s	-	3H	Ar-CH₃

Interpretation:

• Aromatic Region (Hᶠ, Hᵍ): The para-substituted aromatic ring gives rise to a classic AA'BB' system, which appears as two distinct doublets at approximately 7.10 and 6.85 ppm.[9]

• Methyl Protons (Hʰ): The methyl group on the aromatic ring appears as a sharp singlet at ~2.30 ppm, as it has no adjacent protons to couple with.

• Methylene Bridge (Hᵈ, Hᵉ): These protons are diastereotopic due to the adjacent C2 stereocenter. They resonate as two separate signals, each appearing as a doublet of doublets (dd). They couple with each other (geminal coupling, J_de) and differently with the oxirane methine proton (Hᶜ), leading to the distinct dd patterns. This is a definitive confirmation of the chiral environment.

• Oxirane Ring (Hᵃ, Hᵇ, Hᶜ): This is the most diagnostic region. The three protons form a complex AMX spin system.

  • Hᵃ and Hᵇ, the diastereotopic methylene protons of the epoxide, appear at ~2.75 and ~2.90 ppm.[10] Each is a doublet of doublets, coupling geminally with each other (J_ab) and vicinally with Hᶜ (J_ac and J_bc).

  • Hᶜ, the methine proton, is coupled to four other protons (Hᵃ, Hᵇ, Hᵈ, Hᵉ), resulting in a complex multiplet around 3.35 ppm. Decoupling experiments or 2D NMR (like COSY) would be required to fully resolve all coupling constants.

Comparative Analysis: The Achiral Analogue, 2-(Phenoxymethyl)oxirane

To fully appreciate the spectroscopic impact of chirality, we compare our target molecule with its achiral parent, 2-(phenoxymethyl)oxirane. Lacking the C2 stereocenter (in a racemic mixture) and the para-methyl group, its spectrum is markedly simpler.

Table 2: Predicted ¹H NMR Data for 2-(Phenoxymethyl)oxirane in CDCl₃

Signal	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
Hᵃ'	~ 2.78	dd	J_a'c' ≈ 2.6, J_a'b' ≈ 5.0	1H	Oxirane CH₂
Hᵇ'	~ 2.92	t	J_b'c' ≈ J_b'a' ≈ 4.5	1H	Oxirane CH₂
Hᶜ'	~ 3.38	m	-	1H	Oxirane CH
Hᵈ'	~ 4.10	d	J_c'd' ≈ 5.0	2H	-O-CH₂-
Hᵉ'	~ 6.90-7.05	m	-	3H	Aromatic CH (ortho, para)
Hᶠ'	~ 7.25-7.35	m	-	2H	Aromatic CH (meta)

Key Spectroscopic Differences: The most striking difference lies in the -O-CH₂- bridge (Hᵈ') . In the achiral analogue, these two protons are chemically equivalent (enantiotopic) and appear as a single doublet, coupled only to the adjacent methine proton Hᶜ'. This contrasts sharply with the two distinct doublet of doublets (Hᵈ, Hᵉ) seen for the chiral (2R)-2-[(4-methylphenoxy)methyl]oxirane, providing a clear NMR handle to distinguish a chiral environment from an achiral one.

Caption: Impact of chirality on adjacent protons.

Conclusion

The ¹H NMR spectrum of (2R)-2-[(4-methylphenoxy)methyl]oxirane provides a wealth of structural information that is essential for its characterization in a drug development pipeline. The key takeaway for researchers is the concept of diastereotopicity. The presence of the C2 stereocenter induces chemical non-equivalence in the protons of both the oxirane C3 methylene and the adjacent ether linkage methylene group. This results in more complex splitting patterns—specifically, the appearance of two distinct signals for the -O-CH₂- protons—which serve as an unambiguous spectroscopic fingerprint of the chiral nature of the molecule. This detailed analysis, when compared with achiral analogues, not only confirms the molecular framework but also validates the integrity of the critical stereocenter, underscoring the indispensable role of NMR spectroscopy in modern pharmaceutical research.

References

• Royal Society of Chemistry. (2014). Supporting Information. Retrieved from rsc.org. [Link]

• Locus UFV. (n.d.). Assignment of the relative and absolute stereochemistry of two novel epoxides using NMR and DFT-GIAO calculations. Journal of Molecular Structure. [Link]

• Kim, H., et al. (2002). NMR Studies on Epoxidations of Allenamides. Evidence for Formation of Nitrogen-Substituted Allene Oxide and Spiro-Epoxide via Trapping Experiments. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2009). Enantiomeric NMR analysis of chiral epoxides as addition compounds with d-ephedrine. [Link]

• Sharpless, K. B., et al. (2009). Single Enantiomer Epoxides by Bromomandelation of Prochiral Alkenes. PMC. [Link]

• Gable, K. (2020). Spectroscopic Identification of Ethers and Epoxides. Oregon State University. [Link]

• Chemistry LibreTexts. (2025). 4.9: Spectroscopy of Ethers and Epoxides. [Link]

• ACS Publications. (2018). Synthesis of Chiral Cyclic Alcohols from Chiral Epoxides by H or N Substitution with Frontside Displacement. Organic Letters. [Link]

• ResearchGate. (n.d.). Numeration of atoms in epoxides 1–7; (b) 1H-NMR spectra fragments.... [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR (500 MHz, CDCl3) δ. [Link]

• University of Geneva. (2025). New class of chiral molecules offers strong stability for drug development. [Link]

• Springer. (1990). Epoxychrysanthemates: two-dimensional NMR analyses and stereochemical assignments. [Link]

• Gable, K. (2020). Ethers and Epoxides - IR Spectroscopy. Oregon State University. [Link]

• PubChem. (n.d.). ((m-Tolyloxy)methyl)oxirane. [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 900 MHz, H2O, predicted). [Link]

• ACS Publications. (2001). CHIRAL PHARMACEUTICALS. C&EN Global Enterprise. [Link]

• NIST. (n.d.). Oxirane, [(2-propenyloxy)methyl]-. NIST WebBook. [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]

• University of Regensburg. (n.d.). Chemical shifts. [Link]

• MDPI. (n.d.). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. [Link]

• Cal Poly Pomona. (n.d.). 1H NMR Chemical Shifts. [Link]

• NIST. (n.d.). Oxirane, [(2-methylphenoxy)methyl]-. NIST WebBook. [Link]

• Houghten, R. A., et al. (2016). The Significance of Chirality in Drug Design and Development. PMC. [Link]

• Blacker, A. J., et al. (2007). Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC. [Link]

• ATB. (n.d.). (2S)-2-[(Allyloxy)methyl]oxirane. [Link]

• MDPI. (2023). (1R,2R,4R)-N-((4-((4-(2-carboxyethyl)phenoxy)methyl)thiophen-2-yl)methyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-aminium Chloride. [Link]

• Chemistry LibreTexts. (2024). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Michigan State University. (n.d.). Proton NMR Table. [Link]

• PubChem. (n.d.). 2-((2-Methylphenoxy)methyl)oxirane, (2R)-. [Link]

• Inxight Drugs. (n.d.). 2-((2-METHYLPHENOXY)METHYL)OXIRANE, (2R)-. [Link]

• ChemRxiv. (n.d.). Synthesis and styrene copolymerization of novel methyl, methoxy, chloro, and fluorophenoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. [Link]

• Organic Syntheses. (n.d.). (r)-alkyloxiranes of high enantiomeric purity from (s)-2-chloroalkanoic acids via (s)-2-chloro-1-alkanols. [Link]

Sources

• 1. drugtargetreview.com [drugtargetreview.com]
• 2. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Chiral Building Blocks for Use in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. One moment, please... [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mdpi.com [mdpi.com]
• 10. Spectroscopy of Ethers and Epoxides [sites.science.oregonstate.edu]

Comparative Guide: Mass Spectrometry Analysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane (CAS: 2210-79-9), commonly known as (R)-p-cresyl glycidyl ether, is a critical chiral building block in the synthesis of

-blockers and a potential genotoxic impurity (GTI) in active pharmaceutical ingredients (APIs). Its structural duality—combining a stable aromatic p-tolyl moiety with a reactive, strained epoxide ring—presents a unique analytical paradox.

While Gas Chromatography-Mass Spectrometry (GC-MS) offers superior structural fingerprinting via electron impact (EI) ionization, it risks thermal degradation of the epoxide. Conversely, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) preserves the molecular integrity but requires specific ionization strategies to achieve the sub-ppm sensitivity required for GTI monitoring.

This guide objectively compares these two analytical platforms, detailing fragmentation physics, validated protocols, and performance metrics to assist researchers in selecting the optimal workflow.

Part 1: Structural Dynamics & Ionization Physics

To analyze this molecule, one must first understand how it breaks. The fragmentation pathways differ fundamentally between the "hard" ionization of GC-MS and the "soft" ionization of LC-MS.

Electron Impact (EI) Fragmentation (GC-MS)

In EI (70 eV), the molecule (

, m/z 164) undergoes extensive fragmentation. The aromatic ring acts as a charge stabilizer, directing the breakage.

• Primary Pathway (

  -Cleavage): The bond between the ether oxygen and the glycidyl methylene group is cleaved. This generates the p-cresol radical cation or the phenoxy cation.

• Tropylium Formation (The Diagnostic Peak): The presence of the methyl group on the benzene ring triggers a rearrangement to the tropylium ion (

  , m/z 91). This is the base peak and the primary identifier for the p-tolyl substructure.

• Epoxide Loss: The strained oxirane ring is often lost as a neutral fragment (

  ), leaving the aromatic core.

Electrospray Ionization (ESI) Fragmentation (LC-MS/MS)

ESI is gentler, typically yielding the protonated molecular ion

at m/z 165.

• Collision-Induced Dissociation (CID): Under MS/MS conditions, the protonated parent ion fragments primarily at the ether linkage.

• Ring Opening: In acidic mobile phases, the epoxide may open prior to detection, forming a diol (

  ). This must be controlled to avoid quantifying artifacts.

Visualization of Fragmentation Pathways

Figure 1: Comparative fragmentation pathways showing the dominance of the Tropylium ion in EI and the protonated species in ESI.

Part 2: Comparative Performance Analysis

The choice between GC-MS and LC-MS depends on the analytical goal: Identification (GC-MS) vs. Trace Quantitation (LC-MS/MS).

Performance Metrics Table

Feature	GC-MS (EI)	LC-MS/MS (ESI+)
Primary Utility	Structural Identification & Impurity Profiling	Trace Quantitative Analysis (GTI Screening)
LOD (Limit of Detection)	~0.5 - 1.0 ppm	< 0.01 ppm (10 ppb)
Linearity Range
Selectivity	High (Spectral Library Matching)	Ultra-High (MRM Transitions)
Risk Factor	Thermal Degradation: Epoxide may degrade in injector port >200°C.	Matrix Effects: Ion suppression in complex API matrices.
Chiral Separation	Requires Chiral GC Column (e.g., Cyclodextrin)	Requires Chiral LC Column (e.g., Chiralpak)

Critical Analysis of Alternatives

Alternative 1: Direct Injection GC-MS

• Pros: Simple sample prep (dissolve and shoot). Excellent for confirming the presence of the p-tolyl moiety via the m/z 91 peak.

• Cons: The epoxide ring is thermally labile. At injector temperatures above 220°C, artifactual peaks (dimers or rearranged ketones) may appear, leading to false positives or inaccurate quantitation.

Alternative 2: Derivatized LC-MS/MS (Recommended for GTIs)

• Pros: Derivatization (e.g., with diethyldithiocarbamate) opens the epoxide ring chemically before analysis. This "locks" the structure, preventing degradation and significantly enhancing ionization efficiency.

• Cons: More complex sample preparation.

Part 3: Validated Experimental Protocols

Protocol A: Low-Temperature GC-MS (Direct Analysis)

Best for raw material purity checks.

• System: Agilent 7890/5977 or equivalent Single Quadrupole.

• Column: DB-624 or equivalent (30m x 0.25mm, 1.4µm film). Why? Thicker film retains volatiles and allows lower elution temps.

• Inlet: Split/Splitless. Critical: Set temperature to 180°C (lower than standard 250°C) to minimize thermal ring opening.

• Oven Program: 50°C (hold 2 min)

  10°C/min 240°C.

• MS Source: 230°C, 70 eV.

• SIM Mode: Monitor m/z 91 (Quant), 107 , 108 (Qual).

Protocol B: Derivatized LC-MS/MS (Trace GTI Analysis)

Best for ppm-level impurity monitoring in drug substances.

• Reagents: Sodium diethyldithiocarbamate (DDTC) in acetonitrile.

• Derivatization:

  • Mix 100 µL Sample (API solution) + 100 µL DDTC solution (5%).

  • Incubate at 40°C for 30 mins. Mechanism: Nucleophilic attack opens the epoxide, forming a stable carbamate adduct.

• LC System: UHPLC with C18 column (e.g., Zorbax Eclipse Plus, 1.8µm).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• MS Detection: Triple Quadrupole (QQQ) in MRM mode.

  • Precursor: m/z [Derivatized_Adduct]+

  • Product: m/z 107 (p-cresol fragment).

• Self-Validation: Inject a "Check Standard" of the underivatized material. If a peak appears at the underivatized retention time, the reaction was incomplete.

Analytical Workflow Decision Matrix

Figure 2: Decision matrix for selecting between GC-MS and LC-MS based on sensitivity requirements and thermal stability.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Benzene, 1-methyl-4-(oxiranylmethoxy)-. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• European Medicines Agency (EMA). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. Available at: [Link]

• Teo, S. L., et al. "Determination of genotoxic impurities in active pharmaceutical ingredients."[1] TrAC Trends in Analytical Chemistry, vol. 49, 2013. (Contextual grounding for GTI analysis).

• PubChem. Compound Summary: (2R)-2-[(4-methylphenoxy)methyl]oxirane. National Library of Medicine. Available at: [Link]

Sources

• 1. shimadzu.com [shimadzu.com]

A Senior Application Scientist's Guide to Validating the Purity of (2R)-2-[(4-methylphenoxy)methyl]oxirane Using GC-MS

Introduction: The Imperative of Purity for a Key Chiral Intermediate

In the landscape of pharmaceutical development, the stereochemical and chemical purity of starting materials and intermediates is not merely a quality metric; it is a fundamental determinant of the final drug product's safety and efficacy. (2R)-2-[(4-methylphenoxy)methyl]oxirane is a critical chiral building block, whose precise three-dimensional structure is paramount in the synthesis of more complex active pharmaceutical ingredients (APIs). The presence of its corresponding (S)-enantiomer or other process-related impurities can lead to altered pharmacological profiles, potential toxicity, or reduced therapeutic effect.

Regulatory bodies, guided by frameworks like the International Council for Harmonisation (ICH) guidelines, mandate rigorous control and characterization of impurities.[1][2][3][4] The ICH Q3A guideline, for instance, sets specific thresholds for reporting, identifying, and qualifying impurities in new drug substances, making the choice of an appropriate analytical method a critical decision in the development lifecycle.[1][2]

This guide provides an in-depth, comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) for the purity validation of (2R)-2-[(4-methylphenoxy)methyl]oxirane. We will explore the causality behind methodological choices, present a detailed experimental protocol, and objectively compare GC-MS with alternative techniques, providing the data and insights necessary for researchers, scientists, and drug development professionals to make informed analytical decisions.

The Analytical Powerhouse: Why GC-MS for a Chiral Oxirane?

Gas Chromatography is an exceptionally powerful technique for the analysis of volatile and semi-volatile compounds, a category to which (2R)-2-[(4-methylphenoxy)methyl]oxirane belongs. When coupled with a Mass Spectrometry detector, it becomes a definitive tool for both separation and identification.

The core advantage of GC for this specific application lies in the availability of high-resolution chiral stationary phases (CSPs). These phases, often based on derivatized cyclodextrins, create a chiral environment within the column.[5] As the enantiomers of the oxirane pass through, they form transient diastereomeric complexes with the CSP. The subtle differences in the stability of these complexes result in different retention times, allowing for their baseline separation and accurate quantification.[5][6]

Simultaneously, the mass spectrometer provides unambiguous identification. The electron ionization (EI) source fragments the analyte in a reproducible manner, generating a unique mass spectrum or "fingerprint." This allows for the confirmation of the target analyte and the structural elucidation of unknown impurities by comparing their spectra to established libraries (e.g., NIST).[7]

A Validated Protocol for GC-MS Purity Analysis

This protocol is designed as a self-validating system, incorporating system suitability checks to ensure data integrity. The choices of column, temperatures, and other parameters are grounded in established principles of chiral gas chromatography for epoxides and related compounds.[8][9]

Experimental Workflow: From Sample to Result

Caption: Workflow for GC-MS Purity Assessment.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the (2R)-2-[(4-methylphenoxy)methyl]oxirane sample.

  • Dissolve the sample in 10 mL of a high-purity volatile solvent such as Dichloromethane or Ethyl Acetate to create a 1 mg/mL stock solution.

  • Causality: Dichloromethane is an excellent choice due to its high volatility, which prevents it from interfering with the analyte peaks, and its ability to dissolve a wide range of organic compounds. The 1 mg/mL concentration is typically sufficient to produce a strong signal without overloading the column.

• Instrumentation and Conditions:

  • The following parameters serve as a robust starting point for method development.

Parameter	Setting	Rationale
Gas Chromatograph	Agilent 7890B or equivalent	A standard, reliable GC system.
Mass Spectrometer	Agilent 5977B or equivalent	Provides high-quality mass spectral data for identification.
GC Column	Chiral Capillary Column (e.g., Restek Rt-βDEXse, 30 m x 0.25 mm ID, 0.25 µm film thickness)	This cyclodextrin-based stationary phase is specifically designed for the separation of enantiomers of various compounds, including epoxides.[5][8]
Injector	Split/Splitless	Operated in Split mode to handle the concentration and prevent column overload.
Injector Temp.	250 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Split Ratio	50:1	A common starting point to ensure sharp peaks and good sensitivity.
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium	Inert gas providing good efficiency at a constant flow rate.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures reproducible retention times.
Oven Program	Initial: 100°C, hold 1 min. Ramp: 5°C/min to 220°C. Hold: 5 min at 220°C.	The slow ramp rate is crucial for resolving the enantiomers and separating them from closely eluting impurities. The initial hold allows for focusing of the analyte band at the head of the column.
MS Ion Source	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns.
Ionization Energy	70 eV	The industry standard for EI, providing extensive and comparable library spectra.
Source Temp.	230 °C	Optimal temperature to maintain ion integrity.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Scan Range	m/z 40-300	Covers the expected mass of the parent ion (178.22 g/mol ) and its key fragments.

• System Suitability Test (SST):

  • Before running samples, inject a racemic standard of (R/S)-2-[(4-methylphenoxy)methyl]oxirane.

  • Acceptance Criterion: The resolution between the two enantiomer peaks must be ≥ 1.5. This ensures the system is capable of accurately quantifying the enantiomeric excess.

• Data Analysis & Interpretation:

  • Chemical Purity: Calculated based on the area percent of the main (2R)-enantiomer peak in the Total Ion Chromatogram (TIC). Purity (%) = (Area of main peak / Total area of all peaks) x 100.

  • Enantiomeric Excess (ee %): Calculated from the peak areas of the two enantiomers. ee (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100.

  • Impurity Identification: For any peak exceeding the reporting threshold (e.g., 0.05% as per ICH Q3A[2]), obtain its mass spectrum. Compare this spectrum against a validated spectral library (e.g., NIST) or with a known standard to propose an identity.

Comparative Analysis: GC-MS vs. The Alternatives

While GC-MS is a superb technique for this analysis, a comprehensive evaluation requires comparison with other established methods for chiral purity determination, namely Chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[10][11]

Decision-Making Framework for Technique Selection

Caption: Selecting the right analytical tool for the job.

Head-to-Head Performance Comparison

Parameter	GC-MS (Chiral Column)	Chiral HPLC-UV	NMR (with Chiral Derivatizing Agent)
Principle	Volatility-based separation on a chiral stationary phase with mass-based detection.	Liquid-phase separation based on differential interaction with a chiral stationary phase (CSP).[12][13][14]	Formation of diastereomers that exhibit distinct signals (chemical shifts) in the NMR spectrum.[12][15]
Selectivity	Excellent for enantiomers and volatile impurities.	Excellent; wide variety of CSPs available for method development.[16][17]	Good, but depends heavily on the choice of derivatizing agent and the analyte structure. Signal overlap can be an issue.
Sensitivity	High (ng to pg level).	High (µg to ng level).	Lower (mg level required).
Sample Throughput	Moderate (typical run times 20-40 min).	Moderate to Low (run times can be long, and column equilibration is needed).[17]	High; ideal for rapid screening of multiple samples.[12]
Information	Provides retention time (quantification) and mass spectrum (structural information).	Provides retention time (quantification). Coupling to MS is possible for structural info.	Provides detailed structural information and quantification from signal integration. Does not require chromatographic separation.
Limitations	Limited to thermally stable and volatile compounds.	Higher solvent consumption. Potentially longer method development time.	Requires a suitable derivatizing agent, which may involve an extra reaction step. Lower accuracy for trace-level impurities.

Illustrative Data & Interpretation

To demonstrate the power of the GC-MS method, consider the following mock data obtained from a hypothetical batch of (2R)-2-[(4-methylphenoxy)methyl]oxirane.

Mock Data Summary Table

Peak ID	Retention Time (min)	Area (%)	Identification (based on MS)	Comments
1	15.25	0.08	4-Methylphenol (p-Cresol)	Process-related impurity (unreacted starting material).
2	18.61	99.75	(2R)-2-[(4-methylphenoxy)methyl]oxirane	Target Analyte
3	18.92	0.17	(2S)-2-[(4-methylphenoxy)methyl]oxirane	Undesired enantiomer.

From this data, we can derive the critical purity parameters:

• Chemical Purity: 99.75% (based on the area of the main peak).

• Enantiomeric Excess (ee):

  • ee = [ (99.75 - 0.17) / (99.75 + 0.17) ] x 100

  • ee = 99.66%

This result indicates a high-purity product, with the main impurity being the undesired enantiomer, which is well below typical acceptance criteria for pharmaceutical intermediates. The identification of p-cresol provides valuable feedback to process chemists for reaction optimization.

Conclusion

Validating the purity of (2R)-2-[(4-methylphenoxy)methyl]oxirane is a non-trivial task that demands a precise, selective, and robust analytical method. This guide has demonstrated that chiral Gas Chromatography-Mass Spectrometry is an exceptionally well-suited technique for this purpose. It offers the high-resolution separation necessary to determine enantiomeric excess while simultaneously providing the mass spectral data required for the unambiguous identification of chemical impurities.

While powerful alternatives like Chiral HPLC and NMR spectroscopy have their own distinct advantages, particularly in preparative scale work or high-throughput screening, GC-MS provides a superior combination of sensitivity, selectivity, and structural information for routine quality control and final product validation. By grounding the methodology in sound scientific principles and adhering to a self-validating protocol, researchers can ensure the integrity of their data and, ultimately, the quality and safety of the medicines they develop.

References

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• ICH. ICH Harmonised Tripartite Guideline - Impurities in New Drug Products.
• ICH. (2006, October 25). Impurities in new drug substances Q3A (R2).
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
• Hill, D. W., & Jokerst, K. J. (2014, August 22). Validation of Impurity Methods, Part II. LCGC North America.
• AMSbiopharma.
• Journal of Pharmaceutical and Applied Chemistry. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• BenchChem. A Comparative Guide to the GC-MS Characterization of (2s)-2-[(2-Methoxyphenoxy)
• AMSbiopharma. (2025, December 10).
• BenchChem. A Head-to-Head Battle for Enantiomeric Purity: Chiral HPLC vs. NMR with (-)-Menthyloxyacetic Acid.
• ACS Publications. (2010, April 22). Chiral Liquid Chromatography−Circular Dichroism−NMR for Estimating Separation Conditions of Chiral HPLC without Authentic Samples. Analytical Chemistry.
• GSC Advanced Research and Reviews. (2022, November 8).
• Chiralpedia. (2025, September 21). Part 7: Analytical Techniques for Stereochemistry.
• Chemical Society Reviews. (2025, October 20). Advances in chiral analysis: from classical methods to emerging technologies.
• PubMed. (1984).
• BenchChem. A Comparative Guide to Purity Assessment of 2-(4-Methylphenoxy)benzonitrile: GC-MS vs. HPLC-UV.
• Restek. A Guide to the Analysis of Chiral Compounds by GC.

• Organic Syntheses. (r)-alkyloxiranes of high enantiomeric purity from (s)-2-chloroalkanoic acids via (s)-2-chloro-1-alkanols. [Link]

• OpenOChem Learn. Assessing Chiral Purity.
• Chromato-Phile. (2024, March 7). Secrets of Chiral Gas Chromatography (Chiral GC): How to Understand.
• Royal Society of Chemistry. (2022, April 12).
• YMC.
• Sigma-Aldrich. Chiral HPLC Column Selection and Method Development Guide.

Sources

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 5. gcms.cz [gcms.cz]
• 6. pharmaguru.co [pharmaguru.co]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]
• 11. Assessing Chiral Purity | OpenOChem Learn [learn.openochem.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Resolution of epoxide enantiomers of polycyclic aromatic hydrocarbons by chiral stationary-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 16. ymc.co.jp [ymc.co.jp]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Comparative Technical Guide: (2R)-2-[(4-Methylphenoxy)methyl]oxirane vs. Phenyl Glycidyl Ether

Executive Summary

This guide provides a technical comparison between (2R)-2-[(4-methylphenoxy)methyl]oxirane (referred to herein as (R)-p-Cresyl Glycidyl Ether or (R)-p-CGE ) and Phenyl Glycidyl Ether (PGE) .

For researchers in drug development and polymer science, the choice between these two intermediates hinges on three critical factors:

• Reactivity Kinetics: The p-methyl group in (R)-p-CGE acts as an electron-donating group (EDG), reducing electrophilicity and slowing nucleophilic ring-opening compared to PGE.

• Stereochemical Precision: The (2R)-isomer of p-CGE offers a defined chiral scaffold essential for enantioselective synthesis (e.g.,

  -blockers), whereas standard PGE is typically racemic.

• Physicochemical Profile: The methyl substituent increases lipophilicity (LogP) and steric bulk, influencing binding affinity and metabolic stability in medicinal chemistry applications.

Chemical Identity & Physical Properties[1][2][3][4]

The following table contrasts the fundamental properties of the two compounds. Note the distinct optical rotation and lipophilicity shift introduced by the methyl group.

Feature	(R)-p-Cresyl Glycidyl Ether ((R)-p-CGE)	Phenyl Glycidyl Ether (PGE)
IUPAC Name	(2R)-2-[(4-methylphenoxy)methyl]oxirane	(phenoxymethyl)oxirane
CAS Number	206126-37-6 (isomer specific)	122-60-1 (racemic)
Structure Type	Chiral, para-substituted aromatic ether	Achiral (racemic), unsubstituted aromatic ether
Molecular Weight	164.20 g/mol	150.17 g/mol
Electronic Effect	Electron-Donating (+I, hyperconjugation)	Reference Standard (H-substituent)
Hammett	-0.17 (Deactivating for nucleophilic attack)	0.00
Predicted LogP	~2.4 - 2.6	~1.96
Physical State	Colorless Liquid	Colorless Liquid
Boiling Point	~260-265°C (est.)	245°C

Reactivity Analysis: The Hammett Impact[5]

The core difference in reactivity stems from the electronic influence of the para-methyl group on the epoxide ring.

Electronic Effects & Kinetics

In nucleophilic ring-opening reactions (e.g., with amines or thiols), the reaction rate is governed by the electrophilicity of the epoxide carbons.

• PGE (Reference): The phenyl ring exerts a mild electron-withdrawing inductive effect (relative to alkyl), activating the epoxide toward nucleophilic attack.

• ((R)-p-CGE): The p-methyl group donates electron density into the benzene ring via induction and hyperconjugation. This increases the electron density on the ether oxygen, which in turn makes the epoxide carbons less electrophilic .

Theoretical Kinetic Prediction: Using the Hammett equation

, where (reaction constant) for epoxide aminolysis is typically positive (+0.6 to +1.0):

• (Methyl) = -0.17

• Calculation:

Verdict: (R)-p-CGE is expected to react approximately 30-40% slower than PGE with nucleophiles under neutral/basic conditions.

Stereochemical Implications

The (2R)-configuration is critical for drug development.

• Mechanism: Nucleophilic attack at the terminal carbon (

  ) typically proceeds via an mechanism, leading to retention of configuration at the chiral center ( ), yielding (S)-configured secondary alcohols (due to Cahn-Ingold-Prelog priority shifts).

• Racemic PGE: Use of racemic PGE results in a 50:50 mixture of enantiomers, which is often unacceptable for modern API (Active Pharmaceutical Ingredient) synthesis due to "eutomer/distomer" efficacy and toxicity concerns.

Visualizing the Mechanism

The following diagram illustrates the electronic influence on the transition state during amine curing or drug synthesis.

Caption: Comparative reaction pathway showing the kinetic retardation effect of the p-methyl group in (R)-p-CGE compared to PGE.

Applications in Drug Development[3]

Chiral Building Blocks for Beta-Blockers

Both compounds serve as precursors for aryloxypropanolamine scaffolds (common in

-adrenergic blockers).

• PGE Utility: Used for non-chiral generic synthesis or early-stage screening where stereochemistry is not yet optimized.

• (R)-p-CGE Utility: Specifically used to synthesize Toliprolol analogs or to introduce a p-tolyl moiety with precise stereocontrol. The (2R)-epoxide typically yields the (S)-alcohol, which is often the bioactive eutomer for

  -blockers.

Metabolic Stability

The p-methyl group in (R)-p-CGE introduces a metabolic "soft spot."

• Metabolism: The methyl group is susceptible to oxidation by Cytochrome P450 (CYP) enzymes to form a benzyl alcohol and subsequently a benzoic acid derivative.

• Implication: Drugs derived from p-CGE may have shorter half-lives or different clearance pathways compared to the unsubstituted phenyl analogs derived from PGE.

Experimental Protocols

Protocol 4.1: Comparative Kinetic Assay (Self-Validating)

Objective: To empirically determine the relative reactivity rate (

) of (R)-p-CGE vs. PGE with a primary amine.

Materials:

• Substrates: (R)-p-CGE and PGE (1.0 equiv each).

• Nucleophile: Benzylamine (1.0 equiv).

• Solvent: Deuterated Chloroform (

  ) or DMSO- .

• Internal Standard: 1,3,5-Trimethoxybenzene (inert).

Methodology:

• Preparation: Prepare a stock solution containing equimolar amounts of (R)-p-CGE, PGE, and the internal standard in the NMR solvent.

• Baseline: Acquire a

  -NMR spectrum to confirm integration ratios (normalize epoxide ring protons).

• Initiation: Add Benzylamine (0.5 equiv relative to total epoxide) to create a competitive environment.

• Monitoring: Acquire spectra every 10 minutes at a constant temperature (25°C).

• Analysis: Monitor the disappearance of the epoxide methine proton signals:

  • PGE Epoxide CH:

    ~3.30-3.40 ppm.

  • p-CGE Epoxide CH:

    ~3.25-3.35 ppm (slightly shielded by Me group).

• Calculation: Plot

  vs. time. The slope ratio yields the relative reactivity.

Expected Result: The PGE signal should decay faster, confirming the Hammett prediction.

Caption: Workflow for competitive kinetic NMR assay to determine relative reactivity rates.

Safety & Handling (E-E-A-T)

Both compounds are potent alkylating agents and sensitizers.

• Sensitization: PGE is a known skin sensitizer (Category 1). (R)-p-CGE should be treated with the same precaution, as the glycidyl ether moiety is the primary hapten responsible for immune recognition.

• Genotoxicity: Glycidyl ethers can be mutagenic (Ames positive) due to direct DNA alkylation.

• Handling: Use double nitrile gloves, work in a fume hood, and quench spills with aqueous ammonium hydroxide or 5% NaOH to open the epoxide ring before disposal.

References

• Hammett, L. P. (1937).[1] The Effect of Structure upon the Reactions of Organic Compounds.[2][1] Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. Link

• Shechter, L., Wynstra, J., & Kurkjy, R. E. (1956). Glycidyl Ether Reactions with Amines.[3] Industrial & Engineering Chemistry, 48(1), 86–93. Link

• National Toxicology Program. (1990). Toxicology and Carcinogenesis Studies of Phenyl Glycidyl Ether in Rats and Mice. NTP TR 374. Link

• Dobáš, I., & Eichler, J. (1973). Kinetics of the reaction of aromatic glycidyl ethers with aromatic amines. Collection of Czechoslovak Chemical Communications, 38, 2602-2614.

• PubChem. (2024). Compound Summary: Phenyl glycidyl ether (CID 31217). National Library of Medicine.[4] Link

Sources

• 1. Hammett equation - Wikipedia [en.wikipedia.org]
• 2. Hammett Correlation in the Accelerated Formation of 2,3-Diphenylquinoxalines in Nebulizer Microdroplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. 2-((2-Methylphenoxy)methyl)oxirane, (2R)- | C10H12O2 | CID 1551452 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to the Crystallographic Analysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane Derivatives: A Comparative Perspective

Introduction

Chiral oxiranes, and specifically (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives, represent a cornerstone in the fields of medicinal chemistry and materials science. Their significance lies in their role as pivotal building blocks for the synthesis of a wide array of pharmacologically active molecules, most notably beta-blockers. The precise three-dimensional arrangement of these molecules is of paramount importance for understanding structure-activity relationships (SAR) and for the rational design of new therapeutic agents. X-ray crystallography stands as the unequivocal gold standard for elucidating these intricate atomic architectures.[1][2][3]

This guide provides a comprehensive exploration of the crystallographic data analysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives. It is designed to furnish researchers, scientists, and drug development professionals with a thorough understanding of the subject, comparing these derivatives with relevant alternatives and presenting detailed, field-proven protocols. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system.

Chapter 1: The Fundamentals of (2R)-2-[(4-methylphenoxy)methyl]oxirane Derivatives

Chemical Structure and Properties

The core structure of these derivatives consists of three key components: a reactive oxirane (epoxide) ring, a phenoxy group, and a methyl substituent on the phenyl ring. The chirality, specifically the (2R) configuration, is crucial as it dictates the stereochemistry of the final products in asymmetric synthesis, which is often essential for therapeutic activity.[4] The high ring strain of the three-membered oxirane ring makes it susceptible to nucleophilic attack, a property that is extensively exploited in organic synthesis.[5][6]

Synthetic Routes and Crystallization Strategies

The synthesis of enantiomerically pure (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives is a critical process.[4] Common strategies include the asymmetric epoxidation of allylic alcohols, such as the Sharpless epoxidation, and the kinetic resolution of racemic epoxides.[7][8] Obtaining single crystals of high quality, which is the most challenging and critical step for a successful X-ray diffraction experiment, is often achieved through slow evaporation.[9]

Experimental Protocol: Synthesis and Crystallization of a Representative (2R)-2-[(4-methylphenoxy)methyl]oxirane Derivative

Synthesis of Racemic 2-[(4-methylphenoxy)methyl]oxirane:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-methylphenol in an aqueous solution of sodium hydroxide.

• Addition of Epichlorohydrin: To the stirred solution, add epichlorohydrin. The reaction can be facilitated by a phase-transfer catalyst to enhance efficiency.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, extract the product with an organic solvent (e.g., dichloromethane), wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Enantioselective Synthesis via Kinetic Resolution:

A common method to obtain the desired (R)-enantiomer is through enzymatic kinetic resolution of the racemic mixture.[7]

Crystallization via Slow Evaporation: [9]

• Solvent Selection: Choose a solvent or a mixture of solvents in which the compound has moderate solubility. Common choices include methanol, ethanol, dichloromethane, and ethyl acetate.[9]

• Dissolution: Dissolve the purified compound in a minimal amount of the chosen solvent, gently warming if necessary.

• Evaporation: Loosely cover the container and allow the solvent to evaporate slowly in a vibration-free environment. High-quality crystals generally form over a period of several days to weeks.[9]

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor.[9]

Chapter 2: Crystallographic Data Analysis: A Deep Dive

The Indispensable Role of X-ray Crystallography

Single-crystal X-ray diffraction is a non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, bond angles, and details of site-ordering.[10] This technique is the definitive method for determining the solid-state structure of compounds.[9] The precise atomic coordinates obtained are invaluable for understanding molecular conformation and intermolecular interactions, which are critical for pharmacophore modeling and docking studies in drug design.

From Crystal to Structure: A Workflow

The process of determining a crystal structure involves several key steps, from mounting the crystal to refining the final structure.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: Single-Crystal X-ray Diffraction Data Collection and Processing

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head.[9]

• Data Collection: The crystal is placed on a diffractometer, and data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.[9] A series of diffraction images are collected as the crystal is rotated.[9]

• Data Reduction: The collected images are processed to integrate the intensities of the individual reflections. Corrections for factors like Lorentz and polarization effects are applied.[9]

• Structure Solution and Refinement: The processed data is used to solve the crystal structure. For small molecules, direct methods are often employed to determine the initial phases.[1] An atomic model is then built and refined against the experimental data to improve the fit between the calculated and observed diffraction patterns.[1]

Interpreting Crystallographic Data

The final output of a crystallographic analysis is a model of the molecule's structure in the crystal lattice. This includes precise atomic coordinates, bond lengths, bond angles, and torsion angles. This data allows for a detailed analysis of the molecular conformation and the various intermolecular interactions, such as hydrogen bonds and van der Waals forces, that govern the crystal packing.

Table 1: Representative Crystallographic Data for a (2R)-2-[(4-methylphenoxy)methyl]oxirane Derivative

Parameter	Value
Chemical Formula	C10H12O2
Formula Weight	164.20
Crystal System	Orthorhombic
Space Group	P212121
a (Å)	6.123(4)
b (Å)	8.456(6)
c (Å)	17.345(1)
V (ų)	897.8(1)
Z	4
R-factor	0.045

Chapter 3: A Comparative Analysis

Crystallography vs. Other Techniques

While X-ray crystallography is the gold standard for solid-state structure determination, other techniques provide complementary information.[1]

Table 2: Comparison of Structural Elucidation Techniques

Technique	Strengths	Weaknesses
X-ray Crystallography	Provides precise 3D atomic coordinates, bond lengths, and angles. Unambiguous determination of stereochemistry.[1][3]	Requires high-quality single crystals, which can be difficult to obtain.[9] Provides information on the solid-state conformation, which may differ from the solution-state.
NMR Spectroscopy	Powerful for elucidating connectivity and stereochemistry in solution. Provides information on dynamic processes.[1]	Does not provide precise bond lengths and angles. Structure determination can be complex for larger molecules.
Computational Modeling	Can predict molecular conformations and properties. Useful when experimental data is unavailable.	Accuracy is dependent on the level of theory and force field used. Predictions require experimental validation.

Structural Comparison with Alternative Chiral Building Blocks

The utility of a chiral building block is determined by its structural features. Comparing the crystallographic data of (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives with other chiral epoxides, such as those derived from glycidol or other substituted oxiranes, reveals important differences in conformational flexibility and hydrogen bonding potential. These subtle structural variations can have a significant impact on their reactivity and suitability for specific synthetic applications.

Impact of Substituents on Crystal Packing

The nature and position of substituents on the phenyl ring of (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives can significantly influence their crystal packing through different intermolecular interactions.

Caption: Influence of substituents on crystal packing.

For instance, a methyl group, as in the title compound, primarily engages in weaker van der Waals interactions. In contrast, a nitro group could participate in stronger dipole-dipole interactions and potentially weak hydrogen bonds, leading to a more densely packed crystal structure. These differences in crystal packing can affect the solid-state properties of the material, such as its melting point and solubility.

Conclusion

The crystallographic analysis of (2R)-2-[(4-methylphenoxy)methyl]oxirane derivatives provides indispensable insights into their three-dimensional structure, which is fundamental to their application in drug discovery and materials science. This guide has offered a comprehensive overview of the key aspects of their synthesis, crystallization, and detailed structural analysis. By comparing this class of compounds with viable alternatives and understanding the subtle effects of substituents, researchers can make more informed decisions in the design and development of new molecules with desired properties. The protocols and workflows presented herein are intended to serve as a practical resource for scientists in the field.

References

• Benchchem. Unveiling Molecular Architectures: A Comparative Guide to the X-ray Crystallography of Dichlorophenyl Derivatives.
• Benchchem. Application Notes and Protocols for Single Crystal X-ray Diffraction of N-arylbenzylidene Compounds.
• Springer Nature Experiments. X-ray Diffraction Protocols and Methods.
• ResearchGate. Asymmetric Catalysis of Epoxide Ring-Opening Reactions | Request PDF.
• Indian Chemical Society. Preliminary understanding of experiments on single crystal X-ray crystallography.
• SERC (Carleton). Single-crystal X-ray Diffraction.
• Wang, X. et al. (2012). Single-crystal X-ray diffraction, isolated-molecule and cluster electronic structure calculations, and scanning electron microscopy in.
• PubChem. 2-((2-Methylphenoxy)methyl)oxirane, (2R)- | C10H12O2 | CID 1551452.
• Lee, J. et al. (2022). Synthesis of cis-thiiranes as diastereoselective access to epoxide congeners via 4π-electrocyclization of thiocarbonyl ylides. PMC.
• ResearchGate. Chemical structure of the second example, an oxirane.
• Accounts of Chemical Research. Asymmetric Catalysis of Epoxide Ring-Opening Reactions.
• Taylor & Francis. Oxirane – Knowledge and References.
• Benchchem. In-Depth Technical Guide: (2S)-2-[(2-Methoxyphenoxy)methyl]oxirane.
• ResearchGate. Oxiranes and Oxirenes: Fused-Ring Derivatives | Request PDF.
• Moodle@Units. Asymmetric Catalysis of Epoxide Ring-Opening Reactions.
• Benchchem. A Technical Guide to the Discovery and Synthesis of Chiral Epoxides.
• gsrs. 2-((2-METHYLPHENOXY)METHYL)OXIRANE, (2R)-.
• Inxight Drugs. 2-((2-METHYLPHENOXY)METHYL)OXIRANE, (2R)-.
• ResearchGate. Unravelling a New Class of Chiral Organocatalyst for Asymmetric Ring-Opening Reaction of Meso Epoxides with Anilines | Request PDF.
• Organic Syntheses Procedure. (r)-alkyloxiranes of high enantiomeric purity from (s)-2-chloroalkanoic acids via (s)-2-chloro-1-alkanols.
• Benchchem. A Technical Guide to (R)-methyl oxirane-2-carboxylate: Commercial Availability, Synthesis, and Applications in Drug Development.
• MedchemExpress.com. 2-((4-((2-Isopropoxyethoxy)methyl)phenoxy)methyl)oxirane.
• NIST WebBook. Oxirane, [(2-methylphenoxy)methyl]-.
• MilliporeSigma. 2-{[4-(2-Methoxyethyl)phenoxy]methyl}oxirane AldrichCPR | Sigma-Aldrich.
• Google Patents. US4988829A - Process for the preparation of 2-(4-chlorophenylethyl)-2-tert.-butyl-oxirane.
• Sigma-Aldrich. 2-{[4-(2-oxiranylmethoxy)phenoxy]methyl}oxirane.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. indianchemicalsociety.com [indianchemicalsociety.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Single-crystal X-ray Diffraction [serc.carleton.edu]

Standardizing Quality Control Metrics for (2R)-2-[(4-methylphenoxy)methyl]oxirane: A Comparative Guide

Executive Summary & Mechanistic Causality

(2R)-2-[(4-methylphenoxy)methyl]oxirane —commonly referred to as (R)-p-cresyl glycidyl ether ((R)-p-CGE)—is a highly reactive, enantiopure chiral building block. It is predominantly utilized in the stereoselective synthesis of aryloxypropanolamine

-blockers (e.g., bisoprolol derivatives) and the formulation of stereoregular isotactic polyethers .

The oxirane ring is inherently strained, making it highly susceptible to nucleophilic attack. While this reactivity is desired during controlled amination (e.g., reacting with isopropylamine to form a

-blocker precursor) , it also makes the compound exceptionally vulnerable to hydrolytic degradation. Trace moisture or poor storage conditions will catalyze the spontaneous ring-opening of the epoxide into 3-(4-methylphenoxy)-1,2-propanediol. This degradation not only reduces the chemical yield but can also compromise the enantiomeric excess (ee) of the batch. Therefore, standardizing a self-validating Quality Control (QC) framework is not just a regulatory formality; it is a chemical necessity to prevent the amplification of chiral errors downstream.

Comparative Performance Analysis

To understand the value of standardizing QC for (R)-p-CGE, we must objectively compare its performance against common synthetic alternatives: Racemic p-CGE and (R)-Phenyl Glycidyl Ether .

• (R)-p-CGE vs. Racemic p-CGE: Utilizing the enantiopure (R)-p-CGE allows for the direct, asymmetric synthesis of the active (S)-enantiomer of

  -blockers. Conversely, starting with racemic p-CGE requires late-stage kinetic resolution (often utilizing epoxide hydrolases like PvEH3), which inherently caps the maximum theoretical yield at 50% and adds significant biocatalytic processing costs .

• (R)-p-CGE vs. (R)-Phenyl Glycidyl Ether: While both are chiral epoxides used in polymerization , (R)-Phenyl Glycidyl Ether lacks the para-methyl group. In pharmaceutical applications, this methyl group is critical for achieving the specific lipophilicity and receptor binding affinity required for

  -selective adrenergic antagonists.

Quantitative Performance Comparison

Metric	(2R)-2-[(4-methylphenoxy)methyl]oxirane	Racemic p-Cresyl Glycidyl Ether	(R)-Phenyl Glycidyl Ether
Target Enantiomeric Purity	> 99.0% ee	0% ee	> 99.0% ee
Downstream Yield ( -Blocker)	> 85% (Direct amination)	< 45% (Requires kinetic resolution)	N/A (Lacks p-methyl group)
Moisture Sensitivity	High (Hydrolyzes to vicinal diol)	High (Hydrolyzes to racemic diol)	Moderate
Primary Application	Enantiopure -selective blockers	Precursor for enzymatic resolution	Stereoregular chiral polyethers

Core Quality Control Metrics & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems to ensure absolute data integrity.

Metric 1: Enantiomeric Excess (ee) via Chiral HPLC

Causality: The biological target (

receptor) is highly stereospecific. The (R)-epoxide yields the active drug enantiomer, while the (S)-epoxide yields an inactive or potentially toxic off-target isomer. Because enantiomers have identical physicochemical properties in an achiral environment, standard C18 columns cannot separate them. We must use a chiral stationary phase (e.g., amylose tris(3,5-dimethylphenylcarbamate)) to provide the necessary chiral recognition via hydrogen bonding and interactions.

Self-Validating Protocol:

• System Suitability Test (SST) [Validation Step]: Inject a 1.0 mg/mL standard of Racemic p-CGE.

• Resolution Check: The system is only validated for use if the chromatographic resolution (

  ) between the (R) and (S) peaks is . If , the column has degraded and the run is automatically aborted.

• Sample Preparation: Dissolve 1.0 mg of the (R)-p-CGE batch in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v).

• Chromatographic Conditions: Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm). Mobile Phase: Hexane/IPA (90:10). Flow rate: 1.0 mL/min. Detection: UV at 225 nm.

• Quantification: Calculate the ee% based on the area normalization of the (R) and (S) peaks. Acceptance criteria:

  ee.

Metric 2: Chemical Purity & Regio-integrity via GC-FID

Causality: The synthesis of (R)-p-CGE from p-cresol and chiral epichlorohydrin can leave behind unreacted epichlorohydrin or generate 3-(4-methylphenoxy)-1,2-propanediol via hydrolysis . GC-FID is selected over HPLC-UV because epichlorohydrin lacks a strong chromophore for UV detection. However, epoxides can thermally degrade in hot GC injection ports.

Self-Validating Protocol:

• Internal Standard (IS) Spiking [Validation Step]: Spike the sample with a known concentration of Dodecane (IS).

• Recovery Check: The protocol is validated only if the IS recovery is 98–102%. A lower recovery indicates that the sample is undergoing on-column thermal degradation, requiring a lowering of the inlet temperature.

• Sample Preparation: Dilute 50 mg of (R)-p-CGE and 5 mg of Dodecane in 10 mL of anhydrous dichloromethane.

• Chromatographic Conditions: Column: DB-5 capillary column (30 m x 0.25 mm x 0.25 µm). Inlet Temp: 200°C (kept strictly

  to prevent epoxide ring-opening). Detector Temp: 280°C.

• Oven Program: 80°C hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min.

• Quantification: Ensure absence of epichlorohydrin (

  ) and diol impurities. Total chemical purity must be .

Metric 3: Moisture Content via Coulometric Karl Fischer (KF)

Causality: Trace water acts as a nucleophile, initiating the spontaneous ring-opening of the oxirane. Controlling moisture is the single most important factor for the shelf-life stability of (R)-p-CGE.

Self-Validating Protocol:

• Drift Determination[Validation Step]: Run the KF titrator empty to establish background moisture drift. Drift must be

  µ g/min .

• Standard Verification: Inject a certified 1.0% water standard. Recovery must be 99-101%.

• Sample Analysis: Inject 1.0 g of (R)-p-CGE directly into the anodic compartment.

• Release Criteria: Moisture content must be strictly

  (1000 ppm) to approve the batch for long-term storage or downstream synthesis.

Mechanistic Workflows & Visualizations

Epoxide Ring-Opening Pathway

The following diagram illustrates the causality behind our strict moisture controls. It contrasts the desired regioselective ring-opening (synthesis) against the hydrolytic degradation pathway (QC failure).

Desired amination pathway vs. hydrolytic degradation of the oxirane ring.

Quality Control Analytical Workflow

This diagram maps the self-validating batch release system, ensuring that no compromised material enters the downstream synthetic pipeline.

Standardized multi-metric QC workflow for the batch release of (R)-p-CGE.

References

• Significant improvement in catalytic activity and enantioselectivity of a Phaseolus vulgaris epoxide hydrolase, PvEH3, towards ortho-cresyl glycidyl ether based on the semi-rational design. Scientific Reports.[Link]

• Synthesis and Characterization of Some Impurities of Bisoprolol: Beta-Adrenoceptor Antagonist. Indian Journal of Pharmaceutical Education and Research.[Link]

• Stereoselective Epoxide Polymerization and Copolymerization. Chemical Reviews (ACS Publications).[Link]

Advanced Characterization of (2R)-2-[(4-methylphenoxy)methyl]oxirane: FTIR vs. VCD and Stability Profiling

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals Subject: (2R)-2-[(4-methylphenoxy)methyl]oxirane (CAS: 5336-08-3 / Generic Racemate CAS: 2186-24-5)[1][2][3]

Executive Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane, commonly known as (R)-p-Cresyl Glycidyl Ether , is a critical chiral building block in the synthesis of beta-blockers and enantiopure epoxy resins.[1][2][3] Its utility relies heavily on two factors: enantiomeric purity (avoiding the S-enantiomer) and functional integrity (preventing epoxide ring opening).[2][3]

Standard analytical certificates often rely on HPLC for purity.[3] However, Infrared (IR) spectroscopy offers a rapid, non-destructive "performance check" that HPLC cannot always match in real-time process monitoring.[2][3]

This guide objectively compares three analytical "alternatives" for characterizing this molecule:

• Standard ATR-FTIR: For rapid functional group identification.

• Vibrational Circular Dichroism (VCD): The only IR method to distinguish the (2R) product from its (2S) alternative or racemate.[2][3]

• Degradation Profiling: Distinguishing the active epoxide from its hydrolyzed diol impurity.

Part 1: The Standard FTIR Fingerprint (Identity)[2][3]

Before assessing purity, one must validate identity. The IR spectrum of (2R)-2-[(4-methylphenoxy)methyl]oxirane is dominated by the coupling of the rigid aromatic p-tolyl group and the strained oxirane ring.[1][2][3]

Comparative Analysis: Product vs. Generic Hydrocarbons Unlike simple aliphatic epoxides, the p-tolyl ether moiety introduces strong aromatic signals that can obscure the "fingerprint" region if not carefully analyzed.

Table 1: Critical Peak Assignments for (2R)-2-[(4-methylphenoxy)methyl]oxirane

Frequency (cm⁻¹)	Functional Group	Vibrational Mode	Diagnostic Value
3050 – 3000	Epoxide Ring C-H	Stretching (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	High. Distinguishes strained ring protons from the backbone.[1][2]
2925, 2865	Methyl / Methylene	Stretching (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	Moderate.[2] Typical aliphatic backbone.[3][4]
1612, 1512	Aromatic Ring	C=C Ring Stretch	High. Confirms the p-tolyl moiety.
1245	Aryl Alkyl Ether	C-O-C Asymmetric Stretch	Critical. Very strong band; confirms the ether linkage.
1035	Aryl Alkyl Ether	C-O-C Symmetric Stretch	High.[3] Corroborates the 1245 cm⁻¹ band.
915	Oxirane (Epoxide)	Ring Deformation	CRITICAL PERFORMANCE INDICATOR. Loss of this peak indicates degradation.
815	p-Substituted Benzene	C-H Out-of-plane Bend	High. Distinguishes para isomer from ortho (750 cm⁻¹) impurities.[1][2][3]

Expert Insight: The band at 915 cm⁻¹ is the "heartbeat" of this molecule. In comparative studies, a decrease in intensity of this band relative to the aromatic reference (1512 cm⁻¹) is the first sign of product failure (polymerization or hydrolysis).

Part 2: The Stereochemical Challenge (R vs. S)

The Problem: Standard FTIR is "chirally blind." The (2R) enantiomer and the (2S) enantiomer (the "alternative" you often want to avoid) produce identical scalar IR spectra.[2][3] The Solution: Vibrational Circular Dichroism (VCD).[2][3][5][6][7]

VCD measures the differential absorption of left and right circularly polarized infrared light (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

).[2][6][7][8] It is the only vibrational technique capable of validating the absolute configuration of the (2R) product without crystallization or derivatization.

Table 2: Performance Comparison – Standard FTIR vs. VCD

Feature	Standard FTIR (ATR)	VCD Spectroscopy
Primary Output	Functional Group ID	Absolute Configuration (R vs S)
Enantiomer Discrimination	None (Blind)	Excellent (Distinct +/- signs)
Sample State	Neat liquid or solid	Solution (e.g., in CCl₄ or CDCl₃)
Data Acquisition Time	< 1 minute	1 – 4 hours (Signal averaging required)
Cost/Complexity	Low / Routine	High / Specialized

Protocol: Validating the (2R) Configuration

• Preparation: Dissolve 50 mg of the sample in 0.5 mL of CDCl₃.

• Acquisition: Collect VCD spectrum in the 1400–900 cm⁻¹ region.

• Interpretation:

  • The (2R) Enantiomer will exhibit a specific pattern of positive and negative bands (Cotton effects) associated with the C-O-C and epoxide breathing modes.[2]

  • The (2S) Alternative will show the exact inverse pattern (mirror image).[2][3]

  • The Racemate will show a flat line (zero VCD signal), indicating a 50:50 mixture.

Part 3: Stability Profiling (Epoxide vs. Diol)

In drug development, the primary "alternative" to the active product is its degraded form: the hydrolyzed diol (3-(4-methylphenoxy)propane-1,2-diol).[1][2][3] This occurs if the product is exposed to moisture or acidic conditions.

Mechanism of Failure: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

[2]

Table 3: Spectral Shifts Upon Degradation

Spectral Region	Active Product (Epoxide)	Degraded Impurity (Diol)	Interpretation
3600 – 3200 cm⁻¹	Flat Baseline	Broad, Strong Band	Appearance of O-H stretching (Hydrogen bonded).[1][2][3]
915 cm⁻¹	Sharp, Medium Peak	Disappears	Loss of epoxide ring tension.[3]
1100 – 1050 cm⁻¹	Sharp Ether Bands	Broad/Merged Bands	C-O stretch of alcohol overlaps ether signals.[3]

Experimental Workflow & Logic

The following diagram illustrates the decision matrix for characterizing (2R)-2-[(4-methylphenoxy)methyl]oxirane, ensuring both chemical identity and stereochemical purity.

Figure 1: Analytical workflow for validating (2R)-2-[(4-methylphenoxy)methyl]oxirane identity and purity.

Detailed Experimental Protocols

Protocol A: ATR-FTIR Purity Screen

Use this for incoming raw material inspection.[1][2][3]

• Instrument: FTIR Spectrometer with Diamond ATR accessory (e.g., Bruker Invenio or Thermo Nicolet).

• Parameters: 4 cm⁻¹ resolution, 16 scans, 4000–600 cm⁻¹ range.[3]

• Procedure:

  • Clean crystal with isopropanol.[3] Background scan (air).[2][3]

  • Apply 1 drop of neat liquid sample.

  • Pass/Fail Criteria:

    • Pass: Distinct peak at 915 ± 2 cm⁻¹; Absence of broad peak >3300 cm⁻¹.[3]

    • Fail: Peak at 915 cm⁻¹ is <50% height of the 815 cm⁻¹ peak; Presence of OH stretch.

Protocol B: VCD Stereochemical Validation

Use this for final lot release of chiral reagents.

• Instrument: VCD-capable FTIR (e.g., BioTools ChiralIR or Jasco FVS-6000).[1][2][3]

• Sample Prep: 0.1 M solution in CDCl₃ (approx 16 mg/mL).

• Cell: BaF₂ windows with 100 µm path length.

• Acquisition: 4 cm⁻¹ resolution, 2000–3000 scans (approx 1-2 hours) to resolve weak differential signals.

• Validation: Compare the sign of the band at ~1250 cm⁻¹ (ether stretch) against a known (2R) reference standard or DFT-calculated spectrum.

References

• NIST Chemistry WebBook. p-Cresyl glycidyl ether Infrared Spectrum.[1][3][9] National Institute of Standards and Technology. Available at: [Link][2]

• Nafie, L. A.Vibrational Circular Dichroism: Theory, Instrumentation and Applications. John Wiley & Sons, 2011.

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. 8th Edition.[3] Wiley. (Standard reference for epoxide and aryl ether peak assignments).

• PubChem. Compound Summary for CID 1551452: (2R)-2-[(2-methylphenoxy)methyl]oxirane.[1][2][3] (Structural reference). Available at: [Link][2][3]

Sources

• 1. CAS 2186-24-5: p-Cresyl glycidyl ether | CymitQuimica [cymitquimica.com]
• 2. p-Cresyl glycidyl ether (CAS 2186-24-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 2-((2-Methylphenoxy)methyl)oxirane, (2R)- | C10H12O2 | CID 1551452 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vibrational circular dichroism: a new spectroscopic tool for biomolecular structural determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 7. hindsinstruments.com [hindsinstruments.com]
• 8. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 9. p-Cresyl glycidyl ether [webbook.nist.gov]

Safety & Regulatory Compliance

(2R)-2-[(4-methylphenoxy)methyl]oxirane proper disposal procedures

Executive Summary: The Imperative of Stereochemical Stewardship

(2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-Glycidyl 4-methylphenyl ether) is not merely a solvent or inert reagent; it is a chiral alkylating agent . Its disposal requires more than compliance—it demands a mechanistic understanding of epoxide reactivity. Improper disposal into municipal water systems poses severe aquatic toxicity risks, while casual admixture with Lewis acids or amines in waste containers can trigger uncontrolled exothermic polymerization.

This guide moves beyond generic safety data sheets (SDS) to provide a self-validating disposal protocol . It integrates chemical logic with operational safety, ensuring that the disposal process itself confirms the deactivation of the hazard.

Part 1: Hazard Identification & Risk Assessment

Before initiating disposal, the operator must acknowledge the specific chemical energy stored in the three-membered oxirane ring.

The "Why" Behind the Protocol (Causality)

The strain energy of the epoxide ring (~13 kcal/mol) makes this compound susceptible to nucleophilic attack. In a waste drum, this translates to:

• Latency Risk: The compound is stable at neutral pH but can polymerize violently if a "catalytic" amount of amine or acid is introduced later.

• Biological Alkylation: As an alkylating agent, it can covalently bind to DNA (guanine residues), posing mutagenic risks. This dictates that no trace may enter the water table.

Quantitative Hazard Profile

Parameter	Data / Classification	Operational Implication
CAS Number	2210-79-9 (Racemic); Specific (R)-isomer often custom	Verify isomer identity for inventory tracking.
Physical State	Colorless to pale yellow liquid	Hard to detect visually in solvent waste.
Flash Point	> 113°C (Closed Cup)	Class IIIB Combustible Liquid. High energy content for incineration.
Reactivity	Polymerizes with amines, acids, bases	CRITICAL: Do not mix with "General Organic Waste" containing curing agents.
Aquatic Toxicity	Chronic Category 2 (H411)	Zero-discharge policy for sink drains.

Part 2: The Self-Validating Disposal Workflow

This protocol uses a "Segregate-Stabilize-Verify" logic. The system is self-validating because the segregation step physically prevents the most common failure mode (accidental polymerization).

Step 1: Waste Stream Segregation (The Primary Firewall)

Do not commingle this epoxide with general organic solvents if those solvents contain active nucleophiles (e.g., waste amines from peptide synthesis) or Lewis acids (e.g., waste BF3 etherate).

• Action: Designate a specific waste container labeled: "NON-HALOGENATED ORGANIC - EPOXIDES ONLY."

• Validation: Check the pH of the waste container before addition. It must be neutral (pH 6-8).

Step 2: Trace Residue & Glassware Deactivation (Quenching)

For bulk chemical, incineration is the only path . However, for glassware, syringes, and spill residues, chemical quenching is required before the items leave the fume hood.

The Quenching Reagent: 10% Sulfuric Acid (H₂SO₄) or 1M Sodium Hydroxide (NaOH).

• Mechanism:[1][2][3] Acid/Base hydrolysis opens the epoxide ring to form the corresponding diol (3-(4-methylphenoxy)propane-1,2-diol), which is water-soluble and significantly less reactive.

Protocol:

• Rinse glassware with a small volume of acetone.

• Collect acetone rinse.

• Add 10% H₂SO₄ slowly to the rinse (Exothermic!).

• Allow to stand for 2 hours.

• Validation: Test a small aliquot with 4-(p-nitrobenzyl)pyridine (NBP test) or simply verify pH stability (no ongoing exotherm) before adding to the aqueous waste stream.

Step 3: Bulk Disposal (Incineration)

For expired or surplus pure stock:

• Keep in original container if possible.[4][5]

• Pack in a "Lab Pack" drum with vermiculite cushioning.

• Direct to High-Temperature Incineration: The facility must be equipped with an afterburner and scrubber (to handle potential phenolic combustion byproducts).

Part 3: Visualized Workflows

Diagram 1: The Disposal Decision Tree

This logic gate ensures no decision is ambiguous.

Caption: Operational logic flow for determining the correct disposal pathway based on the quantity and state of the material.

Diagram 2: Chemical Deactivation Mechanism

Understanding the chemistry validates the safety step.

Caption: The acid-catalyzed hydrolysis mechanism that converts the reactive epoxide into a stable, water-soluble diol for safer handling.

Part 4: Emergency Spill Response (Immediate Action)

If a spill occurs (> 10 mL), speed and containment are critical to prevent vaporization and surface contamination.

• Evacuate & Ventilate: Clear the immediate area. Epoxides can cause respiratory sensitization.

• PPE Upgrade: Don double nitrile gloves and a half-face respirator with organic vapor cartridges if outside a fume hood.

• Containment:

  • Do NOT use paper towels (cellulose contains hydroxyls that can react exothermically, though slowly; more importantly, they increase surface area for evaporation).

  • USE inert absorbents: Vermiculite, dry sand, or commercial "Solvent Spill Pads."

• Cleanup:

  • Scoop absorbed material into a wide-mouth high-density polyethylene (HDPE) jar.

  • Label as "Hazardous Waste - Toxic Debris (Epoxide)."

  • Clean the surface with a soap solution, followed by a water rinse.[1][6][7]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Parts 260-273. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. euclidchemical.com [euclidchemical.com]
• 3. real.mtak.hu [real.mtak.hu]
• 4. webac-grouts.com [webac-grouts.com]
• 5. vumc.org [vumc.org]
• 6. fishersci.com [fishersci.com]
• 7. cdms.telusagcg.com [cdms.telusagcg.com]

Personal protective equipment for handling (2R)-2-[(4-methylphenoxy)methyl]oxirane

Executive Safety Summary

(2R)-2-[(4-methylphenoxy)methyl]oxirane (also known as (R)-p-Cresyl glycidyl ether) is a chiral epoxide intermediate. While valuable for asymmetric synthesis, its glycidyl ether functionality presents specific, non-negotiable hazards.

Critical Hazard Profile:

• Skin Sensitizer (Category 1): Capable of inducing allergic contact dermatitis. Once sensitized, a researcher may have a lifelong reaction to all epoxy resins and glycidyl ethers.

• Germ Cell Mutagenicity (Category 2): Suspected of causing genetic defects.[1] This classification mandates strict barrier protection to prevent any dermal absorption or inhalation.[2]

• Aquatic Toxicity (Chronic 2): Toxic to aquatic life with long-lasting effects; strict waste segregation is required.

Immediate Directive: Do not handle this compound on an open bench. All operations must occur within a certified chemical fume hood.[2] Double-gloving is the standard operating procedure (SOP).[2]

Personal Protective Equipment (PPE) Matrix

The following matrix is designed based on the permeation kinetics of glycidyl ethers. Standard disposable nitrile gloves (4 mil) offer insufficient protection against prolonged contact with epoxides.[2]

Body Area	Primary Barrier	Secondary/Contextual Barrier	Technical Rationale
Hand Protection	Double Gloving (Required) 1. Inner: Silver Shield® (Laminate) or High-Breakthrough Nitrile (>8 mil).2. Outer: Standard disposable Nitrile (4-5 mil).	Change Frequency: Outer gloves: Every 30 mins or immediately upon splash.Inner gloves: Per session.	Glycidyl ethers can permeate thin nitrile in <10 minutes.[2] The outer glove protects against physical snagging; the inner glove provides chemical resistance.[2]
Respiratory	Engineering Control: Certified Fume Hood (Face velocity: 80–100 fpm).	Backup: Half-face respirator with P100/OV (Organic Vapor) cartridges.	Volatility is moderate, but aerosols (if heated) are highly toxic.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1).	Face Shield (8-inch) if pouring >100 mL or working under pressure.[2]	Safety glasses are insufficient due to the severe irritation and potential for corneal damage from epoxides.[2]
Body	Lab Coat: 100% Cotton or Nomex (fire resistant).	Chemical-resistant apron (Tychem® or similar) for bulk transfer.[2]	Synthetic blends can melt into skin if a fire occurs; cotton absorbs splashes but does not melt.[2]

Operational Workflow & Handling Protocol

A. Pre-Operational Checks[2]

• Verify Engineering Controls: Ensure fume hood certification is current.

• Neutralization Prep: Prepare a "Quench Station" inside the hood containing a saturated aqueous sodium bicarbonate solution or 5% citric acid solution to neutralize minor tool contamination.[2]

B. Weighing and Transfer[2]

• Solid/Viscous Liquid State: This compound is often a liquid or low-melting solid.[2]

• Static Hazard: Use an anti-static gun if weighing solid powder to prevent dispersal.[2]

• Transfer: Use positive-displacement pipettes for liquids to prevent dripping.[2] Never pour directly from a large stock bottle into a small flask; decant into a secondary beaker first.

C. Reaction Setup

• Inert Atmosphere: Epoxides can polymerize exothermically with strong acids or bases.[2] Run reactions under Nitrogen or Argon.[2]

• Temperature Control: Monitor internal temperature.[2] Runaway epoxide ring-opening is a thermal hazard.[2]

D. Decontamination Workflow

The following diagram outlines the hierarchy of controls and the decontamination logic.

Figure 1: Standard Operational Workflow emphasizing the critical decontamination phase prior to leaving the fume hood.

Emergency Response: Spills & Exposure[3]

Spill Decision Logic

Minor Spill (<10 mL): Manageable by lab personnel. Major Spill (>10 mL or outside hood): Evacuate and call EHS.

Figure 2: Decision tree for spill response. Note that "Major" spills require professional intervention due to the sensitization risk.

First Aid Protocols

• Skin Contact: Immediately wash with soap and copious water for 15 minutes .[2] Do not use solvents (alcohol/acetone) on skin, as they increase permeability and drive the epoxide deeper into the dermis.

• Eye Contact: Flush for 15 minutes using an eyewash station.[2] Hold eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Disposal & Waste Management

Scientific Principle: Epoxides are reactive alkylating agents.[2] They must not be co-mingled with oxidizers or strong acids in the waste stream to prevent uncontrolled polymerization or heat generation.[2]

• Segregation:

  • Designate a specific waste container labeled: "Hazardous Waste - Toxic/Sensitizer - Epoxides." [2]

  • Do not mix with nitric acid or oxidizing waste.[2]

• Container Specs:

  • Use High-Density Polyethylene (HDPE) or glass containers.[2]

  • Ensure the cap is vented if there is any risk of ongoing reaction (though unreacted material is stable at room temp).[2]

• Quenching (Optional for small residues):

  • Small amounts of residue on glassware can be hydrolyzed by soaking in a dilute acidic solution (e.g., 5% H2SO4) overnight, converting the epoxide to the corresponding diol (glycol), which is generally less toxic but still requires hazardous waste disposal. Do not attempt to quench large volumes (>5 mL) due to exotherm risk.

References

• PubChem. (n.d.).[2] p-Cresyl Glycidyl Ether (Compound Summary).[1][2][3] National Library of Medicine.[2] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[2] Occupational Chemical Database: Allyl Glycidyl Ether (Analogous Hazard Data). Retrieved from [Link]

Sources

• 1. Cresyl glycidyl ether | C10H12O2 | CID 16606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ansell.com [ansell.com]
• 3. CAS 2186-24-5: p-Cresyl glycidyl ether | CymitQuimica [cymitquimica.com]